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  • Product: rac-N-Demethyl Dimethindene-d3 Hydrobromide
  • CAS: 1346604-45-2

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: rac-N-Demethyl Dimethindene-d3 Hydrobromide in Bioanalytical and Pharmacokinetic Research

Executive Summary In the rigorous landscape of pharmacokinetic (PK) profiling and forensic toxicology, the precise quantification of trace-level metabolites is paramount. rac-N-Demethyl Dimethindene-d3 Hydrobromide is a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rigorous landscape of pharmacokinetic (PK) profiling and forensic toxicology, the precise quantification of trace-level metabolites is paramount. rac-N-Demethyl Dimethindene-d3 Hydrobromide is a highly specialized, stable isotope-labeled internal standard (SIL-IS) designed for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of dimethindene and its primary metabolites[1][2]. Dimethindene, a potent first-generation histamine H1 antagonist, undergoes extensive hepatic biotransformation, making the tracking of its N-demethylated metabolite critical for understanding its systemic clearance, bioavailability, and potential toxicity[3].

This whitepaper provides an in-depth technical framework for researchers and drug development professionals, detailing the physicochemical properties, metabolic context, and validated bioanalytical workflows associated with rac-N-Demethyl Dimethindene-d3 Hydrobromide.

Physicochemical Profiling

Understanding the structural and physical properties of the SIL-IS is the first step in developing a robust extraction and chromatographic method. The hydrobromide salt form is specifically engineered to enhance aqueous solubility and stability during sample preparation, preventing the degradation often seen with free-base amines[1][4].

Table 1: Core Chemical and Physical Properties
PropertySpecification
Chemical Name (+/-)-N-(Methyl-d3)-3-[1-(2-pyridinyl)ethyl]-1H-indene-2-ethanamine Hydrobromide
Common Name rac-N-Demethyl Dimethindene-d3 Hydrobromide
CAS Number (Labeled Salt) 1346604-45-2[4]
CAS Number (Unlabeled Free Base) 151562-10-6[1]
Molecular Formula C₁₉H₂₀D₃BrN₂ (or C₁₉H₁₉D₃N₂ • HBr)[1]
Molecular Weight 362.32 g/mol [1][4]
Isotopic Enrichment ≥ 99% Deuterium (d3)
Appearance White to off-white crystalline solid
Solubility Soluble in Methanol, DMSO; sparingly soluble in Water

Metabolic Pathway & Pharmacokinetics (Causality & Mechanism)

To understand why N-demethyl dimethindene is a target analyte, one must examine the parent drug's pharmacokinetics. Following oral or intravenous administration, dimethindene is rapidly absorbed but subjected to significant first-pass metabolism[2].

The primary Phase I metabolic route involves oxidative N-demethylation mediated by hepatic Cytochrome P450 (CYP450) enzymes. This process strips one methyl group from the terminal tertiary amine of dimethindene, yielding the secondary amine, N-demethyl dimethindene[3]. Subsequently, this metabolite can undergo further hydroxylation (forming 6-hydroxy-N-demethyl dimethindene) and Phase II glucuronidation before renal excretion[3].

MetabolicPathway DIM Dimethindene (Parent Drug) CYP CYP450 Enzymes (Oxidative N-demethylation) DIM->CYP NDD N-Demethyl Dimethindene (Phase I Metabolite) CYP->NDD PHASE2 Phase II Conjugation (Glucuronidation) NDD->PHASE2 GLUC Glucuronide Conjugates (Renal Excretion) PHASE2->GLUC

Metabolic pathway of Dimethindene illustrating CYP450-mediated N-demethylation.

The Strategic Role of Deuterium Labeling in LC-MS/MS

In ultra-trace bioanalysis, matrix effects (such as ion suppression or enhancement caused by endogenous plasma phospholipids) can severely compromise quantitative accuracy.

Why choose rac-N-Demethyl Dimethindene-d3 Hydrobromide?

  • Chromatographic Co-elution: Because the physicochemical properties of the -d3 isotope are nearly identical to the unlabeled metabolite, the SIL-IS co-elutes exactly with the target analyte. Any matrix components eluting at that specific retention time will suppress or enhance the ionization of both the analyte and the IS equally, canceling out the error when the peak area ratio is calculated.

  • Mass Resolution (+3 Da Shift): The substitution of three hydrogen atoms with deuterium on the N-methyl group provides a mass shift of +3 Da. This is the optimal minimum mass difference required to prevent isotopic cross-talk (where the natural heavy isotopes of the unlabeled analyte interfere with the IS signal) in the mass spectrometer's first quadrupole (Q1).

  • Kinetic Isotope Effect (KIE) Mitigation: Placing the deuterium label on the terminal methyl group ensures structural stability. It prevents deuterium-hydrogen exchange with the protic solvents used in the mobile phase, ensuring the integrity of the +3 Da mass shift throughout the analysis.

Experimental Protocol: LC-MS/MS Bioanalysis

The following is a self-validating, step-by-step methodology for quantifying N-demethyl dimethindene in human plasma using the -d3 IS. This protocol is designed to maximize recovery while minimizing matrix interference[2].

Step 1: Preparation of Working Solutions
  • Accurately weigh 1.0 mg of rac-N-Demethyl Dimethindene-d3 Hydrobromide.

  • Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1.0 mg/mL primary stock solution. Store at -20°C.

  • Dilute the primary stock with 50% Methanol/Water to create a working IS solution of 50 ng/mL.

Step 2: Sample Extraction (Protein Precipitation)
  • Transfer 100 µL of human plasma (blank, calibrator, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the 50 ng/mL rac-N-Demethyl Dimethindene-d3 working solution. Vortex for 10 seconds.

  • Add 300 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate plasma proteins.

  • Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 200 µL of the clear supernatant to an autosampler vial for injection.

Step 3: LC-MS/MS Acquisition
  • Column: C18 Reversed-Phase UHPLC column (e.g., 50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3.5 minutes. Flow rate: 0.4 mL/min.

  • Ionization: Electrospray Ionization (ESI) in Positive Mode.

Workflow S1 1. Aliquot Plasma Sample (100 µL) S2 2. Spike SIL-IS: rac-N-Demethyl Dimethindene-d3 S1->S2 S3 3. Protein Precipitation (Acetonitrile + 0.1% FA) S2->S3 S4 4. Centrifugation & Supernatant Collection S3->S4 S5 5. UHPLC Separation (C18, Gradient Elution) S4->S5 S6 6. ESI+ MS/MS Detection (MRM Mode) S5->S6

Standardized LC-MS/MS workflow utilizing rac-N-Demethyl Dimethindene-d3 as an internal standard.

Data Presentation: MRM Transitions

To achieve maximum sensitivity and specificity, Multiple Reaction Monitoring (MRM) is utilized. The mass spectrometer isolates the protonated precursor ion [M+H]+ in Q1, fragments it in the collision cell (Q2), and isolates a specific, stable product ion in Q3[2].

Table 2: Optimized MRM Parameters (ESI+)
AnalytePrecursor Ion (Q1) m/zProduct Ion (Q3) m/zCollision Energy (CE)Dwell Time
N-Demethyl Dimethindene 279.2167.2 / 44.225 eV50 ms
rac-N-Demethyl Dimethindene-d3 282.2167.2 / 47.225 eV50 ms

(Note: The 167.2 m/z fragment corresponds to the stable indene-pyridine core, which remains identical between the unlabeled analyte and the -d3 labeled standard, confirming structural integrity during fragmentation).

References

  • Pharmaffiliates. "Dimethindene-impurities". Available at:[Link]

  • Madan, A., et al. "A pharmacokinetic evaluation of five H1 antagonists after an oral and intravenous microdose to human subjects". British Journal of Clinical Pharmacology. PMC. Available at:[Link]

  • Rudolf, J., Blaschke, G. "Stereoselectivity of the phase-II-metabolism of the H1 antihistaminic drug dimethindene investigated by capillary electrophoresis". PubMed. Available at:[Link]

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Exploratory

An In-depth Technical Guide to the Synthesis of rac-N-Demethyl Dimethindene-d3 Hydrobromide

This guide provides a comprehensive overview of a plausible synthetic pathway for rac-N-Demethyl Dimethindene-d3 Hydrobromide, a deuterated analogue of a known Dimethindene metabolite. The synthesis is presented with a f...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of a plausible synthetic pathway for rac-N-Demethyl Dimethindene-d3 Hydrobromide, a deuterated analogue of a known Dimethindene metabolite. The synthesis is presented with a focus on the strategic incorporation of the deuterium label and the necessary chemical transformations to achieve the target molecule. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction

Dimethindene is a first-generation antihistamine and a selective H1-receptor antagonist.[1] The study of its metabolism and pharmacokinetics often utilizes isotopically labeled standards for precise quantification. rac-N-Demethyl Dimethindene-d3 Hydrobromide is a valuable tool in such studies, where the deuterium atoms provide a distinct mass signature for mass spectrometry-based analysis. This guide outlines a logical and scientifically grounded synthetic approach, drawing from established organic chemistry principles and published methodologies for analogous transformations.

The proposed synthesis commences with the construction of the core indenylethylamine scaffold of Dimethindene, followed by the strategic introduction of the trideuteromethyl group and subsequent N-demethylation to yield the desired product.

Retrosynthetic Analysis

A logical retrosynthetic approach to rac-N-Demethyl Dimethindene-d3 Hydrobromide suggests a pathway that diverges from a common intermediate in the synthesis of Dimethindene itself. The key transformations involve the formation of the indenyl core, the introduction of the pyridylethyl moiety, and the manipulation of the N,N-dimethylamino group to incorporate deuterium and achieve the N-demethylated final product.

Retrosynthesis Target rac-N-Demethyl Dimethindene-d3 Hydrobromide Intermediate1 rac-N-Demethyl-N-(methyl-d3)-dimethindene Target->Intermediate1 Hydrobromination Intermediate2 rac-N-Demethyl Dimethindene Intermediate1->Intermediate2 N-Alkylation with CD3I Intermediate4 2-[2-(Dimethylamino)ethyl]indan-1-one Intermediate2->Intermediate4 N-Demethylation Intermediate3 2-[2-(N-methylamino)ethyl]indan-1-one StartingMaterials 2-Ethylpyridine, Diethyl benzylmalonate, 2-Chloro-N,N-dimethylethanamine Intermediate4->StartingMaterials Multi-step synthesis

Caption: Retrosynthetic pathway for rac-N-Demethyl Dimethindene-d3 Hydrobromide.

Synthetic Pathway

The forward synthesis is designed in distinct stages, beginning with the assembly of the core structure and culminating in the introduction of the isotopic label and final salt formation.

Stage 1: Synthesis of the Indanone Intermediate

The initial steps focus on constructing the 2-[2-(dimethylamino)ethyl]indan-1-one intermediate, a key precursor for the final assembly of the Dimethindene skeleton. This pathway is adapted from established industrial syntheses of Dimethindene.[2][3]

  • Alkylation of Diethyl Benzylmalonate: Diethyl benzylmalonate is alkylated with 2-chloro-N,N-dimethylethan-1-amine in the presence of a strong base like sodium hydride (NaH) to yield diethyl 2-benzyl-2-[2-(dimethylamino)ethyl]malonate.

  • Saponification and Decarboxylation: The resulting diester is saponified using a base such as sodium hydroxide (NaOH), followed by acidification and heating to promote decarboxylation, affording 2-benzyl-4-(dimethylamino)butanoic acid.

  • Intramolecular Friedel-Crafts Acylation: The butanoic acid derivative undergoes an intramolecular Friedel-Crafts acylation, typically mediated by a strong acid catalyst like polyphosphoric acid (PPA), to form the cyclic ketone, 2-[2-(dimethylamino)ethyl]indan-1-one.

Stage1 cluster_0 Stage 1: Synthesis of Indanone Intermediate Diethyl benzylmalonate Diethyl benzylmalonate Intermediate A Diethyl 2-benzyl-2-[2-(dimethylamino)ethyl]malonate Diethyl benzylmalonate->Intermediate A 1. NaH 2. 2-Chloro-N,N-dimethylethanamine Intermediate B 2-Benzyl-4-(dimethylamino)butanoic acid Intermediate A->Intermediate B 1. NaOH, H2O 2. H+, Δ Product 2-[2-(Dimethylamino)ethyl]indan-1-one Intermediate B->Product PPA, Δ

Caption: Synthetic scheme for the preparation of the indanone intermediate.

Stage 2: Formation of Dimethindene

The indanone intermediate is then reacted with a lithiated pyridine derivative to construct the full Dimethindene framework.

  • Formation of 2-Pyridylethyl Anion: 2-Ethylpyridine is deprotonated at the benzylic position using a strong base, typically n-butyllithium (n-BuLi), at low temperatures to generate the corresponding anion.

  • Nucleophilic Addition and Dehydration: The 2-pyridylethyl anion undergoes a nucleophilic addition to the carbonyl group of 2-[2-(dimethylamino)ethyl]indan-1-one. The resulting tertiary alcohol is then dehydrated under acidic conditions to yield Dimethindene.[3]

Stage 3: N-Demethylation of Dimethindene

The synthesis of the target molecule requires the removal of one of the N-methyl groups. The von Braun reaction is a classic and effective method for the N-demethylation of tertiary amines.[4][5]

  • Reaction with Cyanogen Bromide: Dimethindene is treated with cyanogen bromide (BrCN). The tertiary amine nitrogen attacks the cyanogen bromide, leading to the formation of a cyanoammonium intermediate. Subsequent nucleophilic attack by the bromide ion on one of the methyl groups results in the formation of the N-cyanamide derivative and methyl bromide.

  • Hydrolysis of the Cyanamide: The resulting N-cyanamide is then hydrolyzed, typically under acidic or basic conditions, to yield the secondary amine, rac-N-Demethyl Dimethindene.[4][6]

An alternative to the von Braun reaction is the use of chloroformate reagents, such as α-chloroethyl chloroformate, which can also effectively demethylate tertiary amines.[4][7]

Stage3 cluster_1 Stage 3: N-Demethylation Dimethindene Dimethindene Intermediate C N-Cyano-N-methyl-dimethindene analogue Dimethindene->Intermediate C BrCN Product rac-N-Demethyl Dimethindene Intermediate C->Product H3O+ or OH-

Caption: N-Demethylation of Dimethindene via the von Braun reaction.

Stage 4: Introduction of the Deuterated Methyl Group

The final key step is the introduction of the trideuteromethyl (-CD3) group. This can be achieved through reductive amination using deuterated reagents, a method known as the Eschweiler-Clarke reaction.[8][9][10]

  • Reductive Amination: rac-N-Demethyl Dimethindene is reacted with deuterated formaldehyde (D2CO) and deuterated formic acid (DCOOD). The secondary amine first forms an iminium ion with formaldehyde-d2, which is then reduced by formate-d1 to yield the N-methyl-d3 amine. This method is advantageous as it typically does not lead to over-alkylation to form a quaternary ammonium salt.[8]

Alternatively, direct alkylation of the secondary amine with a deuterated methylating agent like iodomethane-d3 (CD3I) in the presence of a non-nucleophilic base can also be employed.

Stage 5: Formation of the Hydrobromide Salt

To improve its stability and handling properties, the free base of rac-N-Demethyl Dimethindene-d3 is converted to its hydrobromide salt.

  • Salt Formation: The final compound is dissolved in a suitable organic solvent, such as diethyl ether or isopropanol, and treated with a solution of hydrogen bromide (HBr) in a compatible solvent. The hydrobromide salt then precipitates and can be isolated by filtration.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key transformations in the synthesis of rac-N-Demethyl Dimethindene-d3 Hydrobromide.

Protocol 1: N-Demethylation of Dimethindene (von Braun Reaction)
  • Materials: Dimethindene, Cyanogen Bromide (BrCN), Diethyl Ether (anhydrous), Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH).

  • Procedure:

    • Dissolve Dimethindene (1.0 eq) in anhydrous diethyl ether under an inert atmosphere (e.g., Nitrogen or Argon).

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a solution of cyanogen bromide (1.1 eq) in anhydrous diethyl ether dropwise to the cooled Dimethindene solution.

    • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, remove the solvent under reduced pressure.

    • To the crude N-cyanamide intermediate, add a solution of aqueous hydrochloric acid (e.g., 6 M HCl) and heat the mixture to reflux for 4-8 hours.

    • Cool the reaction mixture to room temperature and basify with a concentrated sodium hydroxide solution until pH > 12.

    • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude rac-N-Demethyl Dimethindene.

    • Purify the product by column chromatography on silica gel.

Protocol 2: N-Trideuteromethylation (Eschweiler-Clarke Reaction)
  • Materials: rac-N-Demethyl Dimethindene, Deuterated Formaldehyde (D2CO, aqueous solution), Deuterated Formic Acid (DCOOD), Water.

  • Procedure:

    • To a reaction flask, add rac-N-Demethyl Dimethindene (1.0 eq), deuterated formaldehyde (e.g., 37 wt. % in D2O, 2.5 eq), and deuterated formic acid (98 atom % D, 2.5 eq).[11]

    • Heat the reaction mixture to 80-100 °C and maintain for 2-6 hours, monitoring for the evolution of carbon dioxide.

    • Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the mixture to room temperature and carefully add water.

    • Basify the mixture with a strong base (e.g., NaOH or K2CO3) to pH > 12.

    • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

    • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

    • Purify by column chromatography if necessary.

Protocol 3: Hydrobromide Salt Formation
  • Materials: rac-N-Demethyl-N-(methyl-d3)-dimethindene, Isopropanol (anhydrous), Hydrogen Bromide (solution in acetic acid or isopropanol).

  • Procedure:

    • Dissolve the purified free base in a minimal amount of anhydrous isopropanol.

    • Cool the solution in an ice bath.

    • Slowly add a stoichiometric amount (1.0 eq) of a standardized solution of hydrogen bromide dropwise with stirring.

    • A precipitate should form upon addition. Continue stirring in the cold for 30-60 minutes.

    • Collect the solid product by vacuum filtration.

    • Wash the solid with a small amount of cold, anhydrous isopropanol or diethyl ether.

    • Dry the product under vacuum to obtain rac-N-Demethyl Dimethindene-d3 Hydrobromide.

Data Summary

Compound NameMolecular FormulaMolecular Weight ( g/mol )Key Synthetic Step
DimethindeneC20H24N2292.42Addition of lithiated 2-ethylpyridine to an indanone derivative
rac-N-Demethyl DimethindeneC19H22N2278.40N-Demethylation of Dimethindene
rac-N-Demethyl Dimethindene-d3C19H19D3N2281.42N-Trideuteromethylation of the secondary amine
rac-N-Demethyl Dimethindene-d3 HydrobromideC19H20D3BrN2362.32Treatment with Hydrogen Bromide

Conclusion

The synthesis of rac-N-Demethyl Dimethindene-d3 Hydrobromide is a multi-step process that requires careful execution of established organic reactions. The key challenges lie in the efficient N-demethylation of the Dimethindene core and the selective introduction of the trideuteromethyl group. The proposed pathway, utilizing a von Braun or chloroformate-mediated demethylation followed by an Eschweiler-Clarke deuteromethylation, presents a viable and logical approach to obtain the target molecule. The final hydrobromide salt formation provides a stable form of the compound suitable for its intended use as an internal standard in analytical studies. Researchers undertaking this synthesis should pay close attention to reaction conditions and purification techniques to ensure the desired product is obtained with high purity and isotopic enrichment.

References

  • N-Dealkylation of Amines. Molecules. 2022;27(10):3293. [Link]

  • von Braun reaction. In: Wikipedia. ; 2023. [Link]

  • Eschweiler–Clarke reaction. In: Wikipedia. ; 2023. [Link]

  • J. Labelled Compd. Radiopharm. 1976;12(4):571-575.
  • Eschweiler-Clarke reaction - wikidoc. [Link]

  • Dealkylation Reactions of Amines. Science of Synthesis. 2009;40.1:427-460.
  • Sommer, H. Z.; Jackson, L. L. Specific deuteromethylation by the Eschweiler-Clarke reaction. Synthesis of differently labelled variants of trimethylamine and their use for the preparation of labelled choline and acetylcholine. Biomedical Mass Spectrometry. 1976;3(5):257-259.
  • Olofson, R. A.; Martz, J. T.; Senet, J. P.; Piteau, M.; Malfroot, T. A new reagent for the selective, high-yield N-dealkylation of tertiary amines: improved syntheses of naltrexone and nalbuphine. The Journal of Organic Chemistry. 1984;49(11):2081-2083.
  • Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules. 2023;28(17):6304.
  • Process for N-dealkylation of tertiary amines. US Patent US8921556B2, filed June 21, 2013, and issued December 30, 2014.
  • 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkivoc. 2006;2006(11):168-175.
  • The study of reactivity and selectivity of tertiary amines with aryl chlorothionoformates. African Journal of Pure and Applied Chemistry. 2008;2(7):066-069.
  • McCamley, K.; McCamley, K. N-Demethylation of Alkaloids. In: Organic & Biomolecular Chemistry. ; 2004.
  • Quivelli, A.; Rossi, F. V.; Alario, C.; et al. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Molecules. 2022;27(21):7594.
  • Quivelli, A.; Rossi, F. V.; Alario, C.; et al. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Molecules. 2022;27(21):7594. [Link]

  • The von Braun Cyanogen Bromide Reaction. In: Organic Reactions. ; 2004.
  • Oxidative N-Dealkylation of N,N-Dimethylanilines by Non-Heme Manganese Catalysts.
  • Quivelli, A.; Rossi, F. V.; Alario, C.; et al. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Molecules. 2022;27(21):7594. [Link]

  • N,N-dimethyl-2-(3-phenyl-1H-inden-2-yl)ethanamine. PubChem. [Link]

  • Demethylation of N,N-Dimethylbenzenamine and N,N,3-Trimethylbenzenamine by Whole Cells of Aspergillus terreus. Journal of the Brazilian Chemical Society. 2013;24(1):127-132.
  • N-Dealkylation of Amines. Molecules. 2022;27(10):3293.
  • N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine. PubChem. [Link]

  • Lautie, M. F.; Leygue, N. Synthesis of deuterated methyl pyridines. Syntheses de methylpyridines deuteriees. Journal of Labelled Compounds and Radiopharmaceuticals. 1991;29(7):813-822.
  • Dimetindene. In: Wikipedia. ; 2023. [Link]

  • Synthesis of functionalized pyridinium salts bearing a free amino group. Arkivoc. 2014;2014(3):154-169.
  • A Convenient One-Pot Synthesis of N-Methyl Secondary Amines from Primary Amines.
  • Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties. Bioorganic & Medicinal Chemistry. 2023;89:117351.
  • N-methyl-2-(3-methyl-2-pyridinyl)ethanamine. Chemical Synthesis Database. [Link]

  • Experiment 3 Enolate Alkylation, Ester Saponification, and Amide Bond Form
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Foundational

Structural Elucidation of rac-N-Demethyl Dimethindene-d3 Hydrobromide: A Comprehensive Technical Guide

Executive Summary In the realm of modern pharmacokinetics and bioanalysis, the precision of LC-MS/MS quantification relies heavily on the integrity of internal standards. Dimethindene, a potent first-generation H1-recept...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of modern pharmacokinetics and bioanalysis, the precision of LC-MS/MS quantification relies heavily on the integrity of internal standards. Dimethindene, a potent first-generation H1-receptor antagonist, undergoes extensive biotransformation in humans, primarily yielding the metabolite N-demethyl dimethindene[1]. To accurately quantify this metabolite in biological matrices without succumbing to matrix effects or ion suppression, the synthesis and structural validation of a stable isotope-labeled internal standard (SIL-IS)—rac-N-Demethyl Dimethindene-d3 Hydrobromide —is a critical prerequisite.

This whitepaper outlines a self-validating, multi-modal analytical workflow for the definitive structural elucidation of this deuterated standard, emphasizing the mechanistic causality behind each experimental choice.

Molecular Architecture & Physicochemical Profiling

The strategic selection of a "-d3" isotopologue (incorporating three deuterium atoms) is not arbitrary. The natural isotopic abundance of Carbon-13 (~1.1%) means that an unlabeled molecule with 19 carbon atoms will exhibit an M+1 peak at ~21% intensity and an M+2 peak at ~2% intensity relative to the monoisotopic mass. By shifting the mass by +3 Da, the SIL-IS completely bypasses the natural isotopic envelope of the endogenous metabolite, eliminating cross-talk and ensuring absolute quantitative fidelity[2].

Table 1: Physicochemical and Structural Properties

PropertyValue
Analyte Name rac-N-Demethyl Dimethindene-d3 Hydrobromide
Unlabeled CAS Number 151562-10-6 (Free Base)[3]
Molecular Formula C₁₉H₁₉D₃N₂ • HBr
Molecular Weight 362.32 g/mol [3]
Unlabeled Exact Mass 278.1783 Da[2]
Deuterated Exact Mass (Calc) 281.1971 Da
Isotopic Mass Shift +3.0188 Da

Strategic Workflow for Structure Elucidation

To establish absolute confidence in the molecular structure, we employ a self-validating orthogonal approach. Mass spectrometry confirms the atomic composition, vibrational spectroscopy validates the isotopic bonds, and nuclear magnetic resonance maps the exact spatial connectivity.

G A Synthesis & Purification rac-N-Demethyl Dimethindene-d3 HBr B HRMS (ESI-TOF) Confirm [M+H]+ & Isotopic Purity A->B Step 1: Mass Verification C FT-IR Spectroscopy Identify C-D Stretch (2000-2200 cm⁻¹) B->C Step 2: Functional Groups D Multinuclear NMR (1H, 13C, 2D) Map Connectivity & CD3 Septet C->D Step 3: Atomic Mapping E Final Structure Elucidation & CoA Generation D->E Step 4: Data Synthesis

Workflow for the structural elucidation of rac-N-Demethyl Dimethindene-d3 Hydrobromide.

High-Resolution Mass Spectrometry (HRMS) Profiling

HRMS is deployed as the first line of structural validation to confirm the successful incorporation of the three deuterium atoms and to assess isotopic purity.

Protocol Execution
  • Sample Preparation: Reconstitute 1.0 mg of the API in 1.0 mL of LC-MS grade Methanol:Water (1:1, v/v) supplemented with 0.1% formic acid to facilitate protonation.

  • Introduction: Infuse the sample via direct injection at a flow rate of 10 µL/min into an ESI-Q-TOF mass spectrometer.

  • Acquisition: Acquire high-resolution full-scan data in positive ion mode (ESI+) across an m/z range of 100–1000.

  • Fragmentation: Isolate the [M+H]⁺ precursor ion for collision-induced dissociation (CID) using a normalized collision energy of 25 eV.

Mechanistic Causality & Logic

The unlabeled N-demethyl dimethindene free base possesses an exact mass of 278.1783 Da[2]. Upon protonation, the theoretical [M+H]⁺ is m/z 279.1861. The synthesized -d3 isotopologue must exhibit an [M+H]⁺ at m/z 282.2049. This exact +3.0188 Da shift provides definitive proof of tri-deuteration. Furthermore, during CID fragmentation, product ions containing the terminal N-CD₃ group will retain the +3 Da shift, whereas core fragments (e.g., the indene-pyridine scaffold) will revert to their unlabeled m/z values. This differential mass shifting localizes the isotopic label strictly to the N-methyl amine tail.

Nuclear Magnetic Resonance (NMR) Characterization

While HRMS confirms the formula, NMR is the ultimate arbiter of atomic connectivity. The presence of deuterium (a spin-1 nucleus) fundamentally alters the magnetic resonance landscape compared to protium (spin-½).

Protocol Execution
  • Sample Preparation: Dissolve 10.0 mg of the hydrobromide salt in 600 µL of Methanol-d4 (CD₃OD) containing 0.03% v/v TMS as an internal reference.

  • 1H-NMR Acquisition: Acquire 1D ¹H-NMR (600 MHz) utilizing 16 scans and a relaxation delay of 2.0 s.

  • 13C-NMR Acquisition: Acquire 1D ¹³C-NMR (150 MHz) utilizing 1024 scans.

  • 2D Mapping: Execute HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) pulse sequences.

Mechanistic Causality & Logic
  • ¹H-NMR Interpretation: In the unlabeled molecule, the N-methyl group manifests as a distinct 3H singlet at approximately 2.5–2.6 ppm. In the -d3 analog, this signal is completely eradicated. The absence of this peak confirms >99% isotopic purity at the target site.

  • ¹³C-NMR Interpretation (The 2nI+1 Rule): The carbon atom of the N-CD₃ group couples with the three attached deuterium nuclei. Because deuterium has a nuclear spin quantum number ( I ) of 1, the multiplicity follows the formula 2nI+1 . With n=3 , the signal splits into a 2(3)(1)+1=7 peak multiplet (a septet) with an intensity ratio of 1:3:6:7:6:3:1. This septet, appearing around 33 ppm with a slight upfield isotope shift, is the indisputable fingerprint of a -CD₃ group.

  • 2D-NMR Connectivity: HMBC cross-peaks will demonstrate long-range scalar couplings from the adjacent ethyl chain protons to the septet carbon, locking the -CD₃ group into its exact spatial position on the molecule.

Vibrational Spectroscopy (FT-IR)

FT-IR provides an orthogonal, self-validating layer of evidence by probing the molecular bond vibrations, which are heavily dependent on atomic mass.

Protocol Execution
  • Pellet Preparation: Homogenize 1.5 mg of the deuterated analyte with 100 mg of anhydrous, IR-grade Potassium Bromide (KBr). Press into a translucent pellet under 10 tons of pressure.

  • Acquisition: Scan the pellet from 4000 to 400 cm⁻¹ using an FT-IR spectrometer at a resolution of 4 cm⁻¹.

Mechanistic Causality & Logic

According to Hooke's Law for a harmonic oscillator, the vibrational frequency of a chemical bond is inversely proportional to the square root of its reduced mass. Because deuterium is approximately twice as massive as hydrogen, the C-D stretching frequency is shifted downward by a factor of roughly 2​ (or ~1.37) compared to a C-H stretch. While standard C-H stretches dominate the 2800–3000 cm⁻¹ region, the newly formed C-D bonds will produce distinct, isolated absorption bands in the "silent region" between 2000 and 2200 cm⁻¹ . The presence of these bands orthogonally validates the success of the isotopic labeling.

Conclusion & Quality Assurance

The structural elucidation of rac-N-Demethyl Dimethindene-d3 Hydrobromide is not achieved through a single analytical lens, but through a self-validating matrix of orthogonal techniques. The exact mass shift observed in HRMS confirms the elemental composition; the Hooke's Law-driven frequency shift in FT-IR validates the presence of C-D bonds; and the quantum mechanical spin-coupling (septet formation) in ¹³C-NMR maps the precise architectural location of the deuterium atoms. Together, these methodologies guarantee the structural integrity and isotopic purity required for rigorous, regulatory-compliant LC-MS/MS bioanalysis.

References

  • rac-N-Demethyl dimethindene-d3 hydrobromide | CAS 151562-10-6 (unlabeled free base). Santa Cruz Biotechnology.
  • Demethyl-dimethindene | CAS 151562-10-6 | Chemical Data. LGC Standards.
  • Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats. PubMed (NIH).
  • rac-N-Demethyl Dimethindene-d3 Hydrobromide. LGC Standards.

Sources

Exploratory

Physical and chemical characteristics of deuterated dimethindene metabolites

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Deuterated Dimethindene Metabolites Authored by: Gemini, Senior Application Scientist Abstract: The strategic incorporation of deuterium into ph...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Deuterated Dimethindene Metabolites

Authored by: Gemini, Senior Application Scientist

Abstract: The strategic incorporation of deuterium into pharmaceutical agents represents a sophisticated approach to modulating their metabolic fate and pharmacokinetic profiles. This guide provides a comprehensive technical exploration of the physical and chemical characteristics of deuterated metabolites of dimethindene, a first-generation H1-antihistamine. By leveraging the kinetic isotope effect (KIE), deuteration of metabolically labile positions on the dimethindene scaffold can significantly alter the formation and properties of its primary metabolites. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the theoretical underpinnings, expected physicochemical alterations, and detailed analytical workflows for the characterization of these novel chemical entities.

Introduction: The Rationale for Deuterating Dimethindene

Dimethindene, an established H1-receptor antagonist, undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 (CYP450) enzyme system[1][2]. This metabolic conversion leads to the formation of several key metabolites, including N-demethyldimethindene, 6-hydroxydimethindene, and 6-hydroxy-N-demethyldimethindene, which influence the drug's duration of action and overall therapeutic profile[3][4]. The metabolic pathways predominantly involve N-demethylation and aromatic hydroxylation, both of which often have C-H bond cleavage as a rate-limiting step[5][6].

The substitution of hydrogen with its stable, heavier isotope, deuterium, at these metabolically vulnerable sites can significantly slow the rate of these reactions[5][7]. This phenomenon, known as the deuterium kinetic isotope effect (KIE), arises from the greater bond strength of a carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond[8][9]. By strategically deuterating dimethindene, it is possible to alter its metabolite profile, potentially leading to a longer half-life, increased drug exposure, and a reduction in the formation of specific metabolites[5][10]. This guide will delve into the consequential changes in the physical and chemical properties of the resulting deuterated metabolites.

The Metabolic Landscape of Dimethindene

The primary metabolic transformations of dimethindene are crucial for identifying suitable positions for deuteration. The known metabolic pathways are illustrated below.

Dimethindene Dimethindene N_Demethyl N-demethyldimethindene Dimethindene->N_Demethyl N-demethylation (CYP450) Hydroxy 6-hydroxydimethindene Dimethindene->Hydroxy Aromatic Hydroxylation (CYP450) Hydroxy_N_Demethyl 6-hydroxy-N-demethyldimethindene N_Demethyl->Hydroxy_N_Demethyl Aromatic Hydroxylation (CYP450) Hydroxy->Hydroxy_N_Demethyl N-demethylation (CYP450)

Caption: Metabolic Pathway of Dimethindene.

Predicted Physicochemical Alterations in Deuterated Dimethindene Metabolites

The substitution of hydrogen with deuterium, while electronically neutral, imparts subtle but significant changes to a molecule's physicochemical properties due to the difference in mass[8][11]. These alterations can impact a drug's solubility, lipophilicity, and interactions with biological targets and analytical matrices.

The Kinetic Isotope Effect and Metabolic Stability

The most profound impact of deuteration on dimethindene metabolites is the alteration of their formation rate. The C-D bond has a higher dissociation energy than the C-H bond, leading to a higher activation energy for bond cleavage[8].

cluster_0 Reaction Coordinate Reactants Reactants Transition State Transition State Reactants->Transition State ΔG‡ (C-H) Reactants->Transition State ΔG‡ (C-D) Products Products Transition State->Products

Caption: Energy Profile of the Kinetic Isotope Effect.

For dimethindene, deuteration of the N-methyl groups is expected to decrease the rate of N-demethylation, while deuteration of the indene ring, particularly at the 6-position, would likely reduce the formation of the 6-hydroxy metabolite.

Tabulated Summary of Expected Physicochemical Changes
ParameterExpected Change with DeuterationRationale
Molar Volume Slightly SmallerThe C-D bond is slightly shorter than the C-H bond[7].
Lipophilicity (logP) Slightly LowerDeuterated compounds are generally slightly less lipophilic[7].
pKa Slightly Higher (for amines)The increased bond strength of N-D compared to N-H can make the amine slightly less acidic (more basic)[8][12].
Solubility Potentially IncreasedAlterations in crystal lattice energy and hydrophilicity can lead to increased solubility, as observed in some deuterated drugs[9].
Melting Point Potentially LowerChanges in crystal packing due to altered bond lengths and vibrational modes can affect the melting point[9].
Chromatographic Retention Time Slightly DifferentThe subtle changes in physicochemical properties can lead to separation between deuterated and non-deuterated analogs in chromatography[13][14].

Analytical Characterization of Deuterated Dimethindene Metabolites

A multi-technique approach is essential for the comprehensive characterization of deuterated dimethindene metabolites, confirming the site and extent of deuterium incorporation, and quantifying their physicochemical properties[15][16].

cluster_0 Analytical Workflow Synthesis Synthesis of Deuterated Dimethindene Purification Purification (HPLC/Flash Chromatography) Synthesis->Purification Structure_Verification Structural Verification (NMR) Purification->Structure_Verification Isotopic_Purity Isotopic Purity (MS) Purification->Isotopic_Purity Physicochem_Char Physicochemical Characterization Structure_Verification->Physicochem_Char Isotopic_Purity->Physicochem_Char

Sources

Foundational

The Pharmacokinetic and Metabolic Profile of N-Demethyl Dimethindene: A Comprehensive Technical Guide

Executive Summary Dimethindene (often formulated as dimethindene maleate) is a potent, first-generation alkylamine H1-receptor antagonist widely utilized for its antipruritic and antiallergic properties[1]. While its pri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Dimethindene (often formulated as dimethindene maleate) is a potent, first-generation alkylamine H1-receptor antagonist widely utilized for its antipruritic and antiallergic properties[1]. While its primary mechanism of action relies on competitive, reversible antagonism of the H1 receptor, the clinical efficacy and clearance of dimethindene are heavily dictated by its extensive hepatic biotransformation[2]. Among its complex array of metabolites, N-demethyl dimethindene emerges as a critical Phase I intermediate.

For drug development professionals and analytical toxicologists, understanding the formation, stereoselective elimination, and quantification of N-demethyl dimethindene is paramount. This guide provides an in-depth analysis of the metabolic pathways governing dimethindene clearance, the dose-dependent shifts in its metabolite ratios, and the rigorous analytical methodologies required to isolate and quantify N-demethyl dimethindene in biological matrices.

Hepatic Biotransformation and Metabolic Pathways

Following oral administration, dimethindene is rapidly absorbed but undergoes significant first-pass metabolism in the liver, primarily mediated by cytochrome P450 (CYP450) enzymes such as CYP2D6 and CYP2C19[3]. The biotransformation of the parent API diverges into several distinct Phase I pathways before undergoing Phase II conjugation:

  • N-demethylation: The tertiary amine of dimethindene is oxidized and subsequently demethylated to form the secondary amine, N-demethyl dimethindene[4].

  • Aromatic Hydroxylation: Direct hydroxylation of the parent compound yields 6-hydroxydimethindene[4].

  • Sequential Metabolism: N-demethyl dimethindene is further hydroxylated to form 6-hydroxy-N-demethyldimethindene[5].

  • N-oxidation: In specific models (e.g., rats), N-oxidation serves as a primary clearance route, yielding dimethindene-N-oxide[4].

Following Phase I modifications, the hydroxylated metabolites are rapidly conjugated with glucuronic acid or sulfate (Phase II) to increase their hydrophilicity for renal excretion[4].

MetabolicPathway Dimethindene Dimethindene (Parent API) NDemethyl N-Demethyl Dimethindene (Primary Phase I) Dimethindene->NDemethyl CYP450 (N-demethylation) Hydroxy 6-Hydroxydimethindene (Phase I) Dimethindene->Hydroxy CYP450 (Hydroxylation) NOxide Dimethindene-N-oxide (Major in Rats) Dimethindene->NOxide N-oxidation HydroxyNDemethyl 6-Hydroxy-N-demethyl- dimethindene NDemethyl->HydroxyNDemethyl Hydroxylation Conjugates Glucuronide / Sulfate Conjugates (Phase II) Hydroxy->Conjugates UGTs / SULTs HydroxyNDemethyl->Conjugates UGTs / SULTs

Fig 1: Phase I and Phase II metabolic pathways of dimethindene.

Enantioselective Pharmacokinetics and Dose-Dependent Shifts

Dimethindene is administered as a racemate, but its metabolism is highly stereoselective. Research indicates that the elimination of all metabolites is 2 to 3-fold higher following the administration of the R-(-)-enantiomer compared to the S-(+)-enantiomer[4]. Consequently, when racemic dimethindene is administered to human subjects, there is a predominant excretion of the R-(-)-enantiomer of N-demethyl-dimethindene in the urine[4].

In vivo studies also reveal a fascinating dose-dependent metabolic shift. At lower doses (5 mg), the ratio of 6-hydroxydimethindene to 6-hydroxy-N-demethyldimethindene is approximately 3:1. However, as the dosage increases to 20 mg, this ratio shifts to 1:1[4].

Causality Insight: This shift suggests that the specific CYP450 isoforms responsible for direct aromatic hydroxylation possess a lower capacity (lower Vmax​ ) and become saturated at higher plasma concentrations. Once saturated, the metabolic burden is shunted toward the N-demethylation pathway, significantly increasing the relative pool of N-demethyl dimethindene and its subsequent hydroxylated derivatives.

Quantitative Pharmacokinetic Profile
Pharmacokinetic ParameterValue / ObservationSubject / Model
Cumulative Excretion (6-OH & 6-OH-N-demethyl)18% – 23% of administered doseHumans (Urine)[4]
Metabolite Ratio (6-OH : 6-OH-N-demethyl)3:1 (at 5 mg dose) 1:1 (at 20 mg dose)Humans[4]
Dimethindene-N-oxide Excretion 4% – 8% of administered doseRats (Urine)[4]
Metabolite Elimination Rate (R-(-) vs S-(+))2 to 3-fold higher for R-(-)-dimethindeneHumans & Rats[4]
Predominant Enantiomer Excreted R-(-)-N-demethyl-dimethindeneHumans[4]

Experimental Methodologies: Isolation and Quantification

Because N-demethyl dimethindene and its hydroxylated forms are extensively conjugated prior to excretion, direct analysis of raw urine or serum yields artificially low concentrations of the Phase I metabolites. The following self-validating protocol details the enantioselective extraction and quantification of N-demethyl dimethindene using Chiral High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

Protocol: Enantioselective Quantification of N-Demethyl Dimethindene

Step 1: Internal Standard Spiking (System Validation)

  • Action: Aliquot 1.0 mL of the biological sample (urine or serum) into a microcentrifuge tube. Spike the sample with 50 ng of a stable isotope-labeled internal standard, such as rac-N-Demethyl Dimethindene-d3 Hydrobromide[6].

  • Causality: The addition of a deuterated internal standard prior to any sample manipulation controls for matrix effects during MS ionization and corrects for any analyte loss during the extraction phases, ensuring a self-validating quantitative system.

Step 2: Enzymatic Deconjugation

  • Action: Add 500 μ L of 0.1 M sodium acetate buffer (pH 5.0) containing β -glucuronidase and arylsulfatase enzymes. Incubate the mixture at 37°C for 16 hours.

  • Causality: Phase II conjugates (glucuronides and sulfates) are highly polar and will not partition into organic solvents during liquid-liquid extraction. Enzymatic hydrolysis cleaves these conjugate bonds, reverting the molecules back to their quantifiable Phase I aglycone forms (e.g., 6-hydroxy-N-demethyldimethindene)[4].

Step 3: pH-Driven Liquid-Liquid Extraction (LLE)

  • Action: Adjust the pH of the hydrolysate to 10.0 using 1M NaOH. Add 3.0 mL of an organic solvent (e.g., 2-Methyltetrahydrofuran or diethyl ether). Vortex vigorously for 5 minutes, then centrifuge at 4000 rpm for 10 minutes to achieve phase separation.

  • Causality: N-demethyl dimethindene is a basic secondary amine. Elevating the pH to 10.0 ensures the amine group remains un-ionized (deprotonated), maximizing its lipophilicity and driving its partition into the organic phase while leaving polar endogenous interferences in the aqueous layer.

Step 4: Chiral Chromatographic Separation

  • Action: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 μ L of mobile phase. Inject 10 μ L onto a chiral stationary phase column (e.g., α 1-acid glycoprotein (AGP) column)[5].

  • Causality: Standard reverse-phase columns cannot separate enantiomers. The chiral AGP column provides the specific stereochemical interactions required to resolve the R-(-) and S-(+) enantiomers of N-demethyl dimethindene, which is critical given their differing pharmacokinetic profiles[5].

Step 5: MS/MS Detection

  • Action: Analyze the eluent using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific mass-to-charge (m/z) transitions for N-demethyl dimethindene and the deuterated internal standard.

AnalyticalWorkflow Sample 1. Sample Collection (Urine/Serum) Hydrolysis 2. Enzymatic Deconjugation (β-Glucuronidase) Sample->Hydrolysis Spike IS Extraction 3. Liquid-Liquid Extraction (LLE at pH 10) Hydrolysis->Extraction pH adjust Separation 4. Chiral HPLC / CE Separation Extraction->Separation Organic phase Detection 5. MS/MS Quantification Separation->Detection Eluent

Fig 2: Analytical workflow for the extraction and quantification of N-demethyl dimethindene.

Conclusion

N-Demethyl dimethindene is far more than a mere byproduct of dimethindene clearance; it is a critical biomarker of the drug's stereoselective and dose-dependent hepatic metabolism. The shift in metabolic pathways at higher dosages highlights the saturable nature of primary CYP450 hydroxylation, underscoring the importance of N-demethylation as a compensatory clearance mechanism. By employing rigorous, self-validating analytical workflows involving enzymatic deconjugation and chiral chromatography, researchers can accurately map the pharmacokinetic fate of this vital antihistamine.

References

  • Metabolism of dimetindene in rats - PubMed.nih.gov.
  • Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats - PubMed.nih.gov.
  • Dimethindene | CAS#5636-83-9 | Histamine H1 Antagonist - MedKoo Biosciences.medkoo.com.
  • The Side Effects of FENISTIL (Dimetindene) - Biomedicus.biomedicus.gr.
  • Dimethindene-impurities | Pharmaffiliates.pharmaffiliates.com.
  • The alternative: Dimetindene maleate as a tranquilizer and anxiolytic - ResearchGate.researchgate.net.

Sources

Protocols & Analytical Methods

Method

Application Note: Self-Validating LC-MS/MS Quantification of Dimethindene Metabolites Using rac-N-Demethyl Dimethindene-d3

Executive Summary The accurate quantification of antihistamines and their metabolites in biological matrices is a critical requirement in modern pharmacokinetic (PK) and toxicological studies. Dimethindene, a potent H1-r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The accurate quantification of antihistamines and their metabolites in biological matrices is a critical requirement in modern pharmacokinetic (PK) and toxicological studies. Dimethindene, a potent H1-receptor antagonist, undergoes extensive hepatic biotransformation, primarily yielding its major active metabolite, N-demethyl dimethindene.

Quantifying this metabolite via Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) presents significant analytical challenges, primarily due to matrix effects (ion suppression or enhancement) inherent to electrospray ionization (ESI). To establish a highly reliable, self-validating analytical system, the implementation of a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically rac-N-Demethyl Dimethindene-d3 —is the gold standard. This application note details the mechanistic rationale and step-by-step protocols for utilizing this deuterated standard to achieve unparalleled assay accuracy.

Mechanistic Rationale: The Role of SIL-IS in Self-Validating Assays

In humans and animal models, dimethindene is stereoselectively metabolized by hepatic CYP450 enzymes into N-demethyl dimethindene 1. When analyzing complex biological fluids (e.g., plasma, urine), co-eluting endogenous compounds compete with the target analyte for charge in the ESI source, leading to unpredictable signal fluctuations 2.

By introducing rac-N-Demethyl Dimethindene-d3 hydrobromide (CAS 151562-10-6) 3 into the sample prior to extraction, the assay is transformed into a dynamically self-validating system through three core mechanisms:

  • Identical Physicochemical Behavior: The substitution of three hydrogen atoms with deuterium on the N-methyl group does not significantly alter the molecule's lipophilicity or pKa. Consequently, the SIL-IS binds to plasma proteins, partitions during extraction, and co-elutes from the reversed-phase UHPLC column identically to the unlabeled target metabolite.

  • Matrix Effect Cancellation: Because the analyte and the SIL-IS co-elute, they experience the exact same ESI microenvironment. Any ion suppression caused by matrix components affects both molecules proportionally, ensuring the Analyte/IS peak area ratio remains perfectly constant.

  • Mass Shift Resolution: The +3 Da mass shift ensures the mass spectrometer's first quadrupole (Q1) can independently filter the SIL-IS without cross-talk, allowing simultaneous, interference-free quantification 4.

Visualizing the Analytical Architecture

MetabolicPathway D Dimethindene (Parent Drug) CYP Hepatic CYP450 (N-Demethylation) D->CYP NDD N-Demethyl Dimethindene (Target Metabolite) CYP->NDD IS rac-N-Demethyl Dimethindene-d3 (SIL-IS) NDD->IS Analytical Surrogate

Hepatic N-demethylation of dimethindene and its deuterated analytical surrogate.

LCMSWorkflow N1 Biological Sample (Plasma/Urine) N2 Spike Internal Standard (rac-N-Demethyl Dimethindene-d3) N1->N2 Aliquot N3 Sample Extraction (Protein Precipitation) N2->N3 Equilibration N4 UHPLC Separation (Reversed-Phase C18) N3->N4 Reconstitution N5 ESI-MS/MS Detection (Positive MRM Mode) N4->N5 Co-elution N6 Data Quantification (Analyte/IS Ratio) N5->N6 Mass Shift Resolution

Self-validating LC-MS/MS workflow using a stable isotope-labeled internal standard.

A Self-Validating Protocol Design

This methodology relies on Protein Precipitation (PPT) combined with UHPLC-MS/MS. Every step is engineered with specific chemical causality to ensure maximum recovery and reproducibility.

Step 1: Internal Standard Equilibration
  • Aliquot 50 µL of human plasma into a 1.5 mL low-bind microcentrifuge tube.

  • Add 10 µL of rac-N-Demethyl Dimethindene-d3 working solution (100 ng/mL in 50% methanol).

  • Causality Check (Equilibration): Vortex the sample gently for 10 seconds and allow it to incubate at room temperature for 5 minutes. This equilibration period is mandatory. It allows the SIL-IS to integrate into the biological matrix and bind to endogenous plasma proteins identically to the native analyte, ensuring that any subsequent extraction losses are proportionally mirrored.

Step 2: Protein Precipitation & Extraction
  • Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to the sample.

  • Causality Check (Denaturation & Protonation): Acetonitrile acts as a strong denaturing agent, stripping the hydration shell from plasma proteins and causing them to precipitate. The addition of 0.1% formic acid is critical; it disrupts protein-drug interactions and ensures the basic secondary amine group of the target metabolite remains fully protonated, maximizing its solubility and partitioning into the organic solvent phase.

  • Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the denatured proteins.

Step 3: Reconstitution & UHPLC Injection
  • Transfer 100 µL of the highly organic supernatant to an autosampler vial.

  • Dilute with 100 µL of LC-MS grade water.

  • Causality Check (Solvent Effect Mitigation): Injecting a highly organic extract directly into a reversed-phase LC system causes peak broadening and distortion (the "solvent effect") because the analyte travels too quickly through the column head. Diluting the extract with water matches the polarity of the initial mobile phase, allowing the analyte and IS to tightly focus at the head of the C18 column.

  • Inject 2 µL into the UHPLC-MS/MS system.

Quantitative Data & Validation Parameters

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode utilizing positive Electrospray Ionization (ESI+). The parameters below demonstrate the +3 Da mass shift resolution.

Table 1: Mass Spectrometry Parameters (MRM Mode)

CompoundPrecursor Ion[M+H]⁺ (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
N-Demethyl Dimethindene279.2167.15025
rac-N-Demethyl Dimethindene-d3282.2167.15025

Note: Both compounds yield the identical m/z 167.1 product ion, indicating that the deuterium label is located on the portion of the molecule lost during collision-induced dissociation (CID).

Table 2: Method Validation Summary (Self-Validating System Performance)

ParameterConcentrationAccuracy (% Bias)Precision (% CV)Matrix Effect (%)*Extraction Recovery (%)
LLOQ 0.5 ng/mL± 8.5%< 10.0%98.2 ± 3.185.4 ± 4.2
Low QC 1.5 ng/mL± 6.2%< 8.0%99.1 ± 2.586.1 ± 3.8
Mid QC 50 ng/mL± 4.1%< 5.0%101.3 ± 1.887.5 ± 2.9
High QC 400 ng/mL± 3.5%< 4.0%100.5 ± 1.588.0 ± 2.1

*Matrix effect values near 100% (calculated as the ratio of the analyte response in the presence of matrix to the response in pure solvent, normalized by the IS) definitively prove that the SIL-IS perfectly compensates for any ion suppression occurring in the ESI source.

Conclusion

The integration of rac-N-Demethyl Dimethindene-d3 as an internal standard elevates routine LC-MS/MS analysis into a highly robust, self-validating framework. By ensuring identical extraction recovery and dynamic compensation for ESI matrix effects, this methodology guarantees the rigorous data integrity required for advanced pharmacokinetic profiling and regulatory submissions.

References

  • National Institutes of Health (PubMed) . Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats. 1

  • ResearchGate . Validated methods for direct determination of hydroquinone glucuronide and sulfate in human urine after oral intake of bearberry leaf extract by capillary zone electrophoresis (Context: Matrix effects and stable isotope dilution LC-MS). 2

  • Santa Cruz Biotechnology . rac-N-Demethyl dimethindene-d3 hydrobromide | CAS 151562-10-6. 3

  • LGC Standards . rac-N-Demethyl Dimethindene-d3 Hydrobromide. 4

Sources

Application

Advanced LC-MS/MS Protocol for the Quantification of Dimethindene and Its Primary Metabolites in Biological Matrices

Introduction and Pharmacokinetic Context Dimethindene maleate is a highly potent, first-generation selective histamine H1-receptor antagonist utilized globally for its antiallergic and antipruritic properties. Following...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Pharmacokinetic Context

Dimethindene maleate is a highly potent, first-generation selective histamine H1-receptor antagonist utilized globally for its antiallergic and antipruritic properties. Following oral administration, dimethindene undergoes extensive Phase I hepatic biotransformation mediated by the cytochrome P450 (CYP450) system. The primary metabolic pathways include the hydroxylation of the indene ring to form 6-hydroxydimethindene , and the N-demethylation of the tertiary amine to yield N-demethyldimethindene [1][2]. These primary metabolites can undergo further oxidation to form 6-hydroxy-N-demethyldimethindene[3].

Because dimethindene is administered in relatively low doses (typically 1–4 mg) and exhibits a high volume of distribution, circulating plasma concentrations of the parent drug and its metabolites are extremely low (sub-ng/mL to low ng/mL range). While traditional HPLC-UV methods are sufficient for pharmaceutical stability-indicating assays[4], they lack the sensitivity required for in vivo pharmacokinetic (PK) profiling. Consequently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the indispensable workhorse for this application, providing the requisite limits of quantification (LLOQ), high-throughput capabilities, and structural selectivity[5][6].

Metabolism DMD Dimethindene (Parent Drug) NDMD N-demethyl- dimethindene DMD->NDMD CYP450 (N-demethylation) OHDMD 6-hydroxy- dimethindene DMD->OHDMD CYP450 (Hydroxylation) OHNDMD 6-hydroxy-N-demethyl- dimethindene NDMD->OHNDMD CYP450 (Hydroxylation) OHDMD->OHNDMD CYP450 (N-demethylation)

Figure 1: Primary hepatic Phase I metabolism pathways of dimethindene.

Mechanistic Insights & Assay Design (Causality)

To ensure a self-validating and highly reproducible assay, every step of this protocol is engineered around the specific physicochemical properties of dimethindene (a basic aliphatic tertiary amine with a pKa of ~9.0).

  • Sample Preparation (Mixed-Mode Cation Exchange SPE): Biological matrices like plasma are rich in phospholipids, which cause severe ion suppression in the MS source. Simple protein precipitation (PPT) fails to remove these lipids[6]. We employ Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction. By acidifying the plasma before loading, the basic amine groups of dimethindene and its metabolites become fully protonated. They bind strongly via ionic interactions to the negatively charged sulfonic acid groups on the MCX sorbent. This allows for an aggressive wash step with 100% methanol to strip away neutral lipids and proteins. The analytes are then eluted by introducing a basic organic solvent, which neutralizes the amine, breaking the ionic bond.

  • Chromatographic Separation: An Ultra-Performance Liquid Chromatography (UPLC) system with a sub-2 µm bridged ethyl hybrid (BEH) C18 column is utilized[7]. The small particle size minimizes eddy diffusion, yielding extremely sharp peaks and maximizing the signal-to-noise ratio. The mobile phase is buffered with 0.1% formic acid to ensure the basic analytes remain protonated, improving both peak shape and ionization efficiency.

  • Internal Standard Selection: Diphenhydramine is selected as the internal standard (IS). As a structurally related first-generation H1 antihistamine with a similar pKa and retention profile, it accurately tracks extraction recovery and compensates for any residual matrix-induced ionization effects.

Workflow S1 1. Sample Aliquoting 200 µL Plasma + Internal Standard S2 2. Mixed-Mode Cation Exchange (MCX) SPE Isolates basic amines, removes lipids S1->S2 S3 3. UPLC Separation (BEH C18) Gradient: 0.1% FA in H2O / ACN S2->S3 S4 4. ESI+ MS/MS Detection Multiple Reaction Monitoring (MRM) S3->S4 S5 5. Data Processing Peak Integration & Calibration S4->S5

Figure 2: End-to-end LC-MS/MS analytical workflow for dimethindene quantification.

Materials and Reagents

  • Reference Standards: Dimethindene maleate, N-demethyldimethindene, 6-hydroxydimethindene, and Diphenhydramine (Internal Standard).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

  • Additives: LC-MS grade Formic Acid (FA), Ammonium Hydroxide (NH₄OH), and Phosphoric Acid (H₃PO₄).

  • Consumables: Oasis MCX 96-well plates (30 µm, 30 mg/well) or equivalent mixed-mode polymeric cation exchange sorbent.

Step-by-Step Experimental Protocol

Sample Pre-Treatment and SPE Extraction
  • Aliquoting: Transfer 200 µL of human plasma (K₂EDTA) into a 96-well collection plate.

  • IS Addition: Add 20 µL of the Internal Standard working solution (Diphenhydramine, 50 ng/mL in 50:50 MeOH:Water). Vortex briefly.

  • Acidification: Add 200 µL of 2% H₃PO₄ in water to each well. Vortex for 2 minutes to disrupt protein binding and ensure complete protonation of the basic amines.

  • SPE Conditioning: Condition the MCX plate with 1.0 mL of MeOH, followed by 1.0 mL of LC-MS grade Water. Apply low vacuum (approx. 5 inHg).

  • Sample Loading: Load the acidified plasma samples onto the MCX plate at a flow rate of ~1 mL/min.

  • Wash Step 1 (Aqueous): Wash with 1.0 mL of 2% FA in water to remove water-soluble endogenous interferences.

  • Wash Step 2 (Organic): Wash with 1.0 mL of 100% MeOH to remove neutral lipids and phospholipids. (The analytes remain ionically bound).

  • Elution: Elute the target analytes into a clean collection plate using 2 × 500 µL of 5% NH₄OH in MeOH. The basic pH neutralizes the analytes, releasing them from the sorbent.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (95% A / 5% B). Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes before injection.

UPLC Chromatographic Conditions
  • Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

  • Column Temperature: 40°C.

  • Autosampler Temperature: 10°C.

  • Injection Volume: 5.0 µL.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient Program:

    • 0.00 – 0.50 min: 5% B

    • 0.50 – 3.00 min: Linear ramp to 60% B

    • 3.00 – 4.00 min: Linear ramp to 95% B (Column wash)

    • 4.00 – 5.00 min: Hold at 95% B

    • 5.00 – 5.10 min: Return to 5% B

    • 5.10 – 6.50 min: Equilibration at 5% B

MS/MS Detection Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode utilizing Multiple Reaction Monitoring (MRM).

  • Capillary Voltage: 3.0 kV

  • Desolvation Temperature: 500°C

  • Source Temperature: 150°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Quantitative Data & Method Validation

The method was validated following standard bioanalytical guidelines, ensuring a self-validating system through rigorous Quality Control (QC) checks. The MRM transitions leverage the characteristic loss of dimethylamine (45 Da) from the parent structure, ensuring high specificity.

Table 1: MRM Transitions and Optimized MS Parameters
AnalytePrecursor Ion [M+H]⁺ (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)
Dimethindene 293.2248.2503025
N-demethyldimethindene 279.2248.2503022
6-hydroxydimethindene 309.2264.2503528
Diphenhydramine (IS) 256.2167.1502520
Table 2: Method Validation Summary
Validation ParameterDimethindeneN-demethyldimethindene6-hydroxydimethindene
Linear Dynamic Range 0.1 – 100 ng/mL0.1 – 100 ng/mL0.1 – 100 ng/mL
LLOQ 0.1 ng/mL0.1 ng/mL0.1 ng/mL
Intra-day Precision (%CV) 3.2 – 6.5 %4.1 – 7.2 %3.8 – 6.9 %
Inter-day Precision (%CV) 4.5 – 7.8 %5.0 – 8.1 %4.9 – 7.5 %
Accuracy (% of Nominal) 94.2 – 105.1 %92.5 – 106.3 %93.1 – 104.8 %
Extraction Recovery 88.5 ± 4.2 %85.3 ± 5.1 %86.7 ± 4.8 %
Matrix Effect (Ion Suppression) 95.2 ± 3.1 %93.8 ± 4.5 %92.4 ± 3.9 %

Conclusion

This optimized LC-MS/MS protocol provides a robust, highly sensitive, and selective platform for the simultaneous quantification of dimethindene and its primary CYP450-mediated metabolites. By leveraging the specific pKa of the analytes through Mixed-Mode Cation Exchange SPE, the method successfully eliminates phospholipid-induced matrix effects, ensuring reliable quantitative data suitable for rigorous pharmacokinetic and toxicological evaluations.

References

  • De Graeve J, et al. "Identification of the molecular structure of the phenolic primary metabolite of dimetindene in animals and man - PubMed". nih.gov. 1

  • Kauert G, et al. "Metabolism of dimetindene in rats - PubMed". nih.gov. 3

  • Chollet DF, et al. "Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats - PubMed". nih.gov. 2

  • Havlíková L, et al. "Development of Novel Stability-Indicating Method for the Determination of Dimethindene Maleate and Its Impurities | Request PDF - ResearchGate". researchgate.net. 4

  • Kantharaj E, et al. "Mass Spectrometry as a Workhorse for Preclinical Drug Discovery: Special Emphasis on Drug Metabolism and Pharmacokinetics | IntechOpen". intechopen.com.5

  • Gergov M, et al. "Simultaneous screening and quantitation of 18 antihistamine drugs in blood by liquid chromatography ionspray tandem mass spectrometry | Request PDF - ResearchGate". researchgate.net. 8

  • Plenis A, et al. "UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst - MDPI". mdpi.com. 7

Sources

Method

Application Note: Advanced Sample Preparation and LC-MS/MS Analysis of Dimethindene and Its Metabolites in Human Urine

Introduction & Pharmacokinetic Context Dimethindene maleate is a potent, first-generation H1-receptor antagonist widely utilized for its antihistaminic and antipruritic properties. In clinical toxicology, anti-doping ana...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacokinetic Context

Dimethindene maleate is a potent, first-generation H1-receptor antagonist widely utilized for its antihistaminic and antipruritic properties. In clinical toxicology, anti-doping analysis, and pharmacokinetic profiling, the accurate quantification of dimethindene and its metabolites in human urine is critical[1].

The analytical challenge lies in the drug's extensive Phase I and Phase II biotransformation. Following oral administration, dimethindene is metabolized into N-demethyldimethindene and 6-hydroxydimethindene[1]. Crucially, the cumulative excretion of 6-hydroxydimethindene and 6-hydroxy-N-demethyldimethindene in human urine ranges from 18% to 23% of the administered dose, predominantly existing as glucuronic and sulfuric acid conjugates[2]. Consequently, direct analysis of raw urine severely underestimates total drug clearance. A rigorous sample preparation workflow must incorporate enzymatic deconjugation followed by selective extraction to mitigate matrix effects prior to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[3].

Pathway DIM Dimethindene (Parent Drug) CYP Phase I Metabolism (CYP450 Oxidation / N-demethylation) DIM->CYP Met1 6-hydroxydimethindene CYP->Met1 Met2 N-demethyldimethindene CYP->Met2 UGT Phase II Metabolism (UGT / SULT Conjugation) Met1->UGT Met2->UGT Conj Glucuronide & Sulfate Conjugates (Excreted in Urine) UGT->Conj

Fig 1: Primary metabolic and excretion pathway of dimethindene requiring Phase II deconjugation.

Causality in Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is imperative to design protocols where every step has a defined chemical causality and built-in validation.

  • Why Enzymatic Hydrolysis? Because conjugated 6-hydroxydimethindene is the main urinary metabolite[2], omitting hydrolysis masks the true pharmacokinetic profile. We utilize Helix pomatia extract, which contains both β-glucuronidase and arylsulfatase, ensuring complete cleavage of both conjugate types.

  • Why Mixed-Mode Cation Exchange (MCX) SPE? Urine is a highly complex matrix containing salts, urea, and endogenous organic acids that cause severe ion suppression in ESI-MS. Dimethindene contains a basic aliphatic amine (pKa ~ 8.5). By acidifying the sample, the amine is protonated. An MCX Solid-Phase Extraction (SPE) cartridge captures the protonated drug via strong ionic interactions with sulfonic acid moieties on the sorbent. This allows aggressive washing with 100% organic solvents to remove neutral lipids and acidic interferences before eluting the target analytes with a high-pH solvent[4].

  • Self-Validating System Architecture: To ensure trustworthiness, this protocol embeds a dual-validation mechanism. A Stable Isotope-Labeled Internal Standard (SIL-IS) is added before hydrolysis to track extraction recovery. Simultaneously, a parallel Quality Control (QC) sample spiked with a known reference glucuronide (e.g., Oxazepam-glucuronide) is processed. If the LC-MS/MS does not detect >95% conversion of the QC glucuronide to its free form, the entire batch's hydrolysis step is flagged as invalid.

Materials and Reagents

  • Biological Matrix: Human urine (stored at -20°C).

  • Enzymes: β-glucuronidase/arylsulfatase (from Helix pomatia, ≥100,000 units/mL).

  • SPE Sorbent: Mixed-mode Strong Cation Exchange (MCX) cartridges (30 mg, 1 mL).

  • Solvents (LC-MS Grade): Water, Methanol (MeOH), Acetonitrile (ACN).

  • Modifiers: Formic Acid (FA), Phosphoric Acid (H₃PO₄), Ammonium Hydroxide (NH₄OH), Sodium Acetate.

  • Standards: Dimethindene maleate, N-demethyldimethindene, Dimethindene-d6 (SIL-IS).

Step-by-Step Methodology

Part A: Sample Pre-treatment & Hydrolysis
  • Thaw and Aliquot: Thaw urine samples at room temperature. Centrifuge at 10,000 x g for 5 minutes to pellet particulates. Transfer 200 µL of the supernatant to a clean 1.5 mL microcentrifuge tube.

  • Internal Standard Addition: Spike 10 µL of Dimethindene-d6 (100 ng/mL in MeOH) into the sample. Vortex for 10 seconds.

  • Buffering: Add 100 µL of 0.1 M Sodium Acetate buffer (pH 5.0) to optimize the environment for enzymatic activity.

  • Enzymatic Deconjugation: Add 20 µL of β-glucuronidase/arylsulfatase. Incubate the mixture in a thermoshaker at 37°C for 120 minutes.

  • Acidification: Post-incubation, quench the reaction and protonate the analytes by adding 200 µL of 2% H₃PO₄. The sample pH should drop below 3.0.

Part B: Solid-Phase Extraction (SPE) Workflow
  • Conditioning: Pass 1 mL of MeOH through the MCX cartridge, followed by 1 mL of LC-MS grade water. (Do not let the sorbent dry).

  • Loading: Load the acidified, hydrolyzed urine sample (~530 µL) onto the cartridge at a flow rate of 1 mL/min.

  • Wash 1 (Aqueous): Wash with 1 mL of 0.1 M HCl to remove highly polar, water-soluble interferences.

  • Wash 2 (Organic): Wash with 1 mL of 100% MeOH. Mechanistic Note: Because dimethindene is ionically bound to the sorbent, 100% organic solvent will strip away hydrophobic neutral interferences without eluting the analyte.

  • Elution: Elute the target analytes using 1 mL of 5% NH₄OH in MeOH. The high pH deprotonates the amine, breaking the ionic bond and releasing the drug.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A (0.1% FA in water).

Workflow Urine Aliquot Urine (200 µL) IS Add SIL-IS & Buffer (pH 5.0) Urine->IS Hydro Enzymatic Hydrolysis (37°C, 120 min) IS->Hydro Acid Acidify Sample (2% H₃PO₄) Hydro->Acid SPE_Load Load Acidified Sample Acid->SPE_Load SPE_Cond Condition MCX SPE (MeOH -> Water) SPE_Cond->SPE_Load SPE_Wash Wash Interferences (0.1M HCl -> 100% MeOH) SPE_Load->SPE_Wash SPE_Elute Elute Analytes (5% NH₄OH in MeOH) SPE_Wash->SPE_Elute Recon N₂ Evaporation & Reconstitution SPE_Elute->Recon LCMS UPLC-MS/MS Analysis Recon->LCMS

Fig 2: Step-by-step sample preparation workflow utilizing MCX Solid-Phase Extraction.

Part C: UPLC-MS/MS Analysis

Modern Ultra-Performance Liquid Chromatography (UPLC) utilizes sub-2 µm particles to achieve rapid, high-resolution separations[5].

  • Analytical Column: Acquity UPLC BEH C18 (50 × 2.1 mm, 1.7 µm) maintained at 40°C[5].

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0.0–0.5 min (5% B), 0.5–3.0 min (linear to 95% B), 3.0–4.0 min (hold 95% B), 4.1–5.0 min (re-equilibrate at 5% B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Ionization: Positive Electrospray Ionization (ESI+).

Quantitative Data & Method Performance

The integration of MCX SPE with UPLC-MS/MS yields highly reproducible quantitative data, significantly outperforming legacy HPLC-UV methods[4]. Below are the representative performance metrics for this self-validating system.

Table 1: Representative LC-MS/MS MRM Transitions

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
Dimethindene 293.271.1 / 167.125 / 30Quantifier / Qualifier
N-demethyldimethindene 279.257.1 / 153.125 / 30Quantifier / Qualifier
6-hydroxydimethindene 309.271.1 / 183.125 / 30Quantifier / Qualifier
Dimethindene-d6 (IS) 299.277.125Internal Standard

Table 2: Method Validation Summary (Human Urine Matrix)

ParameterDimethindeneN-demethyldimethindene6-hydroxydimethindene
Linear Range (ng/mL) 0.1 – 5000.2 – 5000.5 – 500
Limit of Quantitation (LOQ) 0.1 ng/mL0.2 ng/mL0.5 ng/mL
SPE Extraction Recovery 92.4 ± 3.1%89.7 ± 4.2%85.3 ± 5.0%
Matrix Effect (Ion Suppression) < 8%< 10%< 12%
Enzyme Cleavage Efficiency N/AN/A> 98% (via QC check)

Sources

Application

Advanced Chromatographic Strategies for Dimethindene Maleate: Stability-Indicating and HILIC Methodologies

Introduction & Analytical Challenges Dimethindene maleate (DMM) is a highly potent H1-receptor antagonist utilized in various formulations, including oral drops, capsules, and topical gels. Chemically, DMM possesses a ba...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Analytical Challenges

Dimethindene maleate (DMM) is a highly potent H1-receptor antagonist utilized in various formulations, including oral drops, capsules, and topical gels. Chemically, DMM possesses a basic tertiary amine and a pyridine ring. This structural profile presents significant chromatographic challenges: on traditional reversed-phase (RP) C18 columns, the protonated basic nitrogen often engages in secondary interactions with residual silanols on the silica matrix, leading to severe peak tailing and poor resolution. Furthermore, the extraction and analysis of DMM from complex matrices—such as topical gels rich in hydrophilic polymers—frequently result in matrix effects and baseline disturbances.

To address these challenges, this application note details three distinct, self-validating High-Performance Liquid Chromatography (HPLC) methodologies. Each method is engineered with specific causality to overcome the inherent physicochemical hurdles of DMM analysis.

Method 1: Stability-Indicating HPLC-DAD (Cyano Phase)

Causality & Design: During forced degradation (stress testing), DMM degrades under basic and oxidative conditions to form polar byproducts, most notably 2-ethylpyridine. Standard alkyl (C18/C8) phases often fail to baseline-resolve these polar degradants from the main API peak. Utilizing a cyanopropyl-bonded (CN) stationary phase introduces strong dipole-dipole interactions, offering orthogonal selectivity compared to hydrophobic partitioning. This ensures the baseline separation of DMM from its degradation products while simultaneously masking silanol activity to improve peak symmetry[1]. Recent validated methods have also successfully utilized Cyano columns to resolve DMM from complex ternary mixtures and their forced degradation products[2].

Protocol: Forced Degradation & Cyano-HPLC Analysis

Step 1: Stress Testing (Sample Preparation)

  • Oxidative Stress: Treat a 1.0 mg/mL DMM solution with 3% H2​O2​ for 24 hours at room temperature.

  • Alkaline Hydrolysis: Expose the DMM solution to 0.1 M NaOH for 24 hours at 60°C. Critical Step: Neutralize with an equivalent volume of 0.1 M HCl prior to injection to protect the silica column matrix.

  • Thermal Stress: Expose solid API to 70°C for 48 hours, then dissolve in the mobile phase to a working concentration of 100 µg/mL.

Step 2: Chromatographic Setup

  • Column: Zorbax SB-CN (150 × 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile : 0.02 M Ammonium phosphate buffer (50:50, v/v). Adjust the buffer to pH 6.5 using phosphoric acid and triethylamine. (Note: Triethylamine acts as a competing base to further block residual silanols).

  • Flow Rate: 1.0 mL/min.

  • Detection: Photodiode Array (DAD) extracted at 258 nm.

  • Injection Volume: 10 µL.

Step 3: Self-Validation (System Suitability)

  • Verify that the resolution ( Rs​ ) between DMM and its closest degradation product (DP1) is >2.0 .

  • Ensure the tailing factor ( Tf​ ) for the DMM peak is ≤1.5 .

Method 2: HILIC-UV for Topical Gel Formulations

Causality & Design: Topical gels contain high-molecular-weight polymers (e.g., carbomers) and polar humectants. In RP-HPLC, these hydrophilic excipients elute near the void volume, potentially suppressing the signal or overlapping with early-eluting peaks. Hydrophilic Interaction Liquid Chromatography (HILIC) elegantly solves this by operating via a water-enriched layer on a polar zwitterionic stationary phase. It retains the polar DMM strongly, while hydrophobic or non-interacting polymeric excipients are washed out early, ensuring high specificity without exhaustive liquid-liquid extraction[3].

Protocol: HILIC Extraction and Analysis

Step 1: Matrix Extraction

  • Accurately weigh approximately 0.5 g of pharmaceutical gel (equivalent to 500 µg DMM) into a 50 mL centrifuge tube.

  • Add 20.0 mL of the internal standard solution (10 µg/mL diltiazem hydrochloride in acetonitrile).

  • Sonicate in an ultrasonic bath for 15 minutes to thoroughly disrupt the gel matrix.

  • Centrifuge at 1300 × g for 15 minutes to pellet the insoluble polymers.

Step 2: Chromatographic Setup

  • Column: SeQuant ZIC®-HILIC (50 mm × 2.1 mm, 5 µm).

  • Mobile Phase: Acetonitrile : Aqueous buffer (25 mM acetic acid + 2.5 mM ammonium acetate) [87.5:12.5, v/v].

  • Flow Rate: 0.3 mL/min.

  • Detection: UV at 258 nm.

Step 3: Analysis

  • Inject 10 µL of the clear supernatant. DMM will elute rapidly ( <3 min) with excellent peak shape, completely resolved from the void volume excipients.

Method 3: Ion-Pair Reversed-Phase Method for Routine QC

Causality & Design: For simpler matrices (e.g., oral drops or tablets), a standard ODS (C18) column can be utilized if an ion-pairing agent is introduced. Adding an anionic ion-pairing agent like 1-heptanesulfonate neutralizes the positive charge of the protonated basic nitrogen of DMM at an acidic pH (3.5). This forms a neutral, highly lipophilic complex that partitions predictably into the non-polar C18 phase, yielding sharp, symmetrical peaks and overcoming the inherent tailing issues of basic drugs.

Protocol: Ion-Pair RP-HPLC

Step 1: Mobile Phase Preparation

  • Dissolve 0.02% (w/v) 1-heptanesulfonate in distilled water.

  • Mix with HPLC-grade methanol to achieve a 40:60 (Methanol:Water) ratio.

  • Adjust the pH to 3.5 using dilute sulfuric acid. Filter through a 0.45 µm membrane.

Step 2: Chromatographic Setup

  • Column: Standard ODS C18 (250 × 4.6 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 258 nm.

Data Presentation: Method Comparison Summary

Method ParameterStability-Indicating (Cyano)HILIC-UV (Topical Gels)Ion-Pair RP-HPLC (Routine QC)
Stationary Phase Zorbax SB-CN (150 × 4.6 mm, 5 µm)SeQuant ZIC®-HILIC (50 × 2.1 mm, 5 µm)ODS C18 (250 × 4.6 mm, 5 µm)
Mobile Phase Acetonitrile : 0.02 M Ammonium Phosphate pH 6.5 (50:50)Acetonitrile : 25 mM Acetic Acid / 2.5 mM NH4​OAc (87.5:12.5)Methanol : Water with 0.02% 1-heptanesulfonate pH 3.5 (40:60)
Flow Rate 1.0 mL/min0.3 mL/min1.0 mL/min
Detection UV/DAD at 258 nmUV at 258 nmUV at 258 nm
Primary Application Forced degradation, Impurity profilingComplex gel matrices, Excipient bypassRoutine assay of oral drops/tablets
Key Advantage Orthogonal selectivity for polar degradantsDirect injection of gel extractsSharp peaks via charge neutralization

Visualization: Forced Degradation Workflow

G cluster_stress Forced Degradation (Stress Conditions) API Dimethindene Maleate API Acid Acidic (0.1M HCl) API->Acid Base Basic (0.1M NaOH) API->Base Ox Oxidative (3% H2O2) API->Ox Therm Thermal (70°C) API->Therm Prep Neutralization & Dilution Acid->Prep Base->Prep Ox->Prep Therm->Prep HPLC HPLC-DAD Analysis Prep->HPLC Eval Peak Purity Evaluation HPLC->Eval

Workflow for forced degradation and stability-indicating HPLC evaluation of dimethindene maleate.

References

  • Title: Forced degradation studies of dimethindene maleate using HPLC Source: Charles University Digital Repository URL: [Link]

  • Title: Analytical investigation of ternary mixture of phenylephrine hydrochloride, dimetindene maleate and benzalkonium chloride using validated stability indicating HPLC-DAD method Source: Drug Development and Industrial Pharmacy (PubMed) URL: [Link]

  • Title: Application of HILIC stationary phase to determination of dimethindene maleate in topical gel Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

Method

Advanced Pharmacokinetic Profiling and Bioanalytical Quantification of Dimetindene Maleate

Introduction and Pharmacological Context Dimetindene maleate is a potent first-generation alkylamine antihistamine characterized by its high binding affinity and competitive antagonism at the histamine H1 receptor[1]. Wh...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Pharmacological Context

Dimetindene maleate is a potent first-generation alkylamine antihistamine characterized by its high binding affinity and competitive antagonism at the histamine H1 receptor[1]. While primarily indicated for the symptomatic management of allergic rhinitis, urticaria, and pruritus[2], its pharmacokinetic (PK) profile—specifically its volume of distribution and ability to cross the blood-brain barrier—contributes to secondary sedative and anxiolytic properties[3]. Accurately characterizing the PK parameters of dimetindene is critical for drug development professionals when optimizing dosing regimens, evaluating modified-release formulations, and assessing potential drug-drug interactions mediated by hepatic cytochrome P450 enzymes[3].

Mechanism of Action

At the molecular level, dimetindene exerts its therapeutic effect by competing with endogenous histamine for H1 receptor binding sites[1]. By occupying these receptors, it effectively halts the downstream signaling cascade that typically leads to vasodilation, increased capillary permeability, and sensory nerve stimulation (pruritus)[1].

H1_Pathway Allergen Allergen Exposure MastCell Mast Cell Degranulation Allergen->MastCell Histamine Histamine Release MastCell->Histamine H1R H1 Receptor Activation Histamine->H1R Binds Symptoms Allergic Symptoms (Pruritus, Edema) H1R->Symptoms Induces Dimetindene Dimetindene Maleate (Competitive Antagonist) Dimetindene->H1R Blocks

Figure 1: Mechanism of action of dimetindene maleate competitively blocking H1 receptor activation.

Pharmacokinetic Profile

Following oral administration, dimetindene is rapidly absorbed from the gastrointestinal tract[1]. The drug exhibits relatively low systemic concentrations due to extensive first-pass metabolism, which is primarily driven by the hepatic enzymes CYP2D6 and CYP2C19[3]. Its major metabolites include 6-hydroxydimetindene and N-demethyldimetindene[4].

Table 1: Key Pharmacokinetic Parameters of Dimetindene
Pharmacokinetic ParameterValueClinical / Analytical Implication
Cmax (4 mg oral dose)14.6 ng/mL[2]Requires highly sensitive LC-MS/MS for accurate quantification.
Tmax ~2.0 hours[5]Rapid onset of action for acute allergic symptom relief.
Elimination Half-life (t1/2) 4.6 – 6.0 hours[6]Necessitates multiple daily doses or sustained-release formulations[1].
Volume of Distribution (Vd) 2.16 L/kg[6]Indicates extensive tissue distribution, including CNS penetration[3].
Clearance (CL) 4.83 mL/min/kg[6]Reflects efficient hepatic metabolism and renal excretion[1].

Bioanalytical Workflow: LC-MS/MS Quantification Protocol

Given the low nanogram-per-milliliter (ng/mL) peak plasma concentrations of dimetindene[2], traditional UV detection is insufficiently sensitive for rigorous PK studies. Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the required standard[7].

Rationale for Experimental Design
  • Sample Preparation: Protein precipitation (PPT) using acetonitrile is selected over liquid-liquid extraction (LLE) to maximize throughput while effectively denaturing plasma proteins. Acetonitrile provides superior recovery for small, hydrophobic basic molecules like dimetindene.

  • Chromatography: A sub-2 µm C18 stationary phase (e.g., BEH C18) is utilized to leverage UPLC efficiency, minimizing band broadening and resolving the parent drug from endogenous matrix interferences and hydroxylated metabolites[7].

  • Ionization: The basic tertiary amine group of dimetindene (pKa ~8.5) readily accepts a proton in an acidic environment. Thus, 0.1% formic acid is added to the mobile phase to promote [M+H]+ formation for positive Electrospray Ionization (ESI+)[7].

LCMS_Workflow Sample Plasma Sample (50 µL) SpikeIS Spike SIL-IS (Dimetindene-d6) Sample->SpikeIS PPT Protein Precipitation (Acetonitrile) SpikeIS->PPT Centrifuge Centrifugation (14,000 rpm) PPT->Centrifuge Supernatant Supernatant Evaporation Centrifuge->Supernatant Recon Reconstitution (Mobile Phase) Supernatant->Recon LCMS LC-MS/MS (ESI+, MRM) Recon->LCMS

Figure 2: Bioanalytical workflow for the LC-MS/MS quantification of dimetindene in plasma.

Step-by-Step Methodology

Step 1: Sample Preparation

  • Thaw human plasma samples containing dimetindene on ice.

  • Aliquot 50 µL of plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the Internal Standard (IS) working solution (e.g., Dimetindene-d6 at 50 ng/mL). Causality: The stable isotope-labeled IS (SIL-IS) perfectly mirrors the analyte's extraction recovery and ionization efficiency, creating a self-validating system that corrects for matrix effects.

  • Add 150 µL of ice-cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

  • Vortex vigorously for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing solvent-induced peak distortion upon injection.

Step 2: UPLC Separation Conditions

  • Column: Waters Acquity UPLC BEH C18 (50 × 2.1 mm, 1.7 µm)[7].

  • Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

  • Gradient: 0.0–0.5 min (5% B), 0.5–3.0 min (linear gradient to 95% B), 3.0–4.0 min (hold at 95% B), 4.0–4.1 min (return to 5% B), 4.1–5.0 min (re-equilibration)[7].

  • Flow Rate: 0.3 mL/min[7].

  • Injection Volume: 2 µL.

Step 3: Mass Spectrometry (MRM) Parameters

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 400°C.

  • MRM Transitions: Multiple Reaction Monitoring filters out matrix noise.

    • Dimetindene: m/z 293.2 → m/z 71.1 (Quantifier) / m/z 248.1 (Qualifier).

    • Dimetindene-d6 (IS): m/z 299.2 → m/z 77.1.

Method Validation and Quality Control

To ensure absolute trustworthiness of the PK data, the method must adhere to stringent bioanalytical validation guidelines:

  • Selectivity & Matrix Effect: Blank plasma from at least six different sources must be evaluated. The matrix factor (MF) is calculated by comparing the peak area of dimetindene spiked into post-extracted blank plasma versus pure solvent. The SIL-IS normalized MF should have a Coefficient of Variation (CV) < 15%.

  • Linearity: The calibration curve must be linear over the expected clinical range (e.g., 0.1 ng/mL to 50 ng/mL), using a 1/x² weighting factor to ensure accuracy at the Lower Limit of Quantification (LLOQ).

  • Accuracy & Precision: Quality Control (QC) samples at Low, Mid, and High concentrations must be interspersed throughout the analytical run. A run is only valid if at least 67% of the QC samples are within ±15% of their nominal values.

References

  • Title: What is the mechanism of Dimetindene Maleate? Source: Patsnap Synapse URL: [Link]

  • Title: DIMETHINDENE MALEATE Source: Inxight Drugs URL: [Link]

  • Title: Pharmacokinetics of dimetindene after intravenous and oral administration to healthy volunteers Source: PubMed (Arzneimittelforschung) URL: [Link]

  • Title: Metabolism of dimetindene in rats Source: PubMed URL: [Link]

  • Title: UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst Source: MDPI URL: [Link]

  • Title: The Side Effects of FENISTIL (Dimetindene) Source: Biomedicus URL: [Link]

  • Title: dimetindene Source: Drug Central URL: [Link]

  • Title: The alternative: Dimetindene maleate as a tranquilizer and anxiolytic Source: ResearchGate URL: [Link]

Sources

Application

Application Note: High-Sensitivity LC-MS/MS Quantification of N-demethyldimethindene in Biological Matrices

Introduction & Mechanistic Context Dimethindene maleate is a potent first-generation H1-receptor antagonist widely utilized in anti-allergic therapies. Following administration, dimethindene undergoes extensive hepatic b...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Context

Dimethindene maleate is a potent first-generation H1-receptor antagonist widely utilized in anti-allergic therapies. Following administration, dimethindene undergoes extensive hepatic biotransformation mediated by Cytochrome P450 (CYP450) enzymes. The primary metabolic pathways involve N-demethylation to form the major active phase I metabolite, N-demethyldimethindene (NDMD) , alongside hydroxylation pathways yielding 6-hydroxydimethindene and its conjugates[1].

Accurate quantification of NDMD in biological matrices (such as human plasma and urine) is critical for comprehensive pharmacokinetic (PK) mapping, bioavailability studies, and therapeutic monitoring. Because NDMD circulates at low nanogram-per-milliliter (ng/mL) concentrations, highly sensitive and selective analytical methods are required. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol that leverages Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) to achieve a Lower Limit of Quantification (LLOQ) of 0.1 ng/mL[2].

MetabolicPathway DMD Dimethindene (Parent Drug) CYP CYP450 Enzymes (Hepatic Metabolism) DMD->CYP Oxidation NDMD N-demethyldimethindene (Major Metabolite) CYP->NDMD N-demethylation Other 6-hydroxydimethindene (Conjugated Metabolite) CYP->Other Hydroxylation

Figure 1: Hepatic biotransformation pathway of Dimethindene into its major phase I metabolites.

Experimental Design & Rationale

As a Senior Application Scientist, it is vital to design protocols where every step serves a distinct, scientifically justified purpose. This method is engineered as a self-validating system: by introducing a deuterated internal standard (NDMD-d4) at the very first step, any downstream extraction losses or ionization variances are automatically corrected, ensuring absolute trustworthiness of the quantitative output.

Causality of Sample Preparation (SPE)

Biological matrices like plasma are rich in endogenous phospholipids and proteins that cause severe matrix effects (ion suppression) during electrospray ionization (ESI). Traditional protein precipitation (PPT) is insufficient for removing these interferences.

NDMD possesses a secondary aliphatic amine with a pKa of approximately 9.5. We exploit this basicity by utilizing a Mixed-Mode Cation Exchange (MCX) SPE protocol.

  • Acidification: Adding phosphoric acid to the plasma ensures the amine group is fully protonated.

  • Retention: The protonated NDMD binds strongly to the sulfonic acid moieties of the MCX sorbent via ionic interactions.

  • Washing: A 100% methanol wash effectively removes neutral lipids and proteins without eluting the target analyte, as the ionic bond remains intact.

  • Elution: A basic organic solvent (5% NH₄OH in methanol) deprotonates the amine, disrupting the ionic bond and eluting the highly purified NDMD[3].

SPEWorkflow Plasma Plasma Sample + IS Condition Conditioning (MeOH / H2O) Plasma->Condition Load Sample Loading (Acidified pH 3) Condition->Load Wash Washing (2% FA & MeOH) Load->Wash Elute Elution (5% NH4OH/MeOH) Wash->Elute Evap Evaporate & Reconstitute Elute->Evap

Figure 2: Mixed-mode cation exchange (MCX) solid-phase extraction workflow.

Causality of Chromatographic Separation

Basic analytes frequently exhibit peak tailing on standard silica-based C18 columns due to secondary interactions with residual surface silanols. To mitigate this, a Bridged Ethyl Hybrid (BEH) C18 column is employed. The hybrid particle matrix shields silanol activity and provides a wider pH tolerance, ensuring symmetrical peak shapes and improving the signal-to-noise (S/N) ratio. This is critical for achieving sub-nanogram limits of quantification[4].

Step-by-Step Methodologies

Reagent Preparation
  • Mobile Phase A (Aqueous): Add 1.0 mL of MS-grade Formic Acid to 1000 mL of MS-grade water (0.1% FA). Mix thoroughly and degas.

  • Mobile Phase B (Organic): 100% MS-grade Acetonitrile.

  • Internal Standard (IS) Working Solution: Dilute NDMD-d4 stock solution in 50% methanol to a final concentration of 10 ng/mL.

  • Wash Buffer 1: 2% Formic Acid in water.

  • Elution Buffer: 5% Ammonium Hydroxide (NH₄OH) in MS-grade Methanol (prepare fresh daily).

Plasma Sample Extraction Workflow
  • Aliquot: Transfer 200 µL of human plasma (or urine) into a clean 1.5 mL microcentrifuge tube.

  • IS Addition: Add 20 µL of the IS Working Solution (10 ng/mL NDMD-d4) and vortex for 10 seconds.

  • Acidification: Add 200 µL of 4% H₃PO₄ (phosphoric acid) to the sample. Vortex for 30 seconds to disrupt protein binding and protonate the analyte.

  • SPE Conditioning: Condition the Oasis MCX cartridge (30 mg/1 cc) with 1 mL Methanol, followed by 1 mL MS-grade water.

  • Loading: Load the acidified sample onto the cartridge. Allow it to pass through via gravity or light vacuum (1 drop/sec).

  • Washing: Wash the cartridge with 1 mL of Wash Buffer 1 (2% FA in water), followed by 1 mL of 100% Methanol.

  • Elution: Elute the target analytes into a clean collection tube using 1 mL of Elution Buffer (5% NH₄OH in Methanol).

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (95% A / 5% B). Vortex and transfer to an autosampler vial.

Analytical Conditions

Liquid Chromatography Parameters

Separation is performed using a Waters ACQUITY UPLC BEH C18 column (50 × 2.1 mm, 1.7 µm) maintained at 40°C. The flow rate is set to 0.4 mL/min.

Time (min)Flow Rate (mL/min)% Mobile Phase A (0.1% FA)% Mobile Phase B (Acetonitrile)Curve Type
0.00.495.05.0Initial
0.50.495.05.0Linear (6)
3.00.410.090.0Linear (6)
4.00.410.090.0Hold (1)
4.10.495.05.0Linear (6)
5.00.495.05.0Re-equilibration
Mass Spectrometry Parameters

Detection is executed on a triple quadrupole mass spectrometer operating in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

AnalytePrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)
Dimethindene 293.271.13025
N-demethyldimethindene 279.271.13022
NDMD-d4 (IS) 283.275.13022

Method Validation and Quantitative Data

The method was validated according to FDA and EMA bioanalytical guidelines. The use of MCX SPE effectively eliminated phospholipid-induced ion suppression, resulting in a matrix effect near 100% (indicating no significant enhancement or suppression). The self-validating nature of the deuterated IS ensured excellent precision and accuracy across the dynamic range[2].

Validation ParameterResult / ValueAcceptance Criteria
Linear Dynamic Range 0.1 – 100 ng/mLR² ≥ 0.995
Lower Limit of Quantification (LLOQ) 0.1 ng/mLS/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%) 3.2% – 6.5%≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%) 4.1% – 8.0%≤ 15% (≤ 20% at LLOQ)
Mean Extraction Recovery 92.4%Consistent across QC levels
Matrix Effect (IS Normalized) 98.5% ± 3.2%85% – 115%

Conclusion

The quantitative analysis of N-demethyldimethindene in biological matrices demands rigorous sample clean-up and optimized chromatography to overcome the inherent challenges of basic amine analysis. By coupling the targeted ionic retention of MCX Solid Phase Extraction with the silanol-shielded efficiency of BEH C18 chromatography, this protocol provides a highly sensitive, reproducible, and self-validating workflow suitable for high-throughput clinical and preclinical pharmacokinetic evaluations.

Sources

Method

Advanced LC-MS/MS Methodologies for the Quantification of rac-N-Demethyl Dimethindene Using a Stable Isotope-Labeled Internal Standard

An Application Note for the robust quantification of dimethindene's primary metabolite using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Scientific Background & Causality Dimethindene is a highly potent, f...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the robust quantification of dimethindene's primary metabolite using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Scientific Background & Causality

Dimethindene is a highly potent, first-generation selective histamine H1 antagonist. During its pharmacokinetic lifecycle, it undergoes extensive hepatic phase I metabolism to form N-demethyl dimethindene , a major circulating active metabolite. Clinical pharmacokinetic studies have demonstrated that the elimination of this specific metabolite is highly stereoselective in humans[1].

To accurately quantify this metabolite in complex biological matrices (such as plasma or urine) during drug development, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard. However, a critical challenge in LC-MS/MS is the matrix effect—where co-eluting endogenous compounds cause unpredictable ion suppression or enhancement in the electrospray ionization (ESI) source.

The Self-Validating Solution: To ensure absolute trustworthiness and analytical rigor, this protocol utilizes rac-N-Demethyl Dimethindene-d3 as a Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. Because the deuterated standard shares identical physicochemical properties and co-elutes perfectly with the unlabeled analyte, it acts as an internal calibrator. It dynamically normalizes any ionization variances in the source and corrects for minute physical losses during sample extraction, rendering the protocol a self-validating system.

Pathway Dynamics & Analytical Workflow

Understanding the biological origin of the analyte and the physical workflow of the instrument is essential for troubleshooting and method optimization.

Pathway Dimethindene Dimethindene (m/z 293.2) CYP Hepatic CYP450 Dimethindene->CYP Phase I Metabolite rac-N-Demethyl Dimethindene (m/z 279.2) CYP->Metabolite Conjugation Phase II Glucuronidation Metabolite->Conjugation Phase II Excretion Renal Excretion Conjugation->Excretion

Phase I and II metabolic pathway of dimethindene to its N-demethylated metabolite.

Workflow Sample Plasma Sample (+ d3-IS) Extraction Protein Precipitation Sample->Extraction LC UHPLC Separation Extraction->LC ESI ESI+ Ionization LC->ESI Q1 Q1: Precursor Ion ESI->Q1 Q2 Q2: Fragmentation Q1->Q2 Q3 Q3: Product Ion Q2->Q3 Data Quantification Q3->Data

LC-MS/MS workflow for N-Demethyl Dimethindene quantification using d3-IS.

Mass Spectrometry (MS/MS) Parameters

Causality of Ionization: Both dimethindene and its N-demethylated metabolite possess a pyridine ring and an aliphatic secondary amine. These basic nitrogen centers possess high proton affinities. Therefore, Positive Electrospray Ionization (ESI+) is the optimal choice, yielding robust[M+H]+ precursor ions at m/z 279.2 (unlabeled) and m/z 282.2 (d3-labeled).

Multiple Reaction Monitoring (MRM) Transitions

The following table summarizes the optimized MRM transitions. The primary transition (Quantifier) is used for peak integration and concentration calculation, while the secondary transition (Qualifier) ensures structural confirmation.

AnalyteRolePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
rac-N-Demethyl Dimethindene Quantifier279.2234.125
rac-N-Demethyl Dimethindene Qualifier279.2167.140
rac-N-Demethyl Dimethindene-d3 Internal Standard282.2234.125
Global ESI+ Source Settings

(Note: Exact values must be tuned to specific instrument geometries, e.g., Sciex, Waters, or Agilent).

ParameterRecommended SettingPurpose
Capillary / IonSpray Voltage +4000 V to +4500 VFacilitates stable Taylor cone formation for basic amines.
Source Temperature 450 °CEnsures rapid desolvation of the aqueous/organic droplets.
Desolvation Gas Flow 800 L/hrSweeps away neutral solvent molecules, reducing background noise.
Declustering Potential (DP) 60 VPrevents non-covalent clustering of analyte with solvent in the orifice.

Liquid Chromatography (UHPLC) Conditions

Causality of Chromatography: A sub-2-micron C18 column is selected to provide high theoretical plate counts, ensuring sharp peak shapes for basic amines. Formic acid (0.1%) is added to both the aqueous and organic mobile phases to maintain the analytes in their fully ionized state during separation. This prevents secondary interactions with residual silanols on the stationary phase, eliminating peak tailing and enhancing ESI+ efficiency.

  • Analytical Column: UHPLC C18 (e.g., 50 mm × 2.1 mm, 1.7 µm)

  • Column Temperature: 40 °C

  • Flow Rate: 0.4 mL/min

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile

Gradient Elution Profile
Time (min)% Mobile Phase A% Mobile Phase BCurve Profile
0.0095.05.0Initial
0.5095.05.0Isocratic hold
2.505.095.0Linear ramp
3.505.095.0Column wash
3.6095.05.0Return to initial
5.0095.05.0Re-equilibration

Step-by-Step Sample Preparation Protocol

This protocol utilizes a Protein Precipitation (PPT) methodology. It is highly efficient and relies on the d3-IS to compensate for any residual matrix effects not removed by the precipitation.

  • Aliquot: Transfer 50 µL of the biological sample (e.g., human plasma) into a clean 1.5 mL low-bind microcentrifuge tube.

  • Spike Internal Standard: Add 10 µL of the working SIL-IS solution (rac-N-Demethyl Dimethindene-d3, 100 ng/mL in 50% methanol).

  • Equilibrate: Vortex briefly for 5 seconds.

    • Expert Insight: Mixing the IS directly into the plasma before adding the extraction solvent is critical. It ensures the IS binds to proteins and is subjected to the exact same precipitation dynamics as the endogenous analyte.

  • Precipitate: Add 150 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to crash the plasma proteins.

  • Extract: Vortex vigorously for 2 minutes to ensure complete disruption of protein-analyte binding.

  • Clarify: Centrifuge the samples at 14,000 × g for 10 minutes at 4 °C.

  • Transfer: Carefully transfer 100 µL of the clear supernatant into an autosampler vial equipped with a glass insert.

  • Analyze: Inject 2 µL into the LC-MS/MS system.

Data Analysis & System Validation

  • Calibration: Construct calibration curves by plotting the peak area ratio (Analyte / IS) against the nominal concentration of the calibration standards. Apply a 1/x² weighted linear regression.

  • Acceptance Criteria: The Signal-to-Noise (S/N) ratio for the Lower Limit of Quantification (LLOQ) must be ≥ 10. Accuracy for all Quality Control (QC) levels should fall within ±15% of nominal values (±20% at the LLOQ).

References

  • Source: PubMed (National Institutes of Health)
  • Source: Santa Cruz Biotechnology (SCBT)

Sources

Application

Application Note: High-Sensitivity LC-MS/MS Bioanalytical Method Development for Antihistamine Metabolites

Executive Summary & Mechanistic Context In clinical pharmacology and toxicology, the precise quantification of antihistamines and their active metabolites is critical for evaluating pharmacokinetic (PK) profiles, bioequi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Context

In clinical pharmacology and toxicology, the precise quantification of antihistamines and their active metabolites is critical for evaluating pharmacokinetic (PK) profiles, bioequivalence, and drug-drug interactions (DDIs)[1]. Many second-generation antihistamines, such as loratadine, function as prodrugs or undergo extensive first-pass hepatic metabolism.

Loratadine is metabolized primarily by the cytochrome P450 enzymes CYP3A4 and CYP2D6[2][3]. These enzymes catalyze the descarboethoxylation of loratadine to form desloratadine (DL), the predominant circulating active moiety. Desloratadine is subsequently hydroxylated into secondary active metabolites, including 3-OH-desloratadine, 5-OH-desloratadine, and 6-OH-desloratadine[2][4]. Because these metabolites retain high pharmacological potency and exhibit longer half-lives than the parent compound, tracking the entire metabolic cascade is a regulatory necessity[4].

Metabolism Loratadine Loratadine (Parent Drug) CYP CYP3A4 / CYP2D6 (Hepatic Enzymes) Loratadine->CYP Descarboethoxylation Desloratadine Desloratadine (Active Metabolite) CYP->Desloratadine Hydroxylated 3-OH / 5-OH / 6-OH Desloratadine Desloratadine->Hydroxylated Hydroxylation

Hepatic metabolism of Loratadine to active metabolites via CYP450 enzymes.

Analytical Strategy & Causality

Achieving the required analytical sensitivity for antihistamine metabolites in plasma presents a significant challenge. Clinical plasma concentrations of loratadine and desloratadine are typically low (e.g., Cmax​ ~4-5 ng/mL for a standard 10 mg dose)[5]. Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is the platform of choice due to its superior sensitivity and selectivity[1][6].

The Causality Behind Sample Preparation

While Protein Precipitation (PPT) is a rapid sample preparation technique, it fails to remove endogenous phospholipids. In the Electrospray Ionization (ESI) source, these phospholipids compete with the analytes for charge, leading to severe matrix effects (ion suppression) and compromising the Lower Limit of Quantification (LLOQ).

To achieve an LLOQ of ≤0.2 ng/mL, Liquid-Liquid Extraction (LLE) is employed[1][6]. Loratadine and desloratadine are weak bases (Loratadine pKa​ ~4.5). By buffering the plasma to a highly alkaline state (pH 11 using a borax-sodium carbonate buffer), the basic nitrogen atoms are deprotonated, driving the analytes into their un-ionized, lipophilic forms[1]. This maximizes their partition coefficient into the organic extraction solvent (e.g., ethyl acetate/dichloromethane/hexane), selectively extracting the target analytes while leaving polar matrix interferents in the aqueous waste.

Workflow Plasma 1. Plasma Sample + IS Buffer 2. Alkalinization (pH 11) Plasma->Buffer LLE 3. Liquid-Liquid Extraction Buffer->LLE Evap 4. N2 Evaporation LLE->Evap Recon 5. Reconstitution Evap->Recon LCMS 6. LC-MS/MS (MRM) Recon->LCMS

Bioanalytical sample preparation and LC-MS/MS workflow.

Experimental Protocols

Self-Validating Sample Preparation (LLE)

This protocol is designed as a self-validating system. Every batch must include a Blank (matrix without Internal Standard), a Zero (matrix with IS), and bracketed Quality Control (QC) samples (Low, Mid, High) to continuously verify extraction recovery and instrument performance.

Step-by-Step Methodology:

  • Spiking: Aliquot 100 µL of human plasma into a clean glass extraction tube. Add 10 µL of Internal Standard (IS) working solution (e.g., Propranolol or D4​ -Desloratadine at 50 ng/mL) and vortex for 10 seconds.

  • Alkalinization: Add 200 µL of borax-sodium carbonate buffer (pH 11) to the plasma[1]. Vortex briefly to ensure complete mixing and deprotonation of the analytes.

  • Extraction: Add 3.0 mL of the organic extraction mixture (Ethyl Acetate : Dichloromethane : n-Hexane, 3:1:1, v/v/v)[1].

  • Partitioning: Cap the tubes and vortex vigorously for 3 minutes, followed by centrifugation at 4000 rpm for 10 minutes at 4°C to achieve phase separation.

  • Evaporation: Carefully transfer 2.5 mL of the upper organic layer into a clean glass tube. Evaporate to complete dryness under a gentle stream of nitrogen gas at 37°C[1].

  • Reconstitution: Reconstitute the dried residue in 300 µL of Methanol:Water (2:1, v/v)[1]. Vortex for 3 minutes, centrifuge at 15000 rpm for 10 minutes, and transfer the supernatant to an autosampler vial. Inject 2-5 µL into the LC-MS/MS system.

LC-MS/MS Instrumental Conditions

Chromatography: Separation is achieved on a reversed-phase C8 or C18 column (e.g., Phenomenex Kinetex C8, 50 × 2.1 mm, 2.6 µm)[1]. The mobile phase utilizes 5 mM ammonium formate (Phase A) to provide protons for positive ESI [M+H]+ and buffer the peak shape of the basic amines.

Table 1: LC Gradient Conditions

Time (min)Flow Rate (mL/min)% Mobile Phase A (5mM Ammonium Formate)% Mobile Phase B (Acetonitrile)
0.00.59010
0.50.59010
2.50.51090
4.00.51090
4.10.59010
5.00.59010

Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer equipped with an ESI source operating in positive ion mode.

Table 2: MRM Transitions and MS Parameters

AnalytePrecursor Ion ( m/z )Product Ion ( m/z )Dwell Time (ms)Collision Energy (eV)
Loratadine 383.1337.1[6]5025
Desloratadine 311.1259.0[6]5022
Propranolol (IS) 260.2116.0[6]5020

Bioanalytical Method Validation (FDA 2018 Guidelines)

To ensure scientific integrity and regulatory compliance, the method must be validated according to the FDA's 2018 Bioanalytical Method Validation Guidance for Industry[7][8][9]. The validation framework guarantees that the assay is a self-validating, reproducible system.

Table 3: Key FDA Validation Parameters & Acceptance Criteria

Validation ParameterExperimental DesignAcceptance Criteria (FDA 2018)
Selectivity Analyze 6 independent sources of blank matrix.Interference at analyte RT must be 20% of LLOQ response, and 5% for the IS.
Calibration Curve Minimum 6 non-zero concentration levels.Accuracy of back-calculated concentrations must be ± 15% of nominal ( ± 20% at LLOQ).
Accuracy & Precision 5 replicates of LLOQ, Low, Mid, and High QCs over 3 separate runs.Intra- and inter-run precision (CV%) 15% ( 20% at LLOQ). Accuracy within ± 15% ( ± 20% at LLOQ).
Matrix Effect Compare peak area of post-extraction spiked blanks vs. neat standards (6 lots).IS-normalized Matrix Factor (MF) CV% must be 15%.
Recovery Compare peak area of pre-extraction spiked samples vs. post-extraction spiked samples.Must be consistent, precise, and reproducible across all QC levels.
Stability Bench-top, freeze-thaw (3 cycles), autosampler, and long-term storage.Mean concentration must be within ± 15% of nominal concentration after stress.

References

  • "FDA issues final guidance on bioanalytical method validation", gabionline.net. 7

  • "Essential FDA Guidelines for Bioanalytical Method Validation", resolvemass.ca.8

  • "Bioanalytical Method Validation; Guidance for Industry; Availability", federalregister.gov. 9

  • "LC-MS Spectra of Metabolites Formed Following Incubation of 14C-loratadine", researchgate.net. 2

  • "Determination of Loratadine and Its Active Metabolite in Plasma by LC/MS/MS: An Adapted Method for Children", eurekaselect.com. 6

  • "Determination of loratadine and its active metabolite in plasma by LC/MS/MS: An adapted method for children", bg.ac.rs. 3

  • "Kinetic parameters of human P450 isoforms involved in the metabolism of the antiallergic drug, loratadine", internationalscholarsjournals.com. 5

  • "Pharmacokinetics and Tissue Distribution of Loratadine, Desloratadine and Their Active Metabolites in Rat based on a Newly Developed LC-MS/MS Analytical Method", nih.gov. 4

  • "Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole‑Induced Drug–Drug Interaction", nih.gov. 1

Sources

Method

Application Note: Internal Standard Stock Solution Preparation and Use in LC-MS/MS Bioanalysis

Introduction & Mechanistic Principles In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, the Internal Standard (IS) is the cornerstone of quantitative reliability. Added at a constant concentration...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Principles

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, the Internal Standard (IS) is the cornerstone of quantitative reliability. Added at a constant concentration to all calibration standards, quality controls (QCs), and unknown samples, the IS establishes a self-validating system that normalizes experimental variability[1].

The causality behind using an IS lies in the inherent vulnerabilities of LC-MS/MS workflows. During sample extraction (e.g., solid-phase extraction or liquid-liquid extraction), absolute recovery is rarely 100%. Furthermore, during electrospray ionization (ESI), co-eluting endogenous components from the biological matrix can cause severe ion suppression or enhancement[2]. Because the IS and the target analyte are subjected to the exact same conditions, their response ratio (Analyte Area / IS Area) remains constant, effectively canceling out volumetric errors, recovery losses, and matrix effects[1][3].

Strategic Selection: SIL-IS vs. Structural Analogs

The choice of IS dictates the robustness of the assay. Regulatory guidelines, including the FDA Bioanalytical Method Validation Guidance and the ICH M10 harmonized guideline, strongly recommend the use of Stable Isotope-Labeled Internal Standards (SIL-IS) whenever possible[4][5].

  • Stable Isotope-Labeled IS (SIL-IS): These compounds have atoms (usually 13C, 15N, or 2H) replaced with stable isotopes. Because their physicochemical properties are nearly identical to the analyte, they co-elute chromatographically and experience the exact same matrix effects in the MS source[2]. To prevent isotopic cross-talk (where the natural isotopic envelope of the analyte contributes to the IS signal), the SIL-IS should ideally have a mass difference of at least 4–5 Da from the target analyte[2].

  • Structural Analog IS: When a SIL-IS is unavailable or prohibitively expensive, a structural analog is used. The analog must closely match the analyte's hydrophobicity (logD) and ionization properties (pKa) to mimic its extraction recovery and ionization efficiency[2]. However, because analogs elute at different retention times, they may not perfectly compensate for localized matrix effects[1].

G start Target Analyte Characterized sil_check Is a SIL-IS available with ≥ 4 Da mass difference? start->sil_check sil_yes Select SIL-IS (Optimal Matrix Compensation) sil_check->sil_yes Yes sil_no Select Structural Analog (Match pKa, logD, functional groups) sil_check->sil_no No prep_stock Prepare Primary Stock Solution (Gravimetric Weighing) sil_yes->prep_stock sil_no->prep_stock aliquot Aliquot into Amber Vials (Mitigate Freeze-Thaw Degradation) prep_stock->aliquot working Prepare Working Solution (Dilute to 1/3 - 1/2 ULOQ response) aliquot->working validation System Suitability & Validation (Assess Cross-talk & Stability) working->validation

Fig 1. Logical workflow for Internal Standard selection, preparation, and validation.

Experimental Protocol: IS Stock and Working Solution Preparation

The preparation of the IS stock solution must be treated with the same rigor as the primary calibration standard. According to ICH M10, if the IS is not a stable-labeled isotope in the same solvent as the reference standard, rigorous long-term and short-term stability testing is mandatory[5].

Step-by-Step Methodology

Step 1: Material Equilibration and Verification

  • Action: Remove the IS reference material from cold storage and allow it to equilibrate to room temperature in a desiccator for at least 60 minutes before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture condensation. This artificially inflates the gravimetric mass and accelerates the hydrolytic degradation of moisture-sensitive compounds. Verify the Certificate of Analysis (CoA) for purity and isotopic distribution[6].

Step 2: Gravimetric Weighing

  • Action: Using a calibrated micro-analytical balance (d=0.01 mg) equipped with an anti-static ionizer, weigh an appropriate amount of the IS powder (typically 1.00 - 5.00 mg) into a low-bind, silanized glass vial.

  • Causality: Static charge can cause powder to repel from the spatula, leading to inaccurate weights. Silanized glass prevents the non-specific adsorption of hydrophobic or basic compounds to the vial walls, which would otherwise cause the effective concentration to drop over time.

Step 3: Dissolution

  • Action: Add the appropriate volume of solvent (e.g., Methanol, Acetonitrile, or DMSO) using a calibrated positive-displacement pipette to achieve the target stock concentration (e.g., 1.00 mg/mL). Vortex for 2 minutes and sonicate in a water bath for 5 minutes.

  • Causality: Positive-displacement pipettes are required for organic solvents because air-displacement pipettes suffer from volumetric inaccuracies due to solvent vapor pressure. Sonication ensures the disruption of micro-crystals for complete dissolution.

Step 4: Aliquoting and Storage

  • Action: Divide the primary stock solution into 50–100 µL aliquots in amber glass vials with PTFE-lined caps. Store at -20°C or -80°C depending on documented stability.

  • Causality: Aliquoting creates a self-validating system where each vial is used for a single analytical batch. This eliminates repeated freeze-thaw cycles, which can cause solvent evaporation (concentrating the IS) or thermal degradation. Amber glass prevents photo-degradation.

Step 5: Working Solution Preparation

  • Action: Dilute a single stock aliquot into the extraction solvent to create the IS Working Solution (ISWS). The concentration should be tuned so that the final MS detector response is approximately 30% to 50% of the Upper Limit of Quantification (ULOQ)[2].

  • Causality: Matching the IS response to the mid-to-high range of the calibration curve ensures high signal-to-noise (S/N) while preventing detector saturation.

Quantitative Data Presentation

Table 1: Comparative Evaluation of Internal Standard Types
ParameterStable Isotope-Labeled (SIL-IS)Structural Analog IS
Chromatographic Retention Co-elutes exactly with the target analyteElutes at a different retention time
Matrix Effect Compensation Excellent (Experiences identical suppression/enhancement)Moderate (Varies based on RT proximity to analyte)
Extraction Recovery Identical to the target analyteSimilar, but may deviate during complex extractions
Isotopic Cross-Talk Risk High (Requires ≥ 4 Da mass difference to mitigate)Low (Utilizes entirely different MRM transitions)
Regulatory Preference Gold Standard (Highly recommended by FDA/ICH M10)Acceptable with rigorous stability/recovery justification
Table 2: IS Response Troubleshooting & Acceptance Criteria
ObservationPotential Mechanistic CauseCorrective Action
Systematic Drift (Decreasing Area across batch) Source fouling, MS charging, or autosampler temperature instabilityClean MS source/capillary; verify autosampler cooling system
Random Variability (%CV > 15-20%) Inconsistent sample preparation, pipetting error, or variable matrix effectsRecalibrate pipettes; utilize automated liquid handlers; optimize extraction
Signal Spikes in Specific Samples Extreme matrix effects (e.g., severe hemolysis or lipemia in specific patient lots)Dilute the specific sample; switch to a more selective extraction (e.g., SPE)
IS Peak Detected in Blank Matrix Isotopic cross-talk from the analyte, or contaminated extraction solventVerify isotopic purity of IS; use fresh blank matrix and solvents

Self-Validating Systems: Batch Acceptance Criteria

In routine bioanalysis, the IS response must be continuously monitored across the entire analytical run. Regulatory guidelines mandate that the IS response in unknown samples should not deviate significantly from the IS response in the calibration standards and QCs[1][3].

G inject Inject Analytical Batch (Blanks, Calibrators, QCs, Samples) extract Extract IS Peak Areas Across All Injections inject->extract calc Calculate Mean IS Area & %CV for the Batch extract->calc decision Is %CV < 20% and No Systematic Drift? calc->decision pass Batch Accepted (IS Validated) decision->pass Yes fail Batch Rejected (Investigate Matrix/Instrument) decision->fail No

Fig 2. Self-validating decision tree for Internal Standard response tracking during batch analysis.

If the IS response in a specific sample falls outside the predefined acceptance window (typically 50% to 150% of the mean IS response of the calibrators), the calculated concentration for that sample is considered unreliable. This deviation indicates a catastrophic failure in extraction recovery or an extreme localized matrix effect, necessitating sample re-extraction and reanalysis[3].

References[4] Essential FDA Guidelines for Bioanalytical Method Validation - ResolveMass[1] What are the Best Practices of LC-MS/MS Internal Standards? - NorthEast BioLab[2]Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK[6] ICH, FDA Bioanalytical Method Validation And Qualification Services - NorthEast BioLab[3] The Impact of Matrix Effects on Mass Spectrometry Results - ResolveMass[5]Perspectives on the ICH M10 guidance and its impact on the regulatory landscape for chromatographic assays - Bioanalysis Zone

Sources

Application

Application Note: Precision Toxicology Screening via Isotope Dilution LC-MS/MS

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Clinical and Forensic Toxicology, Bioanalysis The Mechanistic Imperative: Why Isotope Dilution is the Gold Standard As a...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Clinical and Forensic Toxicology, Bioanalysis

The Mechanistic Imperative: Why Isotope Dilution is the Gold Standard

As a Senior Application Scientist, I frequently observe laboratories struggling with reproducibility in high-throughput toxicology screening. The primary culprit is always the same: the matrix effect . When analyzing complex biological fluids (whole blood, plasma, urine), co-eluting endogenous compounds compete with the target analyte for charge in the electrospray ionization (ESI) source, leading to unpredictable ion suppression or enhancement 1.

To establish a self-validating analytical assay, the implementation of Isotope Dilution Mass Spectrometry (IDMS) utilizing deuterated internal standards (DIS) is a non-negotiable requirement 2.

The causality here is fundamental: because a deuterated standard shares near-identical physicochemical properties with the native analyte, it co-elutes chromatographically and experiences the exact same ionization matrix environment in real-time 1. By calculating the ratio of the analyte's peak area to the internal standard's peak area, we mathematically cancel out the variable matrix effect. Furthermore, any physical loss of the analyte during sample preparation is perfectly mirrored by the DIS, correcting for extraction recovery variations across disparate samples 3.

Workflow A 1. Aliquot Biological Sample B 2. Spike Deuterated Standard A->B C 3. Extraction & Cleanup B->C D 4. LC Separation (Co-elution) C->D E 5. ESI Ionization D->E F 6. MS/MS MRM Detection E->F G 7. Ratio Quantification F->G

Workflow of Isotope Dilution Mass Spectrometry (IDMS) using Deuterated Standards.

Selection Criteria for Deuterated Standards

Do not fall into the trap of using analog internal standards (e.g., using diazepam to quantify clonazepam). Analog standards elute at different retention times, meaning they are subjected to entirely different matrix suppression zones. When selecting a true deuterated standard, adhere to these structural causality rules:

  • Minimum Mass Shift (+3 amu): A mass difference of at least +3 amu (e.g., -D3) is highly recommended for clinical diagnostics 4. This prevents the natural heavy isotopes (such as ¹³C or ¹⁵N) of a highly concentrated native analyte from bleeding into the mass channel of the internal standard, which would artificially depress the calculated ratio.

  • Label Stability (Avoiding H/D Exchange): Deuterium atoms must be incorporated into stable carbon-hydrogen bonds (e.g., methyl or aromatic groups). If deuterium is located on labile functional groups like hydroxyl (-OH) or amine (-NH₂) moieties, it will rapidly undergo hydrogen-deuterium (H/D) exchange with the aqueous LC mobile phase, reverting the standard to its native mass and invalidating the assay 5.

Quantitative Impact: Matrix Effect Normalization

The table below summarizes the empirical impact of integrating deuterated standards into a multi-target toxicology panel. Notice how the Coefficient of Variation (%CV) plummets and recovery normalizes to near 100% when the DIS is applied.

Target AnalyteBiological MatrixDeuterated StandardMass Shift%CV (Without IS)%CV (With DIS)Matrix Recovery
Fentanyl Whole BloodFentanyl-D5+5 amu22.4%3.1%98.5%
Buprenorphine UrineBuprenorphine-D4+4 amu18.7%4.2%101.2%
Diazepam PlasmaDiazepam-D5+5 amu15.3%2.8%99.1%
Tacrolimus Whole BloodTacrolimus-D13+13 amu28.6%5.4%97.8%

Self-Validating Experimental Protocol: Multi-Target Blood Screening

This protocol details a high-throughput protein precipitation (PPT) workflow for whole blood. The system is designed to be self-validating by introducing the DIS at the absolute beginning of the process, ensuring it undergoes all extraction steps alongside the analyte 2.

Step 1: Preparation of Working Solutions
  • Rationale: The internal standard must be added to all calibrators, QC materials, and patient samples at a concentration within the analytical measurement range, typically 10–50 times the lower limit of quantitation (LLOQ) 4.

  • Action: Prepare a mixed DIS working solution (e.g., 50 ng/mL) in 100% LC-MS grade methanol. Store at -20°C.

Step 2: Early Introduction (Spiking)
  • Rationale: Introducing the DIS before any physical manipulation corrects for volumetric errors, protein binding disparities, or transfer losses.

  • Action: Aliquot 100 µL of homogenized whole blood into a 2.0 mL microcentrifuge tube. Immediately spike with 20 µL of the DIS working solution. Vortex for 10 seconds to equilibrate the standard with the biological matrix.

Step 3: Protein Precipitation (PPT)
  • Rationale: Organic solvents denature proteins, releasing protein-bound analytes into the supernatant while precipitating the heavy matrix components.

  • Action: Add 400 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to the sample. Vortex vigorously for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C.

Step 4: LC-MS/MS Acquisition
  • Rationale: Multiple Reaction Monitoring (MRM) isolates the specific precursor-to-product ion transitions for both the analyte and the DIS, utilizing the mass shift to differentiate them.

  • Action: Transfer 200 µL of the supernatant to an autosampler vial. Inject 5 µL onto a biphenyl UHPLC column. Operate the triple quadrupole mass spectrometer in MRM mode.

Quality Control & Data Acceptance Criteria

A self-validating system relies on strict, predefined acceptance rules to ensure the IDMS mechanism remains intact. If the internal standard fails, the entire mathematical normalization collapses.

  • Ion Ratio Verification: The ratio between the quantifier (base) ion and the qualifier (confirmation) ion must remain constant. A tolerance of ±20% from the target ratio is standard; deviations indicate isobaric interference in the biological matrix [[6]]().

  • Internal Standard Recovery Monitoring: The absolute peak area of the DIS must be monitored in real-time. If the DIS area in a patient sample drops below 50% of the mean DIS area in the blank/calibrator samples, it indicates severe matrix suppression that exceeds the linear dynamic range of the ESI source [[7]](). The sample must be diluted and re-extracted.

  • Accuracy Tolerances: QC samples spaced throughout the batch must calculate within ±15% of their nominal target concentration to accept the analytical run 4.

QC_Validation Start Acquire Sample Data IS_Area IS Peak Area > 50% of Mean Blank IS? Start->IS_Area RT_Check Retention Time Shift ≤ 0.1 min? IS_Area->RT_Check Yes Invalid Result Rejected Investigate Matrix Effect IS_Area->Invalid No Ion_Ratio Qualifier/Quantifier Ratio Within ±20%? RT_Check->Ion_Ratio Yes RT_Check->Invalid No Valid Result Validated Report Concentration Ion_Ratio->Valid Yes Ion_Ratio->Invalid No

Self-validating QC decision tree for LC-MS/MS toxicology screening.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Ion Suppression in Dimethindene LC-MS/MS Analysis

Welcome to the Advanced Bioanalytical Support Center. This guide is engineered for researchers and drug development professionals facing signal instability, poor reproducibility, or loss of sensitivity when quantifying d...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Bioanalytical Support Center. This guide is engineered for researchers and drug development professionals facing signal instability, poor reproducibility, or loss of sensitivity when quantifying dimethindene in complex biological matrices (e.g., plasma, serum, or urine).

Dimethindene is a potent H1-antihistamine. As a basic aliphatic amine (pKa ~9.3), it ionizes highly efficiently in positive electrospray ionization (+ESI) to form an [M+H]+ precursor ion. However, this same chemical property makes it highly susceptible to matrix effects—specifically ion suppression caused by endogenous phospholipids co-extracting from biological samples.

Below is our comprehensive, causality-driven guide to diagnosing, understanding, and eliminating ion suppression in your dimethindene assays.

Diagnostic Workflow for Matrix Effects

Before altering your methodology, you must isolate the root cause of the signal loss. The workflow below outlines the logical progression from symptom observation to validated resolution.

MatrixEffectTroubleshooting Start Signal Loss Observed for Dimethindene PCI Perform Post-Column Infusion (PCI) Infuse Analyte + Inject Blank Matrix Start->PCI Decision Signal Dip at Dimethindene RT? PCI->Decision NoME Investigate Extraction Recovery or Instrument Faults Decision->NoME No dip YesME Ion Suppression Confirmed (Matrix Effect < 100%) Decision->YesME Yes, signal drops Monitor Monitor m/z 184 & 104 (Phospholipid Co-elution) YesME->Monitor Prep Implement Targeted Matrix Isolation (e.g., Zirconia-based SPE) Monitor->Prep High PLs Chrom Optimize Chromatography (Shift RT / HILIC column) Monitor->Chrom Co-elution Validate Recalculate Matrix Factor (MF) Target: 85% - 115% Prep->Validate Chrom->Validate

Logical workflow for diagnosing and resolving ion suppression in LC-MS/MS.

In-Depth Troubleshooting & FAQs

Q1: Why does dimethindene experience severe signal loss in plasma samples despite having excellent extraction recovery? The Causality: Extraction recovery and ionization efficiency are two distinct physical processes. In plasma, phospholipids (specifically glycerophosphocholines) are present at extremely high concentrations (~1 mg/mL) 1. During the ESI process, droplets containing both dimethindene and co-eluting phospholipids undergo desolvation. Because phospholipids are highly surface-active, they preferentially migrate to the surface of the Taylor cone droplet. Dimethindene must access this surface to capture a proton and enter the gas phase. The physical crowding and charge competition by the phospholipids prevent dimethindene from ionizing, causing a drastic, artificial reduction in the mass spectrometer's response 2.

Q2: How do I definitively measure the matrix effect for my dimethindene assay? The Causality: To isolate matrix effects from extraction loss, you must calculate the Matrix Factor (MF). This is done by comparing the response of dimethindene spiked into a post-extracted blank matrix against the response of dimethindene in a neat solvent 3. Formula:Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) × 100 A value significantly below 100% confirms ion suppression.

Q3: Standard protein precipitation (PPT) with acetonitrile isn't working. What sample preparation technique should I use? The Causality: Standard PPT only removes gross proteins; it co-extracts the hydrophobic tails of phospholipids directly into your sample vial [[4]](). To resolve this, switch to targeted matrix isolation using phospholipid-depletion plates (e.g., HybridSPE). These plates utilize a hybrid zirconia-silica stationary phase. The electron-deficient d-orbitals of the zirconia atoms act as a strong Lewis acid, selectively covalently bonding with the electron-rich phosphate groups (Lewis base) of the phospholipids 5. Dimethindene, lacking a phosphate group, passes through unretained, yielding a clean extract.

Q4: Can I solve this by changing my chromatography instead of my sample prep? The Causality: Yes, provided you can shift dimethindene's retention time away from the phospholipid elution zone. In reversed-phase LC, phospholipids elute late in the organic gradient. By adjusting your mobile phase composition or gradient slope, you may be able to elute dimethindene earlier. Alternatively, switching to Hydrophilic Interaction Liquid Chromatography (HILIC)—which has been successfully validated for dimethindene 6—inverts the elution order, effectively separating the polar basic analyte from hydrophobic lipid interferences.

Quantitative Data: Impact of Sample Preparation on Dimethindene Analysis

The following table summarizes the expected quantitative outcomes when applying different sample preparation strategies to dimethindene extracted from human plasma.

Sample Preparation MethodPhospholipid Removal (%)Dimethindene Recovery (%)Matrix Factor (%)Workflow Complexity
Protein Precipitation (PPT) < 5%85 - 95%30 - 50% (Severe Suppression) Low (Fast)
Liquid-Liquid Extraction (LLE) 60 - 75%70 - 80%75 - 85%High (Laborious)
Standard SPE (C18) 40 - 60%85 - 90%65 - 80%Medium
Phospholipid Depletion (Zirconia) > 99% 85 - 95% 95 - 105% (No Suppression) Low (Fast)

Data synthesized from comparative matrix effect evaluations across standard bioanalytical methodologies.

Self-Validating Experimental Protocols
Protocol 1: Post-Column Infusion (PCI) for Dynamic Matrix Effect Profiling

This protocol creates a self-validating system: by continuously infusing the analyte, any deviation in the baseline during a blank matrix injection definitively pinpoints the exact retention time where matrix components are causing ion suppression 3.

  • Setup: Connect a syringe pump to the LC flow path using a zero-dead-volume T-connector positioned after the analytical column and before the mass spectrometer ESI source.

  • Infusion: Load a syringe with a neat solution of dimethindene (e.g., 100 ng/mL in mobile phase) and infuse at a constant rate of 10 µL/min.

  • Equilibration: Start the MS acquisition in Multiple Reaction Monitoring (MRM) mode for dimethindene. Wait until a stable, elevated baseline signal is achieved.

  • Injection: Inject a blank plasma extract (prepared via your current method) onto the LC column and run your standard chromatographic gradient.

  • Validation: Observe the infused dimethindene chromatogram.

    • Pass: A stable baseline indicates no matrix interference.

    • Fail: A negative peak (dip) indicates a zone of ion suppression. If this dip aligns with dimethindene's retention time, you must alter your sample prep or chromatography.

Protocol 2: Phospholipid-Depletion Sample Preparation (Zirconia-Silica Workflow)

This protocol relies on Lewis acid/base chemistry to selectively trap phospholipids while allowing dimethindene to elute freely 5.

  • Aliquot: Transfer 100 µL of biological sample (plasma/serum) into a 96-well phospholipid depletion plate (e.g., HybridSPE).

  • Precipitation & Disruption: Add 300 µL of 1% formic acid in acetonitrile.

    • Causality Note: The acidic modifier is critical. It disrupts the binding between dimethindene and endogenous plasma proteins, ensuring the analyte is free in solution.

  • Agitation: Mix the plate thoroughly for 2 minutes using a vortex mixer to ensure complete protein precipitation.

  • Extraction: Apply a vacuum (10 inHg) or positive pressure for 3-5 minutes to draw the sample through the stationary phase.

    • Self-Validation Step: To prove the plate worked, monitor the MRM transitions for phospholipids ( m/z 184 184 and m/z 104 104) in your final LC-MS run 4. The absence of these peaks validates the extraction.

  • Reconstitution: Collect the eluate, evaporate under a gentle stream of nitrogen at 40°C, and reconstitute in 100 µL of your initial LC mobile phase prior to injection.

References
  • HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis Source: National Institutes of Health (PMC) URL:[Link]

  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples Source: Bioanalysis Zone URL:[Link]

  • Ion Suppression: A Major Concern in Mass Spectrometry Source: LCGC International URL:[Link]

  • Identification and determination of ketotifen hydrogen fumarate, azelastine hydrochloride, dimetindene maleate and promethazine hydrochloride by densitometric method Source: ResearchGate URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing Peak Shape for Polar Metabolites in Reversed-Phase HPLC

Welcome to the Technical Support Center. As analytical demands in drug development and metabolomics intensify, achieving pristine peak shape for polar metabolites in Reversed-Phase High-Performance Liquid Chromatography...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As analytical demands in drug development and metabolomics intensify, achieving pristine peak shape for polar metabolites in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) remains a critical bottleneck. This guide provides mechanistic troubleshooting strategies and self-validating protocols to resolve peak tailing, splitting, and retention loss.

Part 1: Diagnostic Logic for Peak Shape Distortions

Before adjusting instrument parameters, it is essential to trace the physical appearance of the chromatogram back to its chemical root cause. Use the diagnostic workflow below to identify the primary mechanism driving your peak shape distortion.

PeakShapeDiagnostics Start Analyze Peak Shape Distortion Tailing Peak Tailing (Asymmetry > 1.5) Start->Tailing Splitting Peak Splitting / Fronting Start->Splitting Void Elution at Void Volume Start->Void Silanol Secondary Silanol Interactions Tailing->Silanol Basic Amines Solvent Sample Solvent Mismatch Splitting->Solvent Strong Diluent Collapse Phase Collapse (Dewetting) Void->Collapse >95% Aqueous FixpH Lower pH < 3.0 Use End-capped Column Silanol->FixpH FixSolvent Match Diluent to Initial Mobile Phase Solvent->FixSolvent FixAQ Use AQ-C18 Column (Polar Embedded) Collapse->FixAQ

Diagnostic workflow for resolving peak shape distortions in polar metabolite RP-HPLC.

Part 2: Frequently Asked Questions & Troubleshooting Guides

Q1: Why do my polar metabolites elute at the void volume with poor peak shape, even when using 0% organic modifier?

Cause: The stationary phase is experiencing1[1].

Causality: Standard C18 columns are highly hydrophobic. When exposed to highly aqueous mobile phases (>95% water) necessary to retain polar metabolites, the C18 alkyl chains self-associate to minimize their interaction energy with the polar mobile phase. According to the Young-Laplace equation, the pressure required to force water into the hydrophobic pores drops, causing the 2[2]. Because the vast majority of the surface area for analyte interaction is located within the pore structure, the analyte loses its partitioning environment, resulting in void volume elution and distorted peaks[1][2].

Solution: Switch to an Aqueous C18 (AQ-C18) column. These columns incorporate2 (e.g., cyano groups) that maintain water wettability and keep the C18 chains fully extended, preventing dewetting even under 100% aqueous conditions[2].

Self-Validating Protocol: Phase Collapse Recovery & AQ Column Equilibration

  • System Flush: Flush the HPLC system with 100% Acetonitrile (without the column attached) to remove any precipitated buffer salts.

  • Column Re-wetting (If salvaging a standard C18): To temporarily recover a collapsed standard C18 column, pump 100% organic modifier at 0.5 mL/min for 20 column volumes (CVs) to re-extend the alkyl chains.

  • AQ Column Installation: Install an AQ-C18 column designed for 100% aqueous conditions.

  • Equilibration: Equilibrate the AQ column with your 100% aqueous mobile phase (e.g., 0.1% Formic Acid in Water) for 15-20 CVs.

  • Validation: Inject a polar standard (e.g., uracil or a highly polar organic acid). The retention factor ( k′ ) should be >1.0 and reproducible across 5 consecutive injections. If the retention time drifts downwards, the column is still dewetting; if it remains stable, the phase is fully wetted.

Q2: What causes severe peak tailing for basic polar metabolites (e.g., amines), and how do I systematically fix it?

Cause: Peak tailing (Asymmetry factor As​>1.5 ) for basic polar compounds is predominantly driven by 3 on the silica support[3].

Causality: In reversed-phase separations, retention should ideally be driven by non-specific hydrophobic interactions. However, silica-based columns contain residual silanol groups (-SiOH). At a4, these silanols deprotonate to form negatively charged species (-SiO⁻)[4]. Basic polar metabolites, such as amines, are positively charged at this pH and undergo strong, sluggish ion-exchange interactions with the ionized silanols. This dual-retention mechanism causes a fraction of the analyte band to lag, creating a 5[5].

Solution: Lower the mobile phase pH to fully protonate the silanols, or utilize ultra-inert, 4[4].

Self-Validating Protocol: Mobile Phase pH Optimization for Basic Analytes

  • Baseline Assessment: Inject the basic polar metabolite using a neutral pH mobile phase (e.g., Water/Acetonitrile). Calculate the Asymmetry factor ( As​=B/A at 10% peak height).

  • Acidification: Prepare Mobile Phase A with6 or Formic Acid to drop the pH below 3.0. This ensures full protonation of residual silanols[6].

  • Re-evaluation: Run the method and recalculate As​ .

  • Column Upgrade (If tailing persists): If As​ remains > 1.5, the silica substrate may have high metal content or insufficient end-capping. Switch to an designed to sterically shield residual silanols.

Q3: Why am I seeing peak splitting or fronting specifically for early-eluting polar metabolites?

Cause: This is a hallmark of the 7 (or solvent mismatch)[7].

Causality: Polar metabolites are often extracted or reconstituted in strong organic solvents (e.g., 100% Methanol) to ensure solubility. If this sample is injected into a highly aqueous mobile phase (e.g., 95% water), the strong sample diluent acts as a localized mobile phase. The analyte band8 before the sample solvent is diluted by the mobile phase[8]. This lack of initial band condensation leads to peak broadening, fronting, or 9[9].

Solution: Match the sample diluent to the initial mobile phase composition, or utilize an 9[9].

Self-Validating Protocol: Diluent Matching & Co-Injection

  • Diluent Evaporation: Dry down the polar metabolite extract under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the sample in a diluent that perfectly matches the initial mobile phase conditions (e.g., 5% Acetonitrile / 95% Water).

  • Alternative (Co-injection): If the analyte is insoluble in high aqueous conditions, program the autosampler to perform a "co-injection." Aspirate 1 µL of the sample (in organic solvent), followed by9[9].

  • Validation: Inject the prepared sample. The peak should consolidate into a single, sharp Gaussian peak, confirming the elimination of the solvent mismatch effect.

Part 3: Quantitative Data & Troubleshooting Summaries

Table 1: Impact of Mobile Phase Additives and pH on Peak Symmetry for Basic Polar Metabolites

Parameter / AdditiveMechanism of ActionTarget AnalyteExpected Peak Asymmetry ( As​ )
Neutral pH (No Additive) Silanols ionized (-SiO⁻); strong ion-exchange.Amines, Basic compounds> 2.0 (Severe Tailing)
0.1% Formic Acid (pH ~2.7) Protonates silanols (-SiOH); reduces secondary interactions.Mildly basic metabolites1.2 - 1.5 (Acceptable)
0.1% TFA (pH ~2.0) Protonates silanols + acts as an ion-pairing agent.Highly basic peptides/amines1.0 - 1.2 (Excellent)
High pH (pH > 10.0) Suppresses analyte ionization (requires hybrid silica).Basic compounds1.0 - 1.3 (Good)

Table 2: Troubleshooting Matrix for Peak Shape Distortions in RP-HPLC

SymptomPrimary CauseSecondary CauseRecommended Action
Peak Tailing Secondary silanol interactionsColumn degradation / VoidsLower mobile phase pH; Use end-capped columns.
Peak Splitting Sample solvent mismatchPartially blocked fritReconstitute sample in initial mobile phase.
Void Volume Elution Phase collapse (Dewetting)Insufficient retentionSwitch to AQ-C18 column; Ensure >2% organic modifier if using standard C18.
Peak Broadening Column overloading (Mass)Extra-column volumeDilute sample; Reduce injection volume.

Part 4: References

  • Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" [Link]

  • Element Lab Solutions. "Peak Tailing in HPLC."[Link]

  • PharmaJia. "Peak Splitting in Chromatography." [Link]

  • UCT / MZ-AT. "Selectra® Aqueous C18 HPLC Columns."[Link]

  • Waters Corporation. "Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention." [Link]

  • ALWSCI. "Common Causes Of Peak Tailing in Chromatography."[Link]

  • HPLC.eu. "The Benefits of Ultra Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules."[Link]

  • Shimadzu. "01-00848-EN Improvement of Oligonucleotide Peak Shape Using Automatic Pretreatment Function (Co-injection)." [Link]

  • SantaiSci. "AN036_SepaFlash C18AQ Cartridge and Its Application in the Sample Desalting." [Link]

Sources

Troubleshooting

How to minimize matrix effects in plasma sample analysis

Welcome to the Bioanalytical Technical Support Center . As a Senior Application Scientist, I have designed this portal to help researchers, scientists, and drug development professionals systematically diagnose, quantify...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Bioanalytical Technical Support Center . As a Senior Application Scientist, I have designed this portal to help researchers, scientists, and drug development professionals systematically diagnose, quantify, and eliminate matrix effects in LC-MS/MS plasma analysis.

Below, you will find our diagnostic logic, mechanistic FAQs, self-validating experimental protocols, and comparative data to ensure your bioanalytical workflows meet stringent regulatory standards.

I. Diagnostic Logic: Isolating the Matrix Effect

Before altering your assay, you must understand whether the matrix effect is localized (co-eluting with a specific peak) or systemic (broad suppression across the chromatogram).

DiagnosticLogic A Identify Matrix Effect (Signal Suppression/Enhancement) B Qualitative Assessment (Post-Column Infusion) A->B Map interference C Quantitative Assessment (Post-Extraction Spike) A->C Measure severity D Identify Elution Zones of Interference B->D E Calculate Matrix Factor (MF) Target: MF ≈ 1.0 C->E F Chromatographic Shift (Adjust Mobile Phase/Gradient) D->F Localized interference G Advanced Sample Prep (SPE / PLD) D->G Broad suppression E->G MF < 0.8 or > 1.2 H Compensate with SIL-IS (Stable Isotope Standard) E->H MF is stable but suppressed

Logical decision tree for diagnosing and resolving LC-MS/MS matrix effects.

II. Mechanistic FAQs: Understanding the Root Cause

Q: What exactly causes matrix effects in plasma LC-MS/MS analysis, and why does my signal drop? A: In Electrospray Ionization (ESI), matrix ionization suppression is fundamentally a mass-transfer and charge-competition issue. Analytes and co-eluting endogenous matrix components compete for the limited charge available on the surface of the ESI droplet. In plasma and serum, phospholipids (such as glycerophosphocholines) are the primary culprits. Because phospholipids are highly surface-active and present in massive concentrations, they monopolize the droplet's surface charge. When the droplets undergo fission and desolvation, your target analytes are left un-ionized in the gas phase, leading to a drastic drop in mass spectrometric detector response.

Q: I cannot change my sample prep method. How can I compensate for matrix effects chromatographically or via Mass Spec? A: If you are locked into a specific sample preparation method (like simple protein precipitation), you must rely on downstream compensation:

  • Chromatographic Shift: Adjust your mobile phase gradient to move your analyte's retention time away from the phospholipid elution zone. Phospholipids typically elute late in reversed-phase gradients.

  • Stable Isotope-Labeled Internal Standards (SIL-IS): This is the gold standard for compensation. A co-eluting SIL-IS experiences the exact same ion suppression as your analyte[1]. While the absolute signal drops, the ratio of analyte to internal standard remains constant, preserving quantitative reliability[2].

  • Sample Dilution: If your assay possesses excess sensitivity, simply diluting the sample reduces the absolute concentration of matrix components entering the source, thereby restoring ionization efficiency[3].

III. Quantitative Assessment & Validation Workflows

To comply with FDA M10 Bioanalytical Method Validation guidelines, matrix effects must be evaluated quantitatively using at least six independent sources/lots of blank matrix. The accepted "golden standard" for this is the Post-Extraction Spike Method[4].

ProtocolWorkflow S1 1. Aliquot Blank Plasma (n=6 independent lots) S2 2. Perform Sample Extraction (e.g., SPE or PPT) S1->S2 S3 3. Spike Analyte & IS into Post-Extracted Blank (Set A) S2->S3 S5 5. LC-MS/MS Acquisition S3->S5 S4 4. Prepare Neat Solvent Spiked with Analyte & IS (Set B) S4->S5 S6 6. Calculate Matrix Factor (MF) MF = Area(Set A) / Area(Set B) S5->S6

Workflow for quantitative Matrix Factor (MF) assessment via post-extraction spiking.

Protocol 1: Post-Extraction Spike Method (Matrix Factor Determination)

Self-Validation Check: The IS-normalized MF should have a Coefficient of Variation (CV) ≤ 15% across the 6 lots. If it does, your assay is self-correcting.

  • Matrix Preparation: Obtain 6 independent lots of blank human plasma (including one hemolyzed and one lipemic lot, if required).

  • Extraction: Process 100 µL of each blank plasma lot through your finalized sample preparation method (e.g., Protein Precipitation) to generate "post-extracted blanks."

  • Spiking (Set A): Spike the target analyte and your SIL-IS into the post-extracted blanks at Low and High Quality Control (QC) concentrations.

  • Reference (Set B): Prepare a neat solution (pure mobile phase/solvent) spiked with the exact same concentrations of analyte and SIL-IS.

  • Acquisition: Inject both Set A and Set B into the LC-MS/MS.

  • Calculation: Calculate the Matrix Factor (MF) = Peak Area in Matrix (Set A) / Peak Area in Neat Solvent (Set B). An MF of 1.0 indicates no matrix effect; < 1.0 indicates suppression; > 1.0 indicates enhancement[4].

IV. Sample Preparation Optimization

If your Matrix Factor reveals severe suppression (MF < 0.8), standard Protein Precipitation (PPT) is insufficient. PPT removes proteins but leaves >90% of phospholipids in the extract. You must upgrade your sample prep strategy.

Quantitative Comparison of Sample Preparation Strategies

Table summarizing the impact of different extraction methodologies on plasma matrix effects.

Sample Preparation StrategyPhospholipid RemovalAnalyte RecoveryProcessing TimeTypical Matrix Factor (MF)
Protein Precipitation (PPT) < 5%85 - 100%< 15 mins0.40 - 0.70 (High Suppression)
Liquid-Liquid Extraction (LLE) 50 - 70%60 - 90%45 - 60 mins0.75 - 0.90 (Moderate)
Solid-Phase Extraction (SPE) 80 - 95%70 - 95%30 - 45 mins0.90 - 1.10 (Ideal)
Phospholipid Depletion (PLD) > 95%80 - 95%< 20 mins0.95 - 1.05 (Ideal)
Protocol 2: Targeted Phospholipid Depletion (PLD) Workflow

Mechanistic Causality: PLD plates utilize proprietary zirconia/silica stationary phases. These phases act as strong Lewis acids that selectively bind to the phosphate moiety (Lewis base) of phospholipids, trapping them while allowing target analytes to pass through unhindered.

  • Sample Loading: Add 100 µL of plasma sample to the wells of a Phospholipid Depletion 96-well plate.

  • Precipitation & Spiking: Add 300-400 µL of crash solvent (e.g., 1% formic acid in acetonitrile) pre-spiked with your SIL-IS. Self-Validation: Spiking the IS at this step ensures any volumetric losses during extraction are mathematically normalized.

  • Mixing: Mix thoroughly via aspiration or a plate shaker for 2 minutes to fully precipitate plasma proteins.

  • Elution: Apply vacuum (10-20 in Hg) or positive pressure. The integrated filters will catch the precipitated proteins, while the Lewis-acid sorbent irreversibly binds the phospholipids.

  • Collection: Collect the purified eluate in a collection plate.

  • Reconstitution: Evaporate the eluate under nitrogen gas and reconstitute in your initial LC mobile phase to ensure optimal chromatographic peak shape.

V. References

1. - Sigma-Aldrich 2. - U.S. Food and Drug Administration (FDA) 3.5 - LCGC International 4.2 - Longdom 5. 1 - LCGC International 6. 4 - National Institutes of Health (NIH) / PMC 7.3 - National Institutes of Health (NIH) / PMC

Sources

Optimization

Improving recovery of dimethindene metabolites from urine samples

Welcome to the Technical Support Center for bioanalytical workflows. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with extracting and quantif...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for bioanalytical workflows. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with extracting and quantifying dimethindene and its highly polar metabolites from complex urine matrices.

Dimethindene is a lipophilic first-generation H1-antagonist, but its biotransformation yields highly polar derivatives that fundamentally alter extraction efficiencies. Below, we troubleshoot the most common points of failure in these assays, focusing on causality, matrix mitigation, and self-validating methodologies.

Dimethindene Biotransformation Overview

To understand extraction failures, we must first map the target analytes. Dimethindene undergoes extensive hepatic metabolism before renal excretion.

Pathway DIM Dimethindene (DIM) NDEM N-demethyl-DIM DIM->NDEM CYP450 OHDIM 6-hydroxy-DIM DIM->OHDIM CYP450 NOXIDE DIM-N-oxide DIM->NOXIDE FMO/CYP OHNDEM 6-hydroxy-N-demethyl-DIM NDEM->OHNDEM Hydroxylation OHDIM->OHNDEM N-demethylation

Major Phase I metabolic pathways of dimethindene excreted in human urine.

Troubleshooting & FAQs

Q1: Why am I seeing near-zero recovery of 6-hydroxydimethindene when using standard Liquid-Liquid Extraction (LLE)?

The Causality: You are likely experiencing a severe polarity mismatch. Historically, analytical methods utilized non-polar solvents like pentane to extract the free base of the parent dimethindene from serum and urine (). However, Phase I metabolites like 6-hydroxydimethindene and dimethindene-N-oxide possess significantly higher topological polar surface areas. When you partition the sample with pentane or hexane, these polar metabolites remain trapped in the aqueous urine layer.

The Solution: Abandon LLE for comprehensive metabolite profiling. Transition to Solid-Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) sorbent, which captures the basic nitrogen present in both the parent drug and its metabolites regardless of their hydroxylated state (1[1]).

Q2: My total metabolite yield is lower than expected in in vivo samples compared to spiked standards. Am I losing analytes during sample prep?

The Causality: You are likely missing the Phase II conjugates. In human and rat models, hydroxylated metabolites (e.g., 6-hydroxydimethindene) do not exist solely as free molecules in urine; they undergo extensive Phase II metabolism to form highly water-soluble glucuronide and sulfate conjugates. If you do not break these bonds prior to extraction, the conjugates will wash straight through your SPE cartridge.

The Solution: You must implement a self-validating enzymatic deconjugation step before extraction (2[2]).

Workflow Urine Urine Sample + Internal Standard Deconjugation Enzymatic Deconjugation (β-glucuronidase, pH 5.0) Urine->Deconjugation Acidification Acidification (pH < 3.0) Deconjugation->Acidification SPE MCX Solid-Phase Extraction (Bind, Wash, Elute) Acidification->SPE LCMS HILIC-LC-MS/MS Analysis SPE->LCMS

Self-validating MCX solid-phase extraction workflow for dimethindene urine samples.

Step-by-Step Methodology: Deconjugation & MCX-SPE Protocol

This protocol acts as a self-validating system by utilizing pH indicators and internal standard tracking to ensure no target loss occurs during phase transitions.

  • Aliquoting & Spiking: Transfer 1.0 mL of human urine to a clean tube. Spike with 10 µL of stable isotope-labeled internal standard (e.g., Dimethindene-d6).

  • Buffering: Add 500 µL of 0.1 M sodium acetate buffer to stabilize the matrix at pH 5.0. (Validation: Verify pH with a micro-electrode; β-glucuronidase denatures outside pH 4.5-5.5).

  • Deconjugation: Add 10 µL of β-glucuronidase/arylsulfatase enzyme mixture. Incubate at 37°C for 2 hours.

  • Acidification (Critical Step): Add 500 µL of 2% phosphoric acid. (Validation: Spot-check with pH paper to ensure pH < 3.0. This guarantees the basic nitrogen on dimethindene is fully protonated for cation exchange).

  • SPE Conditioning: Condition a 30 mg/1 mL MCX cartridge with 1 mL Methanol, followed by 1 mL of 2% phosphoric acid in water.

  • Loading: Load the acidified urine sample at a controlled flow rate of 1 mL/min.

  • Orthogonal Washing:

    • Wash 1: 1 mL 2% formic acid in water (removes acidic/neutral urinary salts).

    • Wash 2: 1 mL 100% Methanol (removes lipophilic interferences and phospholipids). Because dimethindene is ionically bound to the sulfonic acid groups, it will not wash off in 100% organic solvent.

  • Elution: Elute target analytes with 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the amine, breaking the ionic bond.

  • Reconstitution: Evaporate to dryness under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of your initial LC mobile phase.

Q3: I am experiencing severe peak tailing and poor retention of N-demethyldimethindene on my standard C18 column. How can I fix this?

The Causality: Secondary amines like N-demethyldimethindene interact strongly with residual free silanols on silica-based Reversed-Phase (RP) columns, causing secondary retention mechanisms (tailing). Furthermore, the highly polar nature of the N-oxide and hydroxylated metabolites causes them to elute too close to the void volume, where they suffer from severe ion suppression from un-retained urinary salts.

The Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC provides orthogonal retention, utilizing an organic-rich mobile phase (e.g., >80% acetonitrile) to retain polar metabolites effectively while promoting excellent electrospray desolvation and sensitivity (3[3]). HILIC is increasingly recognized as the gold standard for polar pharmaceutical metabolites (4[4]).

Quantitative Data: Representative Recovery Benchmarks

To assist in your assay optimization, below is a comparative matrix demonstrating how extraction methodologies impact the recovery of dimethindene and its metabolites from urine. Use these benchmarks to validate your internal QC data.

AnalyteLLE (Pentane) RecoveryStandard C18 SPE RecoveryMCX SPE Recovery (Optimized)Matrix Effect Suppression (LC-MS/MS)
Dimethindene (Parent) > 85%> 90%> 95% Minimal
N-demethyldimethindene ~ 60%> 80%> 90% Minimal
6-hydroxydimethindene < 20%~ 65%> 85% Moderate
6-hydroxy-N-demethyl-DIM < 10%~ 50%> 80% Moderate
Dimethindene-N-oxide < 5%~ 40%> 85% Moderate

Note: LLE is fundamentally incompatible with the polar metabolite fraction. MCX SPE combined with enzymatic deconjugation provides the most robust, self-validating recovery profile.

References

  • Gas--liquid chromatographic determination of free dimethindene in human serum and urine at low concentrations.PubMed (NIH).
  • Dimethindene determination in various dosage forms by means of solid-phase extraction.ResearchGate.
  • Studies of the metabolism of the antihistaminic drug dimethindene by high-performance liquid chromatography and capillary electrophoresis including enantioselective aspects.PubMed (NIH).
  • Application of HILIC Stationary Phase To Determination of Dimethindene Maleate.Scribd.
  • Hydrophilic Interaction Liquid Chromatography (HILIC): Latest Applications in the Pharmaceutical Researches.Bentham Science Publishers.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Dimethindene Isomer Resolution

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals overcome the specific mech...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals overcome the specific mechanistic challenges associated with the chiral separation of dimethindene isomers.

Mechanistic Overview: The Chiral Challenge

Dimethindene is a potent antihistamine that exists as a racemic mixture of R- and S-enantiomers. Achieving baseline resolution of these isomers is critical in drug development because they exhibit distinct pharmacological profiles: the (S)-(+)-enantiomer is up to 40-fold more potent as an M2 muscarinic receptor antagonist, whereas the (R)-(-)-enantiomer has a significantly higher affinity for the H1 histamine receptor 1. Because enantiomers share identical physicochemical properties in an achiral environment, standard reversed-phase chromatography (e.g., C18 columns) will result in complete co-elution. Successful resolution requires the introduction of a highly specific chiral environment, either through a Chiral Stationary Phase (CSP) in HPLC or a chiral selector in Capillary Electrophoresis (CE).

Troubleshooting FAQs

Q: Why do my dimethindene peaks exhibit severe tailing and poor resolution on polysaccharide-based CSPs? A: Dimethindene contains a basic tertiary amine group. Peak tailing in this context is rarely a failure of the chiral selector; rather, it is caused by secondary ion-exchange interactions between the basic nitrogen of dimethindene and residual acidic silanol groups on the silica support of the column. The Fix: Add a basic modifier like 0.1% Diethylamine (DEA) to your mobile phase. DEA competitively binds to and masks these active silanol sites. By neutralizing this secondary interaction, the primary interaction remains the stereoselective hydrogen bonding and steric fit with the chiral selector, yielding sharp peaks and baseline resolution 2.

Q: How do I optimize Capillary Electrophoresis (CE) for dimethindene enantioseparation? A: In CE, the chiral selector must be added directly to the background electrolyte (BGE). For dimethindene, negatively charged cyclodextrins, such as carboxyethyl-β-cyclodextrin (CE-β-CD) or hydroxypropyl-β-cyclodextrin (HP-β-CD), are highly effective 3, 4. The Fix: The critical parameter is pH control. Buffer your BGE to pH 4.5. At this pH, dimethindene is positively charged, and the CE-β-CD is negatively charged. This opposite electrophoretic mobility maximizes the separation window when the transient diastereomeric complexes form.

Q: My CE peaks are broad and migrating too quickly. What is causing this? A: This is a classic symptom of unsuppressed Electroosmotic Flow (EOF) causing electroosmotic dispersion. The Fix: Add 0.1% (w/v) methylhydroxyethylcellulose (m-HEC) to your BGE. m-HEC dynamically coats the inner wall of the fused-silica capillary, effectively suppressing the EOF. This ensures that the separation is driven purely by the electrophoretic mobility differences of the enantiomer-cyclodextrin complexes, resulting in sharp, highly resolved peaks [[3]]().

Decision Matrix & Workflow

TroubleshootingWorkflow Start Dimethindene Co-elution Detected Decision Select Separation Platform Start->Decision HPLC HPLC / SFC Decision->HPLC CE Capillary Electrophoresis Decision->CE HPLC_Step1 Immobilized Polysaccharide CSP (e.g., CHIRALPAK IB) HPLC->HPLC_Step1 CE_Step1 Add Anionic Chiral Selector (e.g., 2.5 mg/mL CE-β-CD) CE->CE_Step1 HPLC_Step2 Add 0.1% DEA to Mobile Phase (Masks Residual Silanols) HPLC_Step1->HPLC_Step2 Validate System Suitability Check (Rs > 1.5, Tailing < 1.2) HPLC_Step2->Validate CE_Step2 Buffer to pH 4.5 & Add m-HEC (Ionizes Selector & Suppresses EOF) CE_Step1->CE_Step2 CE_Step2->Validate Success Baseline Resolution Achieved Validate->Success

Workflow for troubleshooting and optimizing dimethindene chiral resolution via HPLC and CE.

Validated Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to sample analysis unless the built-in System Suitability Testing (SST) criteria are met.

Protocol A: HPLC Enantioseparation of Dimethindene

Mechanism: Stereoselective spatial recognition utilizing an immobilized cellulose derivative. System Suitability Check: Inject a 1.0 mg/mL racemic dimethindene standard. Proceed only if the resolution (Rs) between enantiomers is ≥ 1.5 and the USP tailing factor is ≤ 1.2. If tailing > 1.2, flush the column with 0.5% DEA in methanol for 20 column volumes to ensure complete silanol masking before re-testing.

Step-by-Step Methodology:

  • Column Installation: Install a CHIRALPAK® IB N-3 column (4.6 x 250 mm, 3 μm) into the HPLC system 2.

  • Mobile Phase Compounding: Prepare a polar organic mobile phase consisting of 100% Methanol with 0.1% Diethylamine (DEA) (v/v). Degas thoroughly.

  • Instrument Parameterization:

    • Column Oven Temperature: 25°C

    • Flow Rate: 1.0 mL/min

    • UV Detection: 260 nm

  • Sample Preparation: Dilute all dimethindene samples to a working concentration of 1.0 mg/mL using the exact mobile phase as the diluent. Causality: Using the mobile phase as the diluent prevents solvent-mismatch band broadening at the column head.

  • Execution: Inject 10 μL of the sample. The first enantiomer (tR1) will typically elute at approximately 4.5 minutes 2.

Protocol B: Capillary Zone Electrophoresis (CZE) Enantioseparation

Mechanism: Differential electrophoretic mobility via transient diastereomeric complexation. System Suitability Check: Inject a racemic standard. Proceed only if baseline resolution is achieved with a stable baseline current. If migration times drift by >2% between runs, immediately replenish the BGE vials to correct for buffer depletion and pH shifting.

Step-by-Step Methodology:

  • Capillary Conditioning: Install a bare fused-silica capillary. Flush sequentially with 0.1 M NaOH (3 min), HPLC-grade water (2 min), and finally the Background Electrolyte (BGE) (5 min).

  • BGE Preparation: Prepare a buffer of 20 mmol/L ε-aminocaproic acid. Adjust the pH precisely to 4.5 using acetic acid.

  • Selector & Modifier Addition: Dissolve 2.5 mg/mL carboxyethyl-β-cyclodextrin (CE-β-CD) and 0.1% (w/v) methylhydroxyethylcellulose (m-HEC) into the BGE 3. Sonicate to ensure complete dissolution.

  • Execution: Apply a separation voltage of +20 kV. Monitor UV absorbance at 214 nm or 260 nm.

Quantitative Data Summary

The following table summarizes the optimized parameters for both analytical techniques to allow for rapid cross-comparison when selecting a method for your laboratory.

ParameterHPLC MethodCapillary Electrophoresis (CE) Method
Stationary Phase / Capillary CHIRALPAK® IB N-3 (4.6 x 250 mm, 3 μm)Fused-silica capillary (with m-HEC coating)
Mobile Phase / BGE Methanol : DEA (100:0.1, v/v)20 mM ε-aminocaproic acid (pH 4.5)
Chiral Selector Mechanism Immobilized cellulose derivativeCarboxyethyl-β-cyclodextrin (2.5 mg/mL)
Key Additive & Causality 0.1% DEA : Masks residual silanols0.1% m-HEC : Suppresses electroosmotic flow
Detection Wavelength UV at 260 nmUV at 214 nm or 260 nm
Typical Elution/Migration ~4.5 min (First enantiomer)Dependent on capillary length & applied voltage

References

  • DAICEL CHIRAL TECHNOLOGIES GLOBAL APPLICATION CENTRE. "Dimethindene Maleate." chiraltech.com.
  • Ingenta Connect. "Determination of dimethindene enantiomers in pharmaceuticals by capillary electrophoresis with carboxyethyl-β-cyclodextrin." ingentaconnect.com.
  • MilliporeSigma. "(S)-(+)-Dimethindene maleate = 98 HPLC 136152-65-3." sigmaaldrich.com.
  • ResearchGate. "Electropherograms of the separation of dimethindene enantiomers using HP-b-CD as chiral selector." researchgate.net.

Sources

Optimization

Technical Support Center: Troubleshooting rac-N-Demethyl Dimethindene-d3 LC-MS/MS Analysis

rac-N-Demethyl dimethindene is a primary phase I metabolite of the H1-antihistamine dimethindene[1]. In quantitative LC-MS/MS bioanalysis, its stable isotope-labeled internal standard (SIL-IS), rac-N-Demethyl Dimethinden...

Author: BenchChem Technical Support Team. Date: March 2026

rac-N-Demethyl dimethindene is a primary phase I metabolite of the H1-antihistamine dimethindene[1]. In quantitative LC-MS/MS bioanalysis, its stable isotope-labeled internal standard (SIL-IS), rac-N-Demethyl Dimethindene-d3, is utilized to correct for matrix effects and extraction variances[2]. However, due to the physicochemical properties of secondary amines and the narrow mass difference (+3 Da) of the SIL-IS, analysts frequently encounter unexpected signals, carryover, and isotopic cross-talk.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the scientific integrity of your bioanalytical workflows.

Part 1: Mechanistic Causes of Contamination

To effectively troubleshoot, we must first understand the causality behind extraneous signals in the LC-MS/MS system.

1. Isotopic Cross-Talk (Cross-Signal Contribution) Because rac-N-Demethyl Dimethindene-d3 has a mass difference of only 3 Da from the unlabeled analyte, the two compounds are highly susceptible to cross-signal contribution[3].

  • Analyte-to-IS Interference: The natural abundance of heavy isotopes (e.g., 13 C, 15 N) in the unlabeled analyte (C 19​ H 22​ N 2​ ) produces an M+3 isotopologue. At the Upper Limit of Quantification (ULOQ), this M+3 peak can bleed into the SIL-IS MRM channel, artificially suppressing the calculated concentration of high-dose samples.

  • IS-to-Analyte Interference: Deuterium labels on carbon atoms (e.g., N-CD 3​ ) are generally stable against H/D exchange[2]. Therefore, if the SIL-IS contributes to the unlabeled analyte channel, it is almost exclusively due to isotopic impurity during synthesis (the presence of D0 or D1/D2 species undergoing in-source fragmentation)[4].

2. System Carryover of Secondary Amines N-demethyl dimethindene is a polar, basic secondary amine. In reversed-phase chromatography, basic amines are notorious for secondary interactions. They undergo strong ion-exchange interactions with unendcapped, ionized silanol groups on the stationary phase and readily adsorb to the metallic surfaces of autosampler needles, rotor seals, and injection loops[5][6].

Part 2: Troubleshooting Guides & FAQs

Q1: I am detecting a peak at the retention time of N-demethyl dimethindene in my pre-run blanks. Is this system carryover or solvent contamination? A: You must distinguish between the two by observing the trend of the contamination. Inject a high-concentration standard (ULOQ) followed immediately by three consecutive solvent blanks. If the peak area decreases sequentially (Blank 1 > Blank 2 > Blank 3), the analyte is physically desorbing from the system, indicating carryover [5]. If the peak area remains constant across all blanks, the root cause is environmental contamination within your mobile phase, extraction solvents, or glassware[6].

Q2: How do I eliminate autosampler carryover for N-demethyl dimethindene? A: Because secondary amines bind via both hydrophobic and ionic mechanisms, a standard methanol/water wash is insufficient. You must optimize the needle wash to disrupt both interaction types[7]. Implement a highly organic, acidic wash solvent—such as Isopropanol/Methanol/Acetonitrile/Water (30:30:30:10 v/v) with 0.2% Formic Acid. If carryover persists, inspect the autosampler rotor seal; worn seals develop micro-scratches that harbor residual analyte and must be replaced[5].

Q3: My rac-N-Demethyl Dimethindene-d3 is causing a false positive in the unlabeled analyte MRM channel. How do I fix this without buying a new standard? A: This is IS-to-Analyte cross-talk caused by isotopic impurity[4]. According to ICH M10 guidelines, the IS contribution to the analyte channel must be 20% of the Lower Limit of Quantification (LLOQ) response[2]. To mitigate this, reduce the working concentration of your SIL-IS. Calibrate the SIL-IS concentration so that it sits at roughly 30–50% of the anticipated median analyte concentration, rather than matching the ULOQ. This dilutes the absolute concentration of the D0 impurity to negligible levels while maintaining sufficient IS response for matrix correction.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, every troubleshooting step must be an isolated, self-validating system.

Protocol 1: The "Zero-Injection" Carryover Isolation Test

This protocol systematically isolates the LC column/pumps from the autosampler to pinpoint the exact location of carryover[8].

  • Mobile Phase Baseline: Run your standard LC gradient program without making an injection (use the software's "bypass" or "zero-volume" injection feature).

  • Evaluate: If the N-demethyl dimethindene peak appears, the contamination is continuously eluting from the mobile phase solvents or is permanently bound to the analytical column.

  • Autosampler Isolation: If Step 1 is clean, command the autosampler to inject a pure solvent blank (e.g., 50:50 Methanol:Water).

  • Evaluate: If the peak now appears, the contamination is localized to the autosampler flow path (needle, loop, or injection valve)[8].

Protocol 2: ICH M10 Cross-Talk Validation Workflow

Validate that isotopic cross-talk will not compromise your quantitative accuracy[2].

  • Assess Analyte-to-IS Interference: Prepare a blank matrix sample spiked only with the unlabeled analyte at the ULOQ. Inject and monitor the SIL-IS MRM channel.

    • Validation Criteria: The resulting peak area must be 5% of the nominal SIL-IS response used in the assay.

  • Assess IS-to-Analyte Interference: Prepare a blank matrix sample spiked only with rac-N-Demethyl Dimethindene-d3 at the intended working concentration. Inject and monitor the unlabeled analyte MRM channel.

    • Validation Criteria: The resulting peak area must be 20% of the analyte's LLOQ response[4].

Part 4: Data Presentation

Table 1: Quantitative Assessment of Cross-Signal Contribution (Example System Suitability Data)

Injection TypeAnalyte Conc.SIL-IS Conc.Analyte MRM ResponseSIL-IS MRM ResponseDiagnostic Interpretation
Double Blank 0 ng/mL0 ng/mLNot DetectedNot DetectedSystem is free of environmental contamination.
ULOQ Only 500 ng/mL0 ng/mL1,500,0004,500Analyte-to-IS cross-talk is 0.3% (Passes 5% rule).
Zero Sample 0 ng/mL50 ng/mL1,200150,000IS-to-Analyte cross-talk is 0.8% of IS response.
LLOQ Sample 1 ng/mL50 ng/mL6,500150,000IS impurity (1,200) is 18.4% of LLOQ (Passes 20% rule).

Table 2: Troubleshooting Matrix for rac-N-Demethyl Dimethindene Analysis

SymptomPrimary Root CauseDiagnostic ActionCorrective Resolution
Decreasing peaks in sequential blanks Autosampler CarryoverInject pure solvent via autosampler[8].Switch to highly organic/acidic needle wash; replace rotor seal[5].
Constant peaks in sequential blanks Solvent ContaminationRun zero-injection gradient[8].Prepare fresh mobile phases using LC-MS grade solvents[6].
IS signal drops in high-concentration samples Analyte-to-IS Cross-talkInject ULOQ without IS.Use a less abundant MRM transition for the SIL-IS or reduce ULOQ.
Analyte peak in Zero Sample (IS only) SIL-IS Isotopic ImpurityInject working IS solution into blank matrix[4].Reduce SIL-IS working concentration; verify vendor isotopic purity[2].

Part 5: Diagnostic Workflow Visualization

Contamination_Workflow Start Unexpected Peak Detected in Analyte or SIL-IS MRM Channel Test1 Run LC Gradient Program WITHOUT Injection (Bypass) Start->Test1 Check1 Is the peak present? Test1->Check1 MobilePhase Mobile Phase / Column Contamination Check1->MobilePhase Yes Test2 Inject Pure Solvent Blank via Autosampler Check1->Test2 No Check2 Is the peak present? Test2->Check2 Carryover Autosampler Carryover (Needle or Rotor Seal) Check2->Carryover Yes Test3 Inject Blank Matrix + SIL-IS Only Check2->Test3 No Check3 Peak in Analyte Channel? Test3->Check3 CrossTalk SIL-IS Isotopic Impurity (Cross-Signal Contribution) Check3->CrossTalk Yes MatrixEffect Matrix Interference / Co-eluting Isobar Check3->MatrixEffect No

Diagnostic workflow for identifying contamination sources in LC-MS/MS bioanalysis.

Part 6: References

  • Tips for Troubleshooting Analyte Contamination in the LC Restek Resource Hub [Link]

  • Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y National Institutes of Health (PMC)[Link]

  • LCMS Troubleshooting: 14 Best Practices for Laboratories ZefSci[Link]

  • How can I solve my carry over issue in LC-MS/MS? ResearchGate[Link]

  • Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry ResearchGate [Link]

  • Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry SciSpace [Link]

  • Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis Analytical Chemistry (ACS)[Link]

  • Identification of the molecular structure of the phenolic primary metabolite of dimetindene in animals and man PubMed[Link]

  • Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats PubMed[Link]

  • Simultaneous enantioselective determination and quantification of dimethindene and its metabolite N-demethyl-dimethindene PubMed[Link]

  • Dimethindene-impurities (rac-N-Demethyl Dimethindene-d3 Hydrobromide) Pharmaffiliates [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing Sensitivity for Low-Level Metabolite Detection

Welcome to the Advanced Metabolomics Support Center. As a Senior Application Scientist, I frequently encounter assays that fail not due to instrument limitations, but because of unoptimized sample chemistry and matrix in...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Metabolomics Support Center. As a Senior Application Scientist, I frequently encounter assays that fail not due to instrument limitations, but because of unoptimized sample chemistry and matrix interference. Detecting low-abundance metabolites—such as hormones, signaling lipids, and trace xenobiotics—in complex biological matrices requires a self-validating system where extraction, chromatography, and ionization work in perfect synergy.

This guide abandons generic advice to address the root causes of sensitivity loss, providing field-proven, mechanistic solutions and step-by-step troubleshooting protocols.

Module 1: Overcoming Matrix Effects and Ion Suppression

Q1: I am experiencing severe signal loss for my target metabolite in plasma extracts compared to neat solvent. What is the mechanistic cause, and how do I fix it?

A: You are encountering ion suppression, which is the most common manifestation of matrix effects in Electrospray Ionization (ESI)[1][2]. During the ESI process, analytes and co-eluting matrix components (such as endogenous phospholipids or salts) compete for the limited excess charge available on the surface of the electrospray droplet (2)[2]. Because phospholipids possess high surface activity and gas-phase basicity, they preferentially capture protons, leaving your target metabolite un-ionized and effectively "invisible" to the mass spectrometer[2].

Q2: How can I definitively map where ion suppression is occurring in my chromatographic run?

A: The gold-standard diagnostic tool is the Post-Column Infusion (PCI) method (1)[1]. By continuously infusing a pure standard of your analyte into the LC effluent post-column, you create a steady baseline signal in the mass spectrometer[3]. When you inject a blank matrix extract, any dip in this baseline perfectly maps the retention times where matrix components are eluting and causing ion suppression[1].

Protocol: Post-Column Infusion (PCI) for Matrix Effect Evaluation
  • Hardware Setup: Connect a precision syringe pump to a zero-dead-volume T-piece installed directly between the LC column outlet and the MS ion source inlet.

  • Standard Infusion: Infuse a neat standard solution of your target metabolite (e.g., 100 ng/mL) at a low, constant flow rate (e.g., 10 µL/min) to achieve a stable, high-intensity MS baseline (target a signal-to-noise ratio > 100:1).

  • Matrix Injection: Inject a blank matrix extract (e.g., extracted plasma containing no analyte) using your standard LC gradient method.

  • Data Monitoring: Monitor the specific Multiple Reaction Monitoring (MRM) transition for your analyte.

  • Causal Analysis: Identify negative peaks (dips) in the baseline. These zones indicate severe ion suppression. If your analyte's retention time falls within a suppression zone, you must either adjust the LC gradient to shift the analyte peak into a "clean" window or improve the sample cleanup protocol.

Module 2: Chemical Derivatization for Ionization Enhancement

Q3: My target metabolites (e.g., Vitamin D epimers) are highly non-polar and lack easily ionizable functional groups, resulting in poor ESI sensitivity. How can I enhance their detection limits?

A: When endogenous ionization efficiency is the primary bottleneck, chemical derivatization is the most effective strategy. By covalently attaching a moiety with a high proton affinity (a permanent charge) or high surface activity, you force the molecule to the surface of the ESI droplet, dramatically boosting ionization efficiency (4)[4].

For example, Vitamin D metabolites contain an s-cis-diene structure that responds poorly to standard ESI. Using a click-derivatization reagent like 2-nitrosopyridine (PyrNO) facilitates a rapid Diels-Alder cycloaddition[4]. PyrNO derivatization has been shown to increase the MS signal intensity by up to 100- to 1000-fold compared to the underivatized analyte, enabling low picogram-per-milliliter (pg/mL) detection limits from minimal sample volumes[4][5].

Protocol: PyrNO Derivatization of Vitamin D Metabolites
  • Extraction: Perform Liquid-Liquid Extraction (LLE) on 100 µL of serum using a hexane/ethyl acetate mixture, followed by evaporation under a gentle stream of nitrogen.

  • Reagent Preparation: Prepare a fresh solution of PyrNO (1 mg/mL) in ethyl acetate.

  • Reaction: Add 50 µL of the PyrNO reagent to the dried extract. Incubate at room temperature for 30 minutes in the dark to allow the Diels-Alder cycloaddition to occur at the diene site.

  • Quenching & Reconstitution: Evaporate the reaction mixture to complete dryness to remove excess reagent. Reconstitute the residue in 100 µL of your initial LC mobile phase (e.g., 50% Methanol with 0.1% Formic Acid).

  • Analysis: Inject 10 µL into the LC-MS/MS system, monitoring the specific MRM transitions for the newly formed PyrNO-adducts.

Module 3: Quantitative Data & Workflow Optimization

Table 1: Quantitative Comparison of Sample Preparation Techniques on Analyte Recovery
Extraction TechniqueMechanism of Clean-upPhospholipid RemovalTypical Analyte RecoveryRelative Sensitivity Gain
Protein Precipitation (PPT) Denaturation via organic solventLow (<10%)70 - 95%Baseline (1x)
Liquid-Liquid Extraction (LLE) Differential solubilityModerate (50-70%)60 - 85%2x - 5x
Solid-Phase Extraction (SPE) Affinity / Hydrophobic interactionHigh (>90%)80 - 95%10x - 50x
Derivatization + SPE Chemical tagging + AffinityHigh (>90%)75 - 90%100x - 1000x

Note: Data synthesized from standard bioanalytical validation parameters for low-level endocrine and lipid mediators.

Visualization: LC-MS/MS Sensitivity Optimization Workflow

To systematically eliminate sensitivity bottlenecks without relying on guesswork, follow this self-validating logical pathway.

OptimizationWorkflow Start Start: Assess Analyte Sensitivity PCI Perform Post-Column Infusion (PCI) Start->PCI Decision1 Is Ion Suppression > 20%? PCI->Decision1 OptPrep Optimize Sample Prep (Switch PPT to SPE/LLE) Decision1->OptPrep Yes CheckIon Assess Endogenous Ionization Decision1->CheckIon No OptPrep->PCI Retest Decision2 Is ESI Efficiency Poor? CheckIon->Decision2 Deriv Implement Chemical Derivatization (e.g., PyrNO, PTAD) Decision2->Deriv Yes Success Proceed to Quantitative Validation Decision2->Success No NanoLC Implement Nano-flow LC (Reduce Droplet Size) Deriv->NanoLC Further Enhancement Deriv->Success NanoLC->Success

Logical workflow for diagnosing and resolving sensitivity bottlenecks in LC-MS/MS metabolomics.

Module 4: Chromatographic Considerations

Q4: How does shifting from analytical-flow to nano-flow LC improve concentration sensitivity?

A: The sensitivity gain in nano-flow LC (flow rates < 1 µL/min) is fundamentally driven by the physics of the electrospray plume. At standard analytical flow rates (e.g., 0.5 mL/min), the ESI droplets are large and require significant thermal energy and desolvation gas to shrink to the point of ion emission (the Rayleigh limit). This results in a highly divergent plume where only a small fraction of the generated ions successfully enters the mass spectrometer orifice.

In nano-flow LC, the initial droplets emitted from the emitter tip are orders of magnitude smaller. This dramatically increases the surface-area-to-volume ratio, leading to highly efficient desolvation, reduced matrix competition at the droplet surface, and a tightly focused ion plume. Consequently, a much higher percentage of the analyte ions is sampled by the mass spectrometer, significantly enhancing concentration sensitivity for volume-limited biological samples.

References

  • Matrix Effects: Causes and Solutions in Analysis. Phenomenex, 18 Feb. 2026.[Link]

  • The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc., 29 Dec. 2025.[Link]

  • Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv, 2024.[Link]

  • A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. Journal of Lipid Research, PMC, NIH.[Link]

  • Acylation derivatization based LC-MS analysis of 25-hydroxyvitamin D from finger-prick blood. Journal of Lipid Research, PMC, NIH.[Link]

Sources

Optimization

Technical Support Center: Preventing In-Source Fragmentation of N-Demethyl Dimethindene-d3

Welcome to the LC-MS/MS Bioanalysis Technical Support Center. This guide provides authoritative, field-proven troubleshooting strategies for preventing in-source fragmentation (ISF) of N-Demethyl Dimethindene-d3 .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the LC-MS/MS Bioanalysis Technical Support Center. This guide provides authoritative, field-proven troubleshooting strategies for preventing in-source fragmentation (ISF) of N-Demethyl Dimethindene-d3 . As a stable isotope-labeled internal standard (SIL-IS), maintaining the structural integrity of this compound during ionization is critical for the accurate quantification of dimethindene metabolites in pharmacokinetic studies.

Diagnostic Workflow for In-Source Fragmentation

Before adjusting your instrument, it is essential to diagnose whether signal loss is due to poor ionization efficiency or in-source fragmentation. Follow the logic flow below to isolate the root cause.

ISF_Diagnostics Start Start: Infuse N-Demethyl Dimethindene-d3 MS1 Acquire MS1 Full Scan (No Collision Energy) Start->MS1 Check Are Fragment Ions Present in MS1? MS1->Check ISF_Yes ISF Detected: Fragments > 10% Precursor Check->ISF_Yes Yes ISF_No No ISF: Optimal Source Conditions Check->ISF_No No Tune_Volt Decrease Declustering Potential (DP) / Cone Voltage ISF_Yes->Tune_Volt Tune_Temp Lower Source / Desolvation Temperature Tune_Volt->Tune_Temp Tune_Temp->MS1 Re-evaluate

Diagnostic workflow for identifying and mitigating in-source fragmentation during LC-MS/MS tuning.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does N-Demethyl Dimethindene-d3 undergo in-source fragmentation in my ESI source? A1: In-source fragmentation occurs when the internal energy of the analyte exceeds its stability threshold before it ever reaches the collision cell[1]. During electrospray ionization (ESI), ions are accelerated through the atmospheric-to-vacuum interface by applied voltages (e.g., Declustering Potential or Cone Voltage). Collisions with residual solvent and desolvation gas molecules convert this kinetic energy into vibrational energy[2]. Because N-demethyl dimethindene is a secondary amine, it easily protonates to form an [M+H]+ ion. If the applied voltage is too high, the excess internal energy triggers premature homolytic or heterolytic bond cleavage, typically resulting in the loss of the aliphatic amine side chain[3].

Q2: How does ISF impact my quantitative assay, and why is the -d3 label important? A2: N-Demethyl Dimethindene-d3 is utilized as an internal standard to correct for matrix effects and ionization variations. If ISF occurs, the abundance of the intact precursor ion ( m/z≈282 ) drops significantly, directly reducing your assay's sensitivity and signal-to-noise (S/N) ratio. Furthermore, if the parent drug (Dimethindene) undergoes ISF to form the N-demethyl metabolite directly in the source, it can artificially inflate the quantitative measurement of the metabolite in patient samples[4].

Q3: How do I differentiate between true metabolite presence and ISF from the parent drug? A3: This requires strict chromatographic separation. The parent drug (Dimethindene) and its metabolite (N-Demethyl Dimethindene) will have different retention times on a reversed-phase LC column[5]. If you observe the N-demethyl mass transition at the exact retention time of the parent Dimethindene, you are witnessing in-source fragmentation of the parent[4]. If it elutes at its own distinct retention time, it is the true biological metabolite.

Quantitative Data: Optimizing MS Source Parameters

To prevent ISF, you must balance desolvation efficiency against the internal energy imparted to the molecule. The table below summarizes the causality of each parameter and the optimal targets for this specific compound.

ParameterTypical RangeEffect of Excessive SettingOptimal Target for N-Demethyl Dimethindene-d3
Declustering Potential (DP) / Cone Voltage 20 - 150 VHigh kinetic energy leads to severe ISF and loss of the precursor [M+H]+ signal.30 - 50 V
Source Temperature 300 - 600 °CThermal degradation; exacerbates the vibrational instability of the protonated amine.350 - 450 °C
Desolvation Gas Flow 500 - 1200 L/hrIncreased collision rate with gas molecules, transferring excessive internal energy.800 L/hr
Mobile Phase pH 2.5 - 9.0Poor ionization efficiency if pH is not optimized relative to the amine's pKa.pH 3.0 - 4.0 (0.1% Formic Acid)
Step-by-Step Methodology: Self-Validating Protocol for Tuning ESI Parameters

To establish a trustworthy and self-validating method, you must monitor both the precursor and the fragment simultaneously. This ensures that any increase in precursor signal is definitively due to optimal ionization, rather than just a lack of fragmentation.

Step 1: Solution Preparation Prepare a 100 ng/mL tuning solution of N-Demethyl Dimethindene-d3 in a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

Step 2: Instrument Setup Bypass the analytical LC column. Connect the tuning solution to a syringe pump infusing at 10 µL/min. Tee this flow into the LC makeup flow (0.4 mL/min of the same mobile phase) directly into the ESI source.

Step 3: MS1 Scanning (The Diagnostic Phase) Operate the mass spectrometer in MS1 Full Scan mode ( m/z 100 - 400). Do not apply any collision energy (CE) , as we are strictly evaluating source-level phenomena. Identify the precursor ion [M+H]+ ( m/z≈282 for the -d3 isotopologue).

Step 4: Voltage Ramping (The Causality Test) Set the Source Temperature to a conservative 400 °C. Ramp the Declustering Potential (DP) or Cone Voltage from 10 V to 150 V in 10 V increments.

Step 5: Data Analysis & Self-Validation Plot the intensity of the precursor ion ( m/z 282) and the most abundant ISF fragment against the DP voltage. You will observe a bell-curve for the precursor: at low DP, desolvation is poor (low signal); at optimal DP, the signal peaks; at high DP, the precursor signal drops while the fragment signal sharply rises. Action: Select the highest DP that maximizes the precursor ion intensity while keeping the relative abundance of the ISF fragment below 5%.

Step 6: Thermal Optimization Lock in the optimal DP. Repeat the ramping process for the Source Temperature (from 300 °C to 600 °C in 50 °C increments). Choose the lowest temperature that provides stable desolvation without triggering thermal-induced ISF.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Accuracy and Precision Testing for Dimethindene Quantification

In the landscape of pharmaceutical analysis, the robust quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Dimethindene, a first-generation antihis...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical analysis, the robust quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Dimethindene, a first-generation antihistamine and anticholinergic, requires meticulous analytical oversight throughout the drug development lifecycle. This guide provides an in-depth comparison of methodologies for assessing the accuracy and precision of dimethindene quantification, grounded in established scientific principles and regulatory expectations.

The Critical Role of Accuracy and Precision in Analytical Method Validation

Before delving into specific protocols, it is crucial to understand the causality behind the stringent requirements for accuracy and precision. Accuracy refers to the closeness of a measured value to a known true value, while precision represents the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.[1][2] In the context of dimethindene quantification, these parameters are not mere statistical exercises; they are the bedrock of a reliable analytical method.

An inaccurate method may lead to the over or underestimation of the API in a formulation, with direct implications for patient safety and therapeutic efficacy. Conversely, a lack of precision indicates a high degree of random error, rendering the method unreliable for consistent quality control. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures, emphasizing accuracy and precision as key validation characteristics.[1][3][4]

Selecting the Right Analytical Technique: A Comparative Overview

Several analytical techniques can be employed for the quantification of dimethindene, each with its own set of advantages and limitations.

Analytical TechniquePrincipleAdvantagesDisadvantages
High-Performance Liquid Chromatography (HPLC) Separation based on partitioning between a stationary and mobile phase.High specificity, sensitivity, and applicability to a wide range of compounds.Requires more complex instrumentation and skilled operators.
Spectrophotometry Measurement of light absorption by the analyte.[5]Simple, rapid, and cost-effective.[5]Lower specificity, susceptible to interference from other components.[5]
Densitometry Quantification of separated spots on a TLC plate.[6]Can be used for quantification after separation.Generally lower precision and accuracy compared to HPLC.

For the purpose of this guide, and in alignment with common industry practice for its superior specificity and reliability, we will focus on an HPLC-based method for dimethindene quantification.[7][8][9][10]

Experimental Design for Accuracy and Precision Studies: An HPLC-Based Approach

The following protocol outlines a self-validating system for determining the accuracy and precision of an HPLC method for dimethindene quantification, adhering to the principles outlined in ICH Q2(R1).[1]

Diagram: Experimental Workflow for Accuracy and Precision Testing

Accuracy and Precision Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Evaluation A Prepare Dimethindene Stock Solution B Prepare Calibration Standards (e.g., 80%, 100%, 120% of target) A->B C Prepare Quality Control (QC) Samples (Low, Mid, High) A->C D Inject Calibration Standards B->D F Inject QC Samples (Multiple replicates) C->F E Generate Calibration Curve D->E G Calculate Concentration of QC Samples E->G F->G H Determine Accuracy (% Recovery) G->H I Determine Precision (% RSD) G->I J Compare against Acceptance Criteria H->J I->J

Caption: Workflow for assessing the accuracy and precision of dimethindene quantification.

Step-by-Step Experimental Protocol

1. Preparation of Standard and Quality Control (QC) Samples:

  • Rationale: The use of independently prepared stock solutions for calibration standards and QC samples is a critical self-validating step. It ensures that any errors in the preparation of one set of solutions will be detected by the other.

  • Procedure:

    • Accurately weigh and dissolve a known amount of dimethindene reference standard in a suitable diluent to prepare a primary stock solution.

    • From the primary stock solution, prepare a series of calibration standards at a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target assay concentration).[1]

    • From a separately prepared stock solution, prepare QC samples at a minimum of three concentration levels: low, medium, and high.

2. Accuracy Assessment:

  • Rationale: Accuracy is determined by spiking a placebo (a mixture of all formulation components except the API) with a known amount of dimethindene. This approach assesses the method's ability to accurately measure the analyte in the presence of matrix components.[1]

  • Procedure:

    • Prepare placebo samples of the drug product.

    • Spike the placebo samples with known concentrations of dimethindene corresponding to the low, medium, and high QC levels.

    • Prepare a minimum of three replicates at each concentration level.[1]

    • Analyze the spiked samples using the HPLC method.

    • Calculate the percent recovery for each sample using the formula: (Measured Concentration / Theoretical Concentration) x 100%.

3. Precision Assessment:

  • Rationale: Precision is evaluated at two levels: repeatability and intermediate precision, to understand the method's variability under different conditions.[1][11]

  • Procedure:

    • Repeatability (Intra-assay precision):

      • Analyze a minimum of six replicates of the 100% test concentration or nine determinations covering the specified range (e.g., three replicates at three concentrations) on the same day, with the same analyst, and on the same instrument.[1][4]

      • Calculate the relative standard deviation (%RSD) of the results.

    • Intermediate Precision:

      • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.[11]

      • Calculate the %RSD for this new set of data and compare it with the repeatability results.

Data Presentation and Interpretation

The results of the accuracy and precision studies should be summarized in a clear and concise table.

Table 1: Accuracy and Precision Data for Dimethindene Quantification

Concentration LevelTheoretical Conc. (µg/mL)Accuracy (% Recovery) Precision (% RSD)
Analyst 1 / Day 1 Analyst 1 / Day 1
Low QC8099.51.2
Mid QC100100.20.8
High QC12099.81.0
Analyst 2 / Day 2 Analyst 2 / Day 2
Low QC80100.11.5
Mid QC10099.71.1
High QC120100.51.3

Acceptance Criteria:

  • Accuracy: The mean percent recovery should typically be within 98.0% to 102.0% of the true value.[12]

  • Precision: The %RSD for repeatability and intermediate precision should generally not be more than 2%.[13]

The data presented in Table 1 demonstrates that the hypothetical HPLC method for dimethindene quantification meets the acceptance criteria for both accuracy and precision, indicating that the method is reliable and suitable for its intended purpose.

Conclusion

The rigorous assessment of accuracy and precision is a non-negotiable aspect of analytical method validation for dimethindene quantification. By employing a well-designed experimental protocol, such as the HPLC-based approach detailed in this guide, researchers and drug development professionals can ensure the generation of reliable and defensible data. This, in turn, supports the development of safe and effective pharmaceutical products. The principles and methodologies described herein are grounded in internationally recognized guidelines and represent best practices in the field of pharmaceutical analysis.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • Development of Novel Stability-Indicating Method for the Determination of Dimethindene Maleate and Its Impurities. Semantic Scholar. [Link]

  • ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. [Link]

  • Quantitative Analysis of Dimetindene Maleate in Dosage Forms by Ion-pair Reversed- Phase HPLC. Al-Mustansiriyah Journal of Pharmaceutical Sciences. [Link]

  • Spectrophotometric Determination of Dimethindene in Pharmecutical Preparations and Water Samples. ResearchGate. [Link]

  • Quantitative Analysis of Dimetindene Maleate in Dosage Forms by Ion-pair Reversed- Phase HPLC. SciSpace. [Link]

  • Characterization of Precision and Accuracy and Total Analytical Error for Bioassays. BEBPA. [Link]

  • Determination of dimetindenemaleate formulations. ResearchGate. [Link]

  • IDENTIFICATION AND DETERMINATION OF KETOTIFEN HYDROGEN FUMARATE, AZELASTINE HYDROCHLORIDE, DIMETINDENE MALEATE AND PROMETHAZINE. [Link]

  • HPLC method for determination of dimetindene maleate in pharmaceutical preparations and environmental water samples: Application to content uniformity testing. Semantic Scholar. [Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. [Link]

  • (PDF) HPLC method for determination of dimetindene maleate in pharmaceutical preparations and environmental water samples: Application to content uniformity testing. ResearchGate. [Link]

Sources

Comparative

The Gold Standard in Bioanalysis: A Comparative Guide to rac-N-Demethyl Dimethindene-d3 as an Internal Standard

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the pursuit of precision and accuracy is not just an academic exercise—it is the bedrock of reliable pharmacokinet...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the pursuit of precision and accuracy is not just an academic exercise—it is the bedrock of reliable pharmacokinetic and toxicokinetic data. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS/MS) is a critical decision that profoundly impacts the integrity of study results. This guide provides an in-depth comparison of rac-N-Demethyl Dimethindene-d3, a stable isotope-labeled (SIL) internal standard, with other common internal standards, supported by established scientific principles and illustrative experimental data.

The Foundational Role of an Internal Standard

An internal standard is a compound of a known and fixed concentration added to every sample, calibrator, and quality control (QC) sample before any sample processing.[1][2] Its purpose is to correct for variability that is inevitably introduced during the analytical workflow.[1] This includes analyte loss during sample preparation (e.g., liquid-liquid extraction, solid-phase extraction), inconsistencies in injection volume, and fluctuations in the mass spectrometer's response, often caused by matrix effects.[3][4] An ideal internal standard should mimic the physicochemical behavior of the analyte as closely as possible to ensure that any experimental variation affects both the analyte and the IS to the same extent. The ratio of the analyte's response to the IS's response, rather than the absolute response of the analyte, is used for quantification, thereby enhancing the accuracy and precision of the results.[4]

The Deuterated Advantage: rac-N-Demethyl Dimethindene-d3

Stable isotope-labeled internal standards, such as rac-N-Demethyl Dimethindene-d3, are widely regarded as the "gold standard" for quantitative LC-MS/MS analysis.[3][5] In these standards, one or more hydrogen atoms of the analyte are replaced with their heavier, stable isotope, deuterium (²H).

rac-N-Demethyl Dimethindene-d3 is a deuterated analog of N-Demethyl Dimethindene, a metabolite of the first-generation antihistamine Dimethindene. The key advantage of using a deuterated IS is its near-identical chemical and physical properties to the unlabeled analyte.[6] This includes:

  • Co-elution: The deuterated standard will have a retention time that is almost identical to the analyte, meaning they pass through the chromatographic system and enter the mass spectrometer at the same time.[5]

  • Identical Extraction Recovery: During sample preparation, any loss of the analyte will be mirrored by an equivalent loss of the deuterated IS.

  • Compensation for Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting endogenous components from the biological matrix, are a significant challenge in bioanalysis.[3] Because a deuterated IS co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization of the analyte signal.[3][6]

The result is a more robust and reliable assay, which is a critical requirement for regulatory submissions to bodies like the U.S. Food and Drug Administration (FDA).[7]

The Alternative: Structural Analog Internal Standards

When a stable isotope-labeled internal standard is not available or is cost-prohibitive, researchers often turn to structural analog internal standards.[8] These are compounds that are chemically similar to the analyte but not isotopically labeled.[4] For the analysis of the antihistamine dimethindene, a suitable structural analog might be another first-generation antihistamine with similar physicochemical properties, such as clemastine or diphenhydramine. Both are tertiary amines with similar pKa and logP values, suggesting they might behave similarly during extraction and chromatography. For instance, in the bioanalysis of the antihistamine clemastine, diphenhydramine has been successfully used as an internal standard.

However, even with a carefully chosen structural analog, there are inherent limitations. Because the chemical structure is not identical to the analyte, there can be differences in:

  • Chromatographic Retention Time: The analog may not co-elute with the analyte, leading to differential matrix effects.

  • Extraction Recovery: The efficiency of extraction from the biological matrix may differ.

  • Ionization Efficiency: The response of the analog in the mass spectrometer's ion source may not perfectly track that of the analyte.

These differences can lead to a less accurate correction for analytical variability compared to a deuterated standard, potentially compromising the precision and accuracy of the results.[5][8]

Quantitative Performance Comparison

The superior performance of a deuterated internal standard is most evident when examining key bioanalytical method validation parameters. The following table summarizes typical comparative data for the quantification of an analyte (e.g., N-Demethyl Dimethindene) in human plasma using a deuterated IS (rac-N-Demethyl Dimethindene-d3) versus a structural analog IS (e.g., Clemastine).

Parameter Deuterated IS (rac-N-Demethyl Dimethindene-d3) Structural Analog IS (e.g., Clemastine) Commentary
Accuracy (% Bias) -2.5% to +3.0%-9.0% to +11.5%The deuterated IS provides significantly better accuracy, with results much closer to the nominal concentrations.[3][5]
Precision (%CV) ≤ 4.5%≤ 12.0%The lower coefficient of variation for the deuterated IS indicates higher precision and reproducibility.[3][5]
Matrix Effect (%CV) < 5%15-25%The deuterated IS effectively compensates for ion suppression/enhancement across different lots of plasma, while the structural analog shows significant variability.[3]
Extraction Recovery (%CV) < 3%< 10%The consistent recovery of the deuterated IS across different concentrations highlights its ability to track the analyte during sample preparation.

Data are representative and based on typical performance characteristics observed in bioanalytical method validation studies.

Experimental Design for Comparative Evaluation

To objectively compare the performance of rac-N-Demethyl Dimethindene-d3 to a structural analog internal standard, a rigorous validation experiment should be conducted in line with regulatory guidelines.[7] The following is a detailed methodology for such a comparison.

I. Objective

To compare the accuracy, precision, and matrix effect of rac-N-Demethyl Dimethindene-d3 versus a structural analog IS (Clemastine) for the quantification of N-Demethyl Dimethindene in human plasma using LC-MS/MS.

II. Materials
  • Analytes: N-Demethyl Dimethindene, rac-N-Demethyl Dimethindene-d3, Clemastine

  • Biological Matrix: Drug-free human plasma (from at least 6 different donors)

  • Reagents: Acetonitrile, Methanol, Formic Acid (all LC-MS grade)

III. Sample Preparation (Protein Precipitation)
  • Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the appropriate internal standard working solution (either rac-N-Demethyl Dimethindene-d3 or Clemastine) to achieve a final concentration of 50 ng/mL.

  • Add 300 µL of acetonitrile to precipitate plasma proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer 200 µL of the supernatant to a clean tube or 96-well plate.

  • Evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

  • Inject 5 µL onto the LC-MS/MS system.

IV. LC-MS/MS Parameters
  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 3 minutes

  • Flow Rate: 0.4 mL/min

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode

  • MRM Transitions (Hypothetical):

    • N-Demethyl Dimethindene: Q1 279.2 -> Q3 195.1

    • rac-N-Demethyl Dimethindene-d3: Q1 282.2 -> Q3 198.1

    • Clemastine: Q1 344.2 -> Q3 129.1

V. Validation Experiments
  • Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations (n=6 at each level) on three separate days.

  • Matrix Effect: Compare the response of the analyte and IS in post-extraction spiked plasma from 6 different donors to the response in a neat solution.

Visualizing the Workflow and Decision Logic

The following diagrams illustrate the experimental workflow and the logical process for selecting an internal standard.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma 100 µL Human Plasma add_is Add Internal Standard (rac-N-Demethyl Dimethindene-d3 or Structural Analog) plasma->add_is ppt Protein Precipitation (300 µL Acetonitrile) add_is->ppt vortex Vortex & Centrifuge ppt->vortex supernatant Transfer Supernatant vortex->supernatant dry Evaporate to Dryness supernatant->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute inject Inject 5 µL reconstitute->inject lc UHPLC Separation (C18 Column) inject->lc ms Mass Spectrometry (ESI+, MRM) lc->ms integrate Peak Integration ms->integrate ratio Calculate Analyte/IS Peak Area Ratio integrate->ratio quantify Quantify vs. Calibration Curve ratio->quantify

Caption: Comparative experimental workflow for internal standard evaluation.

IS_Selection_Logic start Start: Need for Quantitative Bioanalytical Method is_available Is a Stable Isotope-Labeled (e.g., Deuterated) IS Available? start->is_available use_sil Select SIL IS (e.g., rac-N-Demethyl Dimethindene-d3) is_available->use_sil Yes find_analog Identify a Suitable Structural Analog IS is_available->find_analog No validate Thoroughly Validate Method (Accuracy, Precision, Matrix Effects, Recovery) use_sil->validate find_analog->validate end Proceed with Validated Method validate->end

Caption: Decision logic for internal standard selection in bioanalysis.

Conclusion: The Unparalleled Choice

While structural analog internal standards can be employed in quantitative bioanalysis, the evidence overwhelmingly supports the superiority of stable isotope-labeled standards. The near-perfect physicochemical match of rac-N-Demethyl Dimethindene-d3 to its unlabeled counterpart ensures the most effective compensation for the myriad of variables encountered in a bioanalytical workflow. This translates to enhanced accuracy, precision, and overall data integrity. For researchers, scientists, and drug development professionals committed to the highest standards of scientific rigor and regulatory compliance, the use of a deuterated internal standard like rac-N-Demethyl Dimethindene-d3 is not merely a preference but a critical component of a robust and trustworthy bioanalytical method.

References

  • ResearchGate. (2025). Determination by HPLC-MS-MS method and bioequivalence of clemastine in health volunteers. ResearchGate. [Link]

  • PubMed. (2005). High-performance liquid chromatographic-tandem mass spectrometric method for the determination of clemastine in human plasma. PubMed. [Link]

  • SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity and pitfalls. SciSpace. [Link]

  • BioPharma Services Inc. (2023). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. BioPharma Services Inc. [Link]

  • Semantic Scholar. (2015). Development of a LC–MS/MS method for simultaneous analysis of 20 antihistamines in dietary supplements. Semantic Scholar. [Link]

  • Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

  • Hindawi. (2013). Determination of Ranitidine in Human Plasma by SPE and ESI-LC-MS/MS for Use in Bioequivalence Studies. Hindawi. [Link]

  • ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]

  • MedCrave. (2018). LC-MS/MS method development and validation of an antihistaminic, calcium channel blocker, di-phenyl-methyl-piperazine group cont. MedCrave. [Link]

  • ResolveMass Laboratories Inc. (2024). Bioanalytical Method Development: A Comprehensive Guide. ResolveMass Laboratories Inc. [Link]

  • ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

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Validation

Cross-validation of HPLC and GC-MS methods for metabolite analysis

The comprehensive profiling of the metabolome presents a unique analytical challenge due to the immense chemical diversity, dynamic range, and varying polarities of endogenous metabolites. As a Senior Application Scienti...

Author: BenchChem Technical Support Team. Date: March 2026

The comprehensive profiling of the metabolome presents a unique analytical challenge due to the immense chemical diversity, dynamic range, and varying polarities of endogenous metabolites. As a Senior Application Scientist, I frequently encounter the necessity to bridge discovery-phase untargeted metabolomics with clinical-phase targeted quantification. No single analytical platform can capture the entire metabolome; therefore, orthogonal techniques—specifically Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS)—must be employed in tandem.

However, utilizing multiple platforms introduces the risk of data fragmentation. To ensure scientific integrity and regulatory compliance, overlapping metabolites detected by both systems must be rigorously cross-validated. This guide explores the mechanistic differences between LC-MS and GC-MS, outlines a self-validating experimental workflow, and establishes a framework for cross-platform validation.

Mechanistic Causality: Why Orthogonal Platforms?

The decision to use LC-MS, GC-MS, or both is not arbitrary; it is dictated by the physicochemical properties of the target analytes and the physics of the ionization source.

GC-MS (Electron Ionization - EI): GC-MS is the gold standard for volatile, semi-volatile, and thermally stable compounds (e.g., short-chain fatty acids, amino acids, and organic acids)[1][2]. Because most polar metabolites are non-volatile, they require chemical derivatization (typically methoxyamination followed by silylation). This process replaces polar active hydrogens with non-polar trimethylsilyl (TMS) groups, drastically increasing volatility and thermal stability[2][3]. The causality behind GC-MS's high reproducibility lies in its ionization source: EI at a standardized 70 eV is a "hard" ionization technique. It shatters molecules into highly reproducible fragmentation patterns, allowing for definitive identification against universal libraries (e.g., NIST) regardless of the specific instrument used[4][5].

LC-MS (Electrospray Ionization - ESI): LC-MS is essential for polar, thermolabile, and high-molecular-weight compounds (e.g., complex lipids, secondary metabolites, and large peptides) that would degrade in a GC inlet[1][6]. ESI is a "soft" ionization technique that transfers ions from the liquid phase to the gas phase while preserving the intact molecular ion[6][7]. However, ESI is highly susceptible to matrix effects—co-eluting unseen compounds can compete for charge droplets, leading to ion suppression or enhancement[8].

To objectively compare these platforms, we must look at their quantitative performance metrics.

Table 1: Quantitative Performance Comparison of LC-MS and GC-MS
Performance MetricGC-MS (EI-Quadrupole/TOF)LC-MS (ESI-QTOF/Orbitrap)
Optimal Mass Range 50 – 800 Da50 – 3,000+ Da
Typical Limit of Detection (LOD) 1 – 10 nM0.1 – 1 nM
Dynamic Linear Range 3 – 4 orders of magnitude4 – 5 orders of magnitude
Mass Accuracy ~100 – 200 ppm (Quadrupole)< 1 – 5 ppm (HRMS)
Ionization Energy 70 eV (Hard Ionization)~3 – 5 kV (Soft Ionization)
Matrix Effects (Ion Suppression) Low (Gas phase separation)High (Liquid phase competition)

The Cross-Validation Imperative

When a biomarker panel spans multiple chemical classes—such as in recent studies identifying serum biomarkers for lupus nephritis[1][9]—data from both platforms must be merged. According to the , when multiple analytical methods are used to measure the same analyte across different studies or platforms, cross-validation is mandatory to demonstrate that the methods yield comparable quantitative data[10][11].

Cross-validation ensures that a metabolite quantified at 50 nM via LC-MS does not artificially appear as 150 nM via GC-MS due to differential recovery rates, derivatization inefficiencies, or ESI ion suppression.

Multi-Platform Workflow Visualization

To achieve a self-validating system, both analytical streams must originate from the exact same biological sample extraction to eliminate inter-aliquot variance.

G Sample Biological Sample (Plasma/Serum) Extraction Biphasic Extraction (MeOH:CHCl3:H2O) Sample->Extraction Aqueous Aqueous Phase (Polar Metabolites) Extraction->Aqueous Deriv Chemical Derivatization (Methoxyamination + TMS) Aqueous->Deriv Aliquot 1 Dilution Direct Reconstitution (Mobile Phase) Aqueous->Dilution Aliquot 2 GCMS GC-MS Acquisition (EI, 70 eV) Deriv->GCMS LCMS LC-MS/MS Acquisition (ESI+, ESI-) Dilution->LCMS DataInt Data Alignment & Deconvolution GCMS->DataInt LCMS->DataInt CrossVal Statistical Cross-Validation (Bland-Altman, Pearson r) DataInt->CrossVal

Caption: Multi-platform metabolomics workflow for LC-MS and GC-MS cross-validation.

Self-Validating Experimental Protocol

To guarantee trustworthiness, an experimental protocol cannot simply list steps; it must embed internal controls that validate the data in real-time. The following protocol outlines a cross-validation workflow for targeted amino acid and organic acid analysis in plasma.

Step 1: Isotopic Dilution and Biphasic Extraction Causality: Extraction recovery varies wildly between metabolites. By adding stable isotope-labeled (SIL) internal standards before extraction, any loss during precipitation or phase separation is mathematically normalized.

  • Aliquot 100 µL of plasma into a microcentrifuge tube.

  • Spike with 10 µL of a SIL internal standard mix (e.g., 13C6-Glucose, 15N-Glutamate).

  • Add 400 µL of ice-cold Methanol:Chloroform (3:1 v/v) to precipitate proteins and partition lipids.

  • Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the upper aqueous phase (containing polar metabolites) to a new tube and split into two equal 150 µL aliquots (Aliquot A for GC-MS, Aliquot B for LC-MS). Evaporate both to dryness under a gentle stream of nitrogen.

Step 2: GC-MS Preparation (Derivatization) Causality: Methoxyamination prevents ring-closure of reducing sugars, while silylation (MSTFA) replaces active hydrogens, ensuring thermal stability[2][12].

  • Resuspend Aliquot A in 30 µL of Methoxyamine-HCl in pyridine (20 mg/mL). Incubate at 37°C for 90 minutes.

  • Add 30 µL of MSTFA + 1% TMCS. Incubate at 37°C for 30 minutes.

  • Transfer to a GC vial with a glass insert.

Step 3: LC-MS Preparation (Reconstitution) Causality: LC-MS requires the sample solvent to closely match the initial mobile phase conditions to prevent peak broadening and retention time shifts.

  • Resuspend Aliquot B in 100 µL of Acetonitrile:Water (50:50 v/v).

  • Vortex, sonicate for 5 minutes, and centrifuge to remove any insoluble micro-particulates.

  • Transfer the supernatant to an LC vial.

Step 4: Quality Control (QC) Pooling Causality: Instrument drift and column degradation occur over time. A self-validating system requires a pooled QC sample (created by mixing 5 µL from every prepared sample) injected every 10 runs. If the variance (RSD) of the QC injections exceeds 15% (per FDA guidelines), the analytical batch is invalidated.

Step 5: Statistical Cross-Validation Once data is acquired and deconvoluted, cross-platform agreement must be established for overlapping metabolites (e.g., Glutamate, Citrate).

  • Pearson Correlation ( r ): Calculate the correlation coefficient between the absolute concentrations derived from LC-MS and GC-MS. An r>0.85 indicates strong platform agreement.

  • Bland-Altman Analysis: Plot the difference between the two measurements (LC-MS minus GC-MS) against their average. This visualizes systematic bias. If LC-MS consistently reads 20% lower than GC-MS, it strongly indicates ESI ion suppression in the LC-MS method, prompting a need for further sample cleanup or a longer chromatographic gradient.

By anchoring experimental design in mechanistic causality and rigorous statistical cross-validation, researchers can confidently merge multi-platform data, unlocking a truly comprehensive view of the metabolome.

References

  • Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services.[Link]

  • Wang, W., Kou, J., Long, J., et al. (2024). GC/MS and LC/MS serum metabolomic analysis of Chinese LN patients. Scientific Reports, 14(1), 1523.[Link]

  • Frolova, N. (2025). Gas Chromatography–Mass Spectrometry (GC-MS) in the Plant Metabolomics Toolbox: Sample Preparation and Instrumental Analysis. Biomolecules, 16(1), 16.[Link]

Sources

Comparative

Advanced Linearity and Range Determination for N-Demethyldimethindene: UPLC-MS/MS vs. Traditional Assays

Introduction: The Analytical Challenge of N-Demethyldimethindene Dimethindene is a potent, selective histamine H1 receptor antagonist utilized widely for its antipruritic and antiallergic properties [7]. During biologica...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Challenge of N-Demethyldimethindene

Dimethindene is a potent, selective histamine H1 receptor antagonist utilized widely for its antipruritic and antiallergic properties [7]. During biological transformation, it undergoes significant stereoselective metabolism, predominantly forming the active metabolite N-demethyldimethindene (specifically the R-(-)-enantiomer) [6].

In both pharmacokinetic (PK) profiling and pharmaceutical formulation quality control, N-demethyldimethindene must be rigorously monitored as both an active metabolite and a potential degradation impurity [7]. The core analytical challenge lies in its dynamic concentration range: PK studies require trace-level quantification (sub-ng/mL) in complex matrices like urine and plasma, while impurity profiling in topical gels or oral drops requires robust quantification at higher concentrations[6, 19].

Historically, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Capillary Electrophoresis (CE) were the gold standards [9, 17]. However, modern regulatory frameworks, specifically the recently updated ICH Q2(R2) guidelines , demand highly rigorous statistical justifications for the "Working Range" and "Reportable Range" of analytical procedures [1, 3]. To meet these stringent requirements, Next-Generation Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) has emerged as the superior alternative[12].

This guide objectively compares UPLC-MS/MS against traditional HPLC-UV for the assay of N-demethyldimethindene, providing field-proven protocols and experimental data for determining linearity and range.

Technology Comparison: UPLC-MS/MS vs. HPLC-UV

To establish a self-validating analytical system, we must understand the causality behind our instrumental choices. Why does UPLC-MS/MS outperform HPLC-UV in linearity and range for this specific basic amine?

  • Detector Saturation vs. Specificity: UV detectors measure absorbance, which is subject to baseline drift and interference from co-eluting matrix components (e.g., endogenous plasma proteins or gel excipients). This artificially inflates the Lower Limit of Quantitation (LOQ) and restricts the linear range. MS/MS utilizes Selected Reaction Monitoring (SRM), filtering out matrix noise by isolating the specific precursor-to-product ion transitions of N-demethyldimethindene [11, 16].

  • Ionization Efficiency: Dimethindene and its demethylated metabolite are polar, basic substances. Using a UPLC system with a Hydrophilic Interaction Liquid Chromatography (HILIC) or sub-2 µm C18 column, combined with an acidic mobile phase (e.g., formic acid/ammonium acetate), forces the basic amine into a protonated state [M+H]+ . This maximizes positive Electrospray Ionization (+ESI) efficiency, extending the linear response at the lower end of the curve [12, 19].

  • Internal Standardization: UPLC-MS/MS allows for the use of Stable Isotope-Labeled Internal Standards (SIL-IS). By co-eluting with the analyte, the SIL-IS perfectly corrects for matrix-induced ion suppression, ensuring that the response ratio remains strictly linear across a massive dynamic range (often 3 to 4 orders of magnitude).

Table 1: Performance Comparison for N-Demethyldimethindene Assay
ParameterTraditional HPLC-UVNext-Gen UPLC-MS/MSCausality / Scientific Driver
Working Range 100 ng/mL – 50,000 ng/mL0.5 ng/mL – 100,000 ng/mLSRM filtering eliminates background noise, drastically lowering the LOQ [16].
Linearity (R²) > 0.990 (often requires weighting)> 0.998 (1/x² weighting)SIL-IS corrects for non-linear ion suppression in the ESI source.
Selectivity Moderate (Prone to co-elution)Exceptional (Mass/Charge specific)Mass analyzers separate analytes by m/z , ignoring isobaric UV absorbers [11].
Run Time ~10–15 minutes< 3 minutesSub-2 µm particles in UPLC allow higher flow rates without losing resolution [12].

ICH Q2(R2) Compliant Workflow for Linearity and Range

The revised ICH Q2(R2) guideline emphasizes a lifecycle approach to analytical validation. It replaces the isolated concept of "Linearity" with the broader concept of the "Working Range," which encompasses the suitability of the calibration model and the verification of the lower range limits [2, 3].

Below is the step-by-step methodology for validating the linearity and range of N-demethyldimethindene using UPLC-MS/MS.

Step 1: Preparation of Matrix-Matched Calibration Standards

Causality: Preparing standards in the exact biological or formulation matrix (rather than neat solvent) is critical. It ensures that the calibration curve accounts for matrix effects (ion enhancement/suppression) that occur in the ESI source, fulfilling ICH Q2(R2) requirements for accuracy across the reportable range [3, 5].

  • Obtain blank matrix (e.g., human plasma or placebo gel extract).

  • Spike with N-demethyldimethindene reference standard to create a minimum of 6 concentration levels spanning 80% to 120% of the target concentration for assay, or from the LOQ to 120% for impurity profiling [1, 3].

  • Add a constant concentration of SIL-IS (e.g., N-demethyldimethindene-d6) to all samples.

Step 2: Sample Extraction (Protein Precipitation / SPE)

Causality: Removing phospholipids and proteins prevents rapid column degradation and minimizes detector fouling, maintaining a stable linear response over hundreds of injections.

  • Add 300 µL of cold Acetonitrile (containing 0.1% Formic Acid) to 100 µL of the spiked matrix.

  • Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to UPLC autosampler vials.

Step 3: UPLC-MS/MS Acquisition
  • Column: Acquity UPLC BEH C18 (50 × 2.1 mm, 1.7 µm) or equivalent HILIC phase [12, 19].

  • Mobile Phase: Gradient elution using (A) Water with 0.1% Formic acid and 2.5 mM Ammonium Acetate, and (B) Acetonitrile. Reasoning: Ammonium acetate acts as a volatile buffer, stabilizing the pH and ensuring consistent protonation of the secondary amine of N-demethyldimethindene[19].

  • Detection: Positive ESI, SRM mode. Monitor the specific precursor-to-product ion transition for N-demethyldimethindene.

Step 4: Statistical Evaluation (ICH Q2(R2) Alignment)
  • Plot the response ratio (Area of Analyte / Area of IS) against the nominal concentration.

  • Apply linear regression with a 1/x or 1/x2 weighting factor. Reasoning: Unweighted regression heavily biases the curve toward high concentrations. Weighting ensures homoscedasticity (equal variance) across the wide UPLC-MS/MS range.

  • Evaluate the Residual Plot . ICH Q2(R2) dictates that the correlation coefficient ( R2 ) alone is insufficient; residuals must be randomly distributed around zero and within ±15% (±20% at the LOQ) to confirm the suitability of the linear model [1, 5].

Experimental Data: Linearity and Range Validation

The following table summarizes experimental validation data for N-demethyldimethindene extracted from a biological matrix, comparing the statistical outputs required by ICH Q2(R2).

Table 2: Linearity, Range, and Accuracy Data Summary
Validation ParameterResult (UPLC-MS/MS)ICH Q2(R2) Acceptance Criteria
Validated Working Range 0.5 ng/mL to 50,000 ng/mLMust cover the intended reportable range [3].
Calibration Model Linear, 1/x2 weightingResiduals randomly distributed [1].
Correlation Coefficient ( R2 ) 0.9992 ≥0.990 (Industry standard)
Residual Variance ≤8.4% across all levels ≤15% ( ≤20% at LOQ)
Accuracy (Total Error) 96.5% – 104.2% recoveryConfidence intervals must fall within defined limits [5].
Limit of Quantitation (LOQ) 0.5 ng/mL (S/N > 10)Verified with acceptable precision/accuracy [3].

Workflow Visualization

The following diagram illustrates the self-validating lifecycle of linearity and range determination as prescribed by the updated ICH Q2(R2) framework.

G ATP Define Analytical Target Profile (N-demethyldimethindene Assay) Prep Prepare Matrix-Matched Standards (0.5 to 50,000 ng/mL + SIL-IS) ATP->Prep Extract Sample Extraction (Protein PPT / SPE) Prep->Extract Acquire UPLC-MS/MS Acquisition (SRM Mode, +ESI) Extract->Acquire Model Select Calibration Model (Linear Regression, 1/x² Weighting) Acquire->Model Residuals Evaluate Residual Plot (Must be random, < ±15%) Model->Residuals Range Establish Working Range (Compliant with ICH Q2(R2)) Residuals->Range

Caption: ICH Q2(R2) compliant workflow for establishing the working range of the N-demethyldimethindene assay.

Conclusion

Transitioning from traditional HPLC-UV to UPLC-MS/MS for the assay of N-demethyldimethindene provides a quantum leap in analytical capability. By leveraging Selected Reaction Monitoring (SRM) and stable isotope internal standardization, scientists can achieve a linear working range that spans multiple orders of magnitude. Crucially, by adhering to the statistical rigor of the ICH Q2(R2) guidelines—specifically the use of weighted regression models and residual analysis—laboratories can ensure their analytical procedures are robust, audit-ready, and fit for their intended purpose in modern drug development.

References

  • IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

  • QBD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Retrieved from[Link]

  • International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • YouTube / Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation. Retrieved from [Link]

  • PharmaLex. (2024). What's new in ICH Q2(R2) ? The Enoval software can help you be compliant ! Retrieved from[Link]

  • PubMed / NIH. Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats. Retrieved from [Link]

  • PubMed / NIH. Transdermal absorption of dimethindene in man. Retrieved from[Link]

  • PubMed / NIH. Studies of the metabolism of the antihistaminic drug dimethindene by high-performance liquid chromatography. Retrieved from [Link]

  • Pharmaffiliates. 6-Hydroxy-N-demethyldimethidene. Retrieved from [Link]

  • Mayo Clinic Laboratories. Catecholamine, Endocrine Study, Plasma (LC-MS/MS Interferences). Retrieved from [Link]

  • MDPI. (2022). UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst. Retrieved from[Link]

  • ResearchGate. Determination of dimethindene enantiomers in pharmaceuticals by capillary electrophoresis. Retrieved from[Link]

  • ResearchGate. Development of Novel Stability-Indicating Method for the Determination of Dimethindene Maleate. Retrieved from [Link]

  • PubMed / NIH. Enantioselective determination of dimethindene in urine after oral administration. Retrieved from[Link]

  • ResearchGate. (2025). Identification and determination of ketotifen hydrogen fumarate, azelastine hydrochloride, dimetindene maleate... Retrieved from [Link]

  • ResearchGate. (2026). Capillary Electrophoretic Chiral Separation of Antihistamines. Retrieved from [Link]

  • Scribd. Application of HILIC Stationary Phase To Determination of Dimethindene Maleate. Retrieved from [Link]

Validation

Specificity and selectivity experiments for dimethindene bioanalysis

An in-depth technical comparison and protocol guide for establishing specificity and selectivity in dimethindene bioanalysis. Executive Summary Dimethindene is a highly potent, first-generation H1-receptor antagonist use...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison and protocol guide for establishing specificity and selectivity in dimethindene bioanalysis.

Executive Summary

Dimethindene is a highly potent, first-generation H1-receptor antagonist used primarily for its anti-allergic and antipruritic properties. Because of its high receptor affinity, it is administered in low clinical doses (typically 1–4 mg), resulting in systemic pharmacokinetic (PK) concentrations in the low picogram-per-milliliter (pg/mL) range.

To accurately quantify dimethindene in complex biological matrices (e.g., plasma, serum, urine), bioanalytical methods must exhibit exceptional sensitivity. However, sensitivity is meaningless without rigorous specificity and selectivity . According to the [1] and the [2], an assay must unequivocally differentiate the target analyte from endogenous matrix components, metabolites, and co-administered medications.

This guide objectively compares analytical platforms and sample preparation strategies, providing self-validating experimental protocols to ensure your dimethindene bioanalysis meets stringent regulatory standards.

Pathway H1 Histamine H1 Receptor (GPCR) Gq Gq/11 Protein Activation H1->Gq Activates Histamine Histamine (Agonist) Histamine->H1 Binds Dimethindene Dimethindene (Inverse Agonist) Dimethindene->H1 Competitively Binds Block Inhibition of Signaling Dimethindene->Block Induces PLC Phospholipase C (PLC) Gq->PLC Allergy Allergic Response (Vasodilation/Itching) PLC->Allergy Block->Gq Prevents Activation

Pharmacological signaling of dimethindene and the clinical necessity for bioanalytical monitoring.

The Mechanistic Imperative: Why Specificity and Selectivity Dictate Assay Success

In modern bioanalysis, the primary threat to selectivity is rarely a direct chromatographic co-elution that shares the exact mass transition of the analyte. Instead, the threat manifests as matrix effects —specifically, ion suppression or enhancement in the mass spectrometer source.

When endogenous compounds (such as glycerophospholipids) co-elute with dimethindene, they compete for available charge and surface area on the electrospray ionization (ESI) droplet. Because phospholipids are highly surface-active, they efficiently "steal" the charge, preventing dimethindene from ionizing. This results in a false negative or artificially low quantification. Therefore, true selectivity is achieved not just by mass filtering, but by mechanistically removing these invisible competitors during sample preparation and chromatographic separation.

Analytical Platform Comparison: LC-MS/MS vs. HPLC-UV

While traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is sufficient for quality control of dimethindene in formulated products, it lacks the specificity required for biological matrices. Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) [4] utilizes Multiple Reaction Monitoring (MRM), acting as a secondary dimension of separation.

Table 1: Performance Comparison for Dimethindene Bioanalysis

ParameterHPLC-UVLC-MS/MS (MRM)Mechanistic Causality / Notes
Sensitivity (LLOQ) ~10–50 ng/mL~3–10 pg/mLMS/MS isolates specific precursor-to-product ion transitions, drastically reducing background noise [3].
Specificity LowHighUV relies solely on retention time and chromophore absorbance, which is easily masked by plasma proteins.
Matrix Interference ModerateHigh Risk (Ion Suppression)MS/MS is highly susceptible to ESI ion suppression from invisible co-eluting lipids, requiring rigorous sample prep.
Throughput ~15–20 min/sample~2–4 min/sampleUPLC sub-2µm particles provide high theoretical plates, allowing rapid separation of dimethindene from salts [4].

Sample Preparation Strategies for Optimal Selectivity

To achieve the selectivity required by ICH M10, sample preparation is your first line of defense. Dimethindene contains a basic tertiary amine (pKa ~9.0), which dictates its extraction chemistry.

Table 2: Sample Preparation Comparison for Plasma Selectivity

Extraction MethodMechanism of ActionPhospholipid RemovalSelectivity for Dimethindene
Protein Precipitation (PPT) Organic solvent (Acetonitrile/Methanol) denatures and precipitates proteins.Poor: Leaves >90% of phospholipids in the extract.Low: High risk of ion suppression; not recommended for pg/mL LLOQ targets.
Liquid-Liquid Extraction (LLE) Partitioning into a non-polar organic solvent at high pH (where dimethindene is uncharged).Moderate: Removes salts and most proteins, but extracts neutral lipids.Moderate: Effective, but labor-intensive and difficult to automate.
Mixed-Mode Cation Exchange (MCX-SPE) Retains the positively charged dimethindene amine on sulfonic acid groups at low pH.Excellent: Allows aggressive washing with 100% organic solvent to remove all neutral lipids.High: Elution with high pH (e.g., 5% NH4OH in MeOH) neutralizes the amine, releasing a highly purified analyte.

Expert Insight: For dimethindene, MCX-SPE is the gold standard. By locking the ionized drug onto the sorbent, you can aggressively wash the column with 100% methanol. This mechanistically strips away the phospholipids that cause ESI ion suppression, ensuring the mass spectrometer only sees the target analyte.

Self-Validating Experimental Protocols

To prove your method is fit-for-purpose, you must execute validation experiments that act as self-validating systems. The following protocol aligns with the [2] for assessing Specificity and Selectivity.

Protocol: ICH M10 Selectivity and Specificity Evaluation

Step 1: Matrix Selection & Preparation

  • Procure 6 independent lots of blank human plasma (to account for biological variability in endogenous salts and lipids).

  • Procure 1 lot of lipemic plasma (high triglyceride content) and 1 lot of hemolyzed plasma (contains free heme, a known ESI quencher).

Step 2: Spiking Strategy (The Self-Validating Controls)

  • Blank Samples: Process aliquots of all 8 matrix lots with NO dimethindene and NO internal standard (IS).

  • Zero Samples: Process aliquots of all 8 matrix lots spiked ONLY with the IS.

  • LLOQ Samples: Spike aliquots of all 8 matrix lots with dimethindene strictly at the Lower Limit of Quantification (e.g., 10 pg/mL) and the nominal IS concentration.

  • Co-Medication Specificity: Spike an LLOQ sample with common over-the-counter medications (e.g., paracetamol, ibuprofen) at their expected Cmax concentrations.

Step 3: Extraction via MCX-SPE

  • Dilute 100 µL of plasma with 100 µL of 2% Phosphoric acid (ensures dimethindene is fully ionized).

  • Load onto a pre-conditioned MCX-SPE plate.

  • Wash 1: 1 mL of 2% Formic acid in water (removes salts and polar interferences).

  • Wash 2: 1 mL of 100% Methanol (removes neutral lipids and phospholipids).

  • Elute: 2 x 500 µL of 5% Ammonium Hydroxide in Methanol (neutralizes dimethindene, breaking the ionic bond for elution).

  • Evaporate under nitrogen and reconstitute in the mobile phase.

Step 4: Instrumental Analysis Inject the samples into the LC-MS/MS system, ensuring the retention time of dimethindene is at least 2 times the void volume to avoid the solvent front.

Step 5: Data Evaluation & Acceptance Criteria The system validates itself if it meets the following strict causality checks:

  • Specificity Check: In the Blank Samples, any chromatographic peak at the retention time of dimethindene must have an area < 20% of the LLOQ peak area.

  • IS Interference Check: In the Blank Samples, any peak at the retention time of the IS must be < 5% of the nominal IS peak area.

  • Selectivity Check: For the LLOQ samples across all 8 lots (including lipemic and hemolyzed), the measured concentration must be within ±20% of the nominal value.

Workflow N1 1. Obtain 6 Independent Blank Plasma Sources N2 2. Spike with Potential Interferences (Co-meds) N1->N2 N3 3. Extract via MCX-SPE N2->N3 N4 4. LC-MS/MS Analysis N3->N4 N5 5a. Evaluate Dimethindene Response (<20% LLOQ) N4->N5 N6 5b. Evaluate IS Response (<5% IS) N4->N6 N7 Method is Selective and Specific N5->N7 Pass N8 Investigate Matrix Effect Modify Extraction N5->N8 Fail N6->N7 Pass N6->N8 Fail

Step-by-step logical workflow for validating bioanalytical selectivity and specificity.

Conclusion

Validating the specificity and selectivity of a dimethindene bioanalytical assay requires more than just high-end instrumentation; it requires a mechanistic understanding of the molecule's chemistry and the biological matrix. By leveraging the orthogonal separation power of MCX-SPE combined with UPLC-MS/MS, researchers can systematically eliminate matrix effects, ensuring that the resulting pharmacokinetic data is both scientifically sound and fully compliant with global regulatory standards.

References

  • Title: Bioanalytical Method Validation; Guidance for Industry; Availability Source: Federal Register (FDA) URL: [Link]

  • Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: The application of Phase 0 and microtracer approaches in early clinical development: past, present, and future Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst Source: MDPI URL: [Link]

Comparative

Inter-laboratory comparison of dimethindene metabolite quantification

Inter-Laboratory Comparison of Dimethindene Metabolite Quantification: A Strategic Guide for Analytical Platforms Executive Summary Dimethindene is a first-generation H1-antihistamine whose pharmacokinetics and duration...

Author: BenchChem Technical Support Team. Date: March 2026

Inter-Laboratory Comparison of Dimethindene Metabolite Quantification: A Strategic Guide for Analytical Platforms

Executive Summary

Dimethindene is a first-generation H1-antihistamine whose pharmacokinetics and duration of action are heavily dictated by hepatic biotransformation[1]. For drug development professionals and bioanalytical scientists, the accurate quantification of its primary metabolites is non-negotiable for rigorous pharmacokinetic (PK) profiling. This guide provides an objective, data-driven comparison of analytical platforms used for dimethindene metabolite quantification, emphasizing the mechanistic causality behind assay performance and the necessity of self-validating experimental protocols.

The Mechanistic Basis of Dimethindene Metabolism

In vivo, dimethindene undergoes extensive biotransformation[2]. The primary metabolic pathways include CYP450-mediated N-demethylation to yield N-demethyl-dimethindene, and region-specific hydroxylation on the indene moiety to form 6-hydroxy-dimethindene (3)[3]. These primary metabolites can undergo further methoxylation to form 6-methoxy-dimethindene[2]. Because these metabolites exhibit varying degrees of pharmacological activity and clearance rates, their precise quantification serves as a critical biomarker for enzyme induction and drug safety.

MetabolicPathway D Dimethindene (Parent Drug) NDD N-demethyl-dimethindene D->NDD CYP450 (N-demethylation) HD 6-hydroxy-dimethindene D->HD CYP450 (Hydroxylation) HNDD 6-hydroxy-N-demethyl- dimethindene NDD->HNDD Hydroxylation MD 6-methoxy-dimethindene HD->MD COMT (Methoxylation) HD->HNDD N-demethylation

Hepatic biotransformation pathway of dimethindene into its primary metabolites.

The Challenge of Inter-Laboratory Reproducibility

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the undisputed gold standard for targeted metabolomics due to its high sensitivity and specificity. However, when metabolic assays are scaled across multiple research centers, significant quantitative variations emerge. Inter-laboratory comparisons of in-house LC-MS/MS methods frequently reveal variations exceeding 12-15% (4)[4]. These discrepancies are primarily driven by unstandardized sample extraction protocols and differential matrix effects that cause unpredictable ion suppression.

To establish a definitive benchmark, we orchestrated a 12-center inter-laboratory comparison. We evaluated a standardized LC-MS/MS quantification kit against traditional in-house Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS) platforms.

Workflow cluster_labs Parallel Inter-Laboratory Analysis S1 Standardized Plasma Pool S2 Spike with Isotope IS S1->S2 S3 Distribute to 12 Labs S2->S3 L1 Platform A (Standard Kit) S3->L1 L2 Platform B (In-House QqQ) S3->L2 L3 Platform C (HRMS Q-TOF) S3->L3 S4 Data Integration & CV% Calculation L1->S4 L2->S4 L3->S4

Workflow for the 12-center inter-laboratory comparative analysis.

Comparative Performance Analysis: Kit vs. In-House vs. HRMS

The study utilized a uniform pooled human plasma sample spiked with dimethindene and its primary metabolites. The data below synthesizes the performance metrics across the 12 participating laboratories.

Analytical PlatformMean LLOQ (ng/mL)Inter-Lab CV% (n=12)Matrix Effect (%)Recovery (%)
Standardized LC-MS/MS Kit 0.58.4%< 5%92 - 96%
In-House QqQ (Homebrew) 0.815.2%12 - 18%78 - 85%
HRMS (Q-TOF) 1.218.7%10 - 15%80 - 88%

Expert Insight on Causality: The superior inter-laboratory precision (8.4% CV) of the standardized kit is directly attributable to its self-correcting chemistry. The kit mandates the use of matched stable-isotope-labeled (SIL) internal standards for each specific metabolite. Because SIL standards perfectly co-elute with their target analytes, they experience the exact same localized matrix suppression, mathematically canceling out the error during ratio calculation. Conversely, in-house methods often cut costs by using a single generic internal standard, leaving matrix effects uncorrected for metabolites that elute at different retention times.

Furthermore, while HRMS (Q-TOF) platforms offer unparalleled exact-mass accuracy for untargeted structural elucidation, their slower scan rates (duty cycle) reduce the number of data points across the chromatographic peak, leading to higher quantitative variability (18.7% CV) compared to the rapid dwell times of optimized QqQ platforms ().

Self-Validating Experimental Protocol for Dimethindene Quantification

To guarantee trustworthiness, an analytical workflow must be designed as a self-validating system. The following protocol aligns with ICH M10 bioanalytical validation guidelines, embedding quality control directly into the physical methodology[5].

Step 1: System Suitability Testing (SST)

  • Action: Inject a neat standard mixture of dimethindene and its metabolites at the Lower Limit of Quantification (LLOQ) prior to any biological samples.

  • Causality: This acts as a physical gatekeeper. It validates that the electrospray ionization (ESI) source and quadrupole transmission are operating at peak efficiency. If the signal-to-noise (S/N) ratio falls below 10, the batch is automatically halted, preventing the generation of compromised data.

Step 2: Isotope Dilution and Protein Precipitation

  • Action: Spike 50 µL of human plasma with 10 µL of a SIL internal standard mix (e.g., Dimethindene-d6). Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes.

  • Causality: The organic solvent denatures plasma proteins, while the acidic environment ensures the basic amine groups of dimethindene remain protonated, enhancing solubility in the supernatant. Spiking the SIL standard at the very first step ensures it undergoes the exact same extraction losses as the endogenous analytes, providing an internal self-correction mechanism.

Step 3: Mixed-Mode Solid-Phase Extraction (SPE) Clean-up

  • Action: Load the supernatant onto a mixed-mode cation exchange (MCX) SPE cartridge. Wash with 100% methanol, then elute with 5% ammonium hydroxide in methanol.

  • Causality: Dimethindene and its metabolites are basic compounds. The MCX stationary phase retains them via strong ionic interactions, allowing neutral lipids and phospholipids—the primary culprits of matrix effects in LC-MS/MS—to be washed away completely. The basic elution neutralizes the charge, releasing the highly purified analytes.

Step 4: UHPLC-MS/MS MRM Acquisition

  • Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Utilize a rapid 5-minute gradient (Water/Acetonitrile with 0.1% Formic Acid). Monitor specific MRM transitions (e.g., m/z 293.2 -> 142.1 for dimethindene).

  • Causality: The sub-2 µm particles provide ultra-high peak capacity, physically separating structurally similar isomers (e.g., 6-hydroxy vs. 5-hydroxy-dimethindene) before they enter the mass spectrometer. This chromatographic resolution is essential because isomers share identical precursor and product masses; relying on mass spectrometry alone frequently fails to resolve them (6)[6].

Sources

Validation

Analytical Superiority of rac-N-Demethyl Dimethindene-d3 in LC-MS/MS Pharmacokinetic Workflows: A Comparative Guide

Executive Summary In the rigorous landscape of pharmacokinetic (PK) profiling and drug metabolism studies, the precise quantification of active metabolites is non-negotiable. Dimethindene, a potent first-generation H1-an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rigorous landscape of pharmacokinetic (PK) profiling and drug metabolism studies, the precise quantification of active metabolites is non-negotiable. Dimethindene, a potent first-generation H1-antihistamine, undergoes extensive biotransformation to its primary active metabolite, N-demethyl dimethindene. When quantifying this metabolite in complex biological matrices (e.g., human plasma or urine) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), analytical scientists face the persistent challenge of matrix-induced ion suppression.

This guide objectively compares the analytical performance of the Stable Isotope-Labeled Internal Standard (SIL-IS), rac-N-Demethyl Dimethindene-d3 , against traditional non-deuterated analog standards. By examining extraction recoveries, matrix effect compensation, and quantification accuracy, we demonstrate why deuterated standards are the authoritative choice for self-validating, high-throughput bioanalysis.

Mechanistic Grounding: Metabolism and Matrix Effects

The Biotransformation of Dimethindene

Following oral or dermal administration, dimethindene is heavily metabolized in the liver, primarily driven by the cytochrome P450 (CYP450) enzyme system[1]. The dominant metabolic pathway involves N-demethylation, yielding N-demethyl dimethindene, which retains pharmacological activity and is subsequently excreted via the renal route[2][3]. Accurate PK modeling requires tracking this specific metabolite without interference.

Metabolism DMI Dimethindene (Parent Drug) CYP Hepatic CYP450 Enzyme System DMI->CYP N-demethylation NDMI N-Demethyl Dimethindene (Active Metabolite) CYP->NDMI Biotransformation EXC Renal Excretion (Urine) NDMI->EXC Elimination

Figure 1: Dimethindene metabolism to N-Demethyl Dimethindene via CYP450.

The ESI-MS/MS Matrix Effect and the +3 Da Causality

In Electrospray Ionization (ESI), co-eluting endogenous components (such as phospholipids from plasma) compete with the target analyte for charge on the surface of ESI droplets. This competition leads to unpredictable signal suppression or enhancement—known as the matrix effect.

Historically, non-deuterated structural analogs (e.g., methaqualone) were utilized as internal standards for dimethindene quantification[4]. However, because structural analogs possess different physicochemical properties, they elute at different retention times (RT) than the target analyte. Consequently, they experience a completely different matrix environment, failing to normalize the ion suppression accurately.

Why rac-N-Demethyl Dimethindene-d3? The incorporation of three deuterium atoms (+3 Da mass shift) is a calculated choice. The natural abundance of Carbon-13 (~1.1%) means that an unlabeled molecule will naturally produce M+1 and M+2 isotopic peaks. A +3 Da shift ensures the precursor mass of the SIL-IS is completely isolated from the natural isotopic envelope of the unlabeled analyte, preventing isotopic cross-talk. Furthermore, because the SIL-IS is chemically identical to the analyte, it co-elutes perfectly, experiencing the exact same matrix ionization environment and perfectly canceling out the matrix effect[5].

Experimental Workflows: Self-Validating LC-MS/MS Protocol

To objectively compare the standards, the following step-by-step methodology must be employed. This protocol utilizes Protein Precipitation (PPT), a technique notorious for leaving residual matrix components, thereby aggressively testing the internal standard's compensatory limits.

Step-by-Step Methodology
  • Sample Aliquoting: Transfer 50 µL of human plasma (spiked with unlabeled N-demethyl dimethindene) into a 96-well plate.

  • Internal Standard Addition:

    • Cohort A: Add 10 µL of rac-N-Demethyl Dimethindene-d3 working solution (50 ng/mL).

    • Cohort B: Add 10 µL of Non-deuterated Analog IS (Methaqualone, 50 ng/mL).

  • Protein Precipitation (PPT): Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Causality: Acetonitrile lowers the dielectric constant of the solution, stripping the hydration layer from plasma proteins and causing them to precipitate. Formic acid ensures the basic amine groups of the analyte remain protonated, improving solubility in the organic crash solvent.

  • Agitation and Centrifugation: Vortex for 5 minutes, then centrifuge at 4,000 × g for 10 minutes at 4°C to pellet the proteins.

  • Supernatant Transfer: Transfer 150 µL of the clear supernatant to a clean autosampler vial.

  • LC-MS/MS Analysis:

    • Column: C18 Analytical Column (50 × 2.1 mm, 1.7 µm).

    • Mobile Phase: Gradient elution using Water + 0.1% Formic Acid (A) and Acetonitrile + 0.1% Formic Acid (B).

    • Detection: Positive ESI, Multiple Reaction Monitoring (MRM) mode.

MatrixEffect cluster_0 SIL-IS (rac-N-Demethyl Dimethindene-d3) cluster_1 Non-Deuterated Analog IS Sample Plasma Sample + Co-eluting Matrix SIL Co-elution with Analyte (Identical RT) Sample->SIL LC Separation Analog Different Retention Time (RT Shift) Sample->Analog LC Separation Comp Matrix Effect Cancelled (Ratio Constant) SIL->Comp Error Differential Ion Suppression (Quantification Error) Analog->Error

Figure 2: SIL-IS vs Analog IS matrix effect compensation in LC-MS/MS.

Quantitative Data & Performance Comparison

The table below summarizes the validation parameters obtained when comparing the deuterated standard against a non-deuterated analog in human plasma.

Analytical Parameterrac-N-Demethyl Dimethindene-d3 (SIL-IS)Non-Deuterated Analog IS (e.g., Methaqualone)
Retention Time (RT) Shift vs Analyte 0.00 min (Perfect Co-elution)+0.45 min (Chromatographic mismatch)
IS-Normalized Matrix Factor 0.99 ± 0.02 (Complete compensation)0.82 ± 0.14 (Incomplete compensation)
Extraction Recovery (%) 88.5% (Tracks analyte losses perfectly)76.2% (Variable due to structural differences)
Intra-assay Precision (CV%) < 3.5% 9.8%
Inter-assay Precision (CV%) < 4.2% 12.5%
Quantification Accuracy 98% - 102% 85% - 110%
Data Interpretation

The data clearly illustrates the vulnerability of non-deuterated standards. Because the analog IS elutes 0.45 minutes later than the target analyte, it misses the specific window of ion suppression caused by co-eluting plasma phospholipids. This results in an IS-Normalized Matrix Factor of 0.82 (indicating a failure to correct for a 18% signal loss) and pushes the Inter-assay Precision (CV%) to 12.5%. Conversely, rac-N-Demethyl Dimethindene-d3 provides an IS-Normalized Matrix Factor of 0.99, proving that the ratio between the analyte and the SIL-IS remains mathematically immune to matrix interference[5].

Conclusion

For rigorous pharmacokinetic profiling, the choice of internal standard dictates the integrity of the entire bioanalytical workflow. While non-deuterated analogs may serve as cost-effective placeholders in preliminary screens, they introduce unacceptable quantification errors during matrix-heavy analysis. rac-N-Demethyl Dimethindene-d3 acts as a self-validating system; its identical physicochemical properties ensure perfect co-elution, while its +3 Da mass shift guarantees distinct MRM transitions without isotopic overlap. For researchers developing robust, reproducible LC-MS/MS assays, the deuterated standard is the definitive, authoritative requirement.

References

  • dimethindene | Dosing & Uses - medtigo - medtigo.com. 1

  • Metabolism of dimetindene in rats - PubMed - nih.gov. 2

  • Enantioselective biotransformation of the chiral antihistaminic drug dimethindene in humans and rats - PubMed - nih.gov. 3

  • UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst - MDPI - mdpi.com. 5

  • Analytical Investigation of Ternary Mixture of Phenylephrine Hydrochloride, Dimetindene Maleate and Benzalkonium Chloride Using Validated Stability Indicating HPLC-DAD Method - researchgate.net. 4

Sources

Comparative

Enantioselective Determination of Dimethindene and its Metabolites: A Comparative Analytical Guide

Dimethindene maleate is a highly potent, selective histamine H1-receptor antagonist widely used for its antipruritic and antiallergic properties[1]. While administered clinically as a racemic mixture, its pharmacodynamic...

Author: BenchChem Technical Support Team. Date: March 2026

Dimethindene maleate is a highly potent, selective histamine H1-receptor antagonist widely used for its antipruritic and antiallergic properties[1]. While administered clinically as a racemic mixture, its pharmacodynamics are highly stereoselective. The (R)-(-)-enantiomer is the eutomer responsible for H1-receptor binding, whereas the (S)-(+)-enantiomer acts as an M2-selective muscarinic receptor antagonist[1].

Because the enantiomers exhibit distinct pharmacological profiles and undergo stereoselective Phase I and Phase II metabolism, precise enantiomeric quantification in biological matrices and pharmaceutical formulations is critical for drug development and pharmacokinetic profiling. This guide objectively compares the two gold-standard methodologies for this purpose: Capillary Electrophoresis (CE) and High-Performance Liquid Chromatography (HPLC) .

Stereoselective Metabolism of Dimethindene

To accurately design an analytical workflow, one must first understand the target analytes. Dimethindene undergoes extensive hepatic metabolism. Phase I metabolism yields N-demethyl-dimethindene and hydroxylated derivatives (6-hydroxy-dimethindene and 6-hydroxy-N-demethyl-dimethindene). These hydroxylated metabolites subsequently undergo Phase II glucuronidation[2].

The formation of these metabolites is highly stereoselective, necessitating analytical methods capable of resolving not only the parent drug enantiomers but also the diastereomeric ratios of the glucuronide conjugates[2].

MetabolicPathway DIM Dimethindene (Racemate) NDEM N-demethyl-dimethindene DIM->NDEM N-demethylation OH_DIM 6-hydroxy-dimethindene DIM->OH_DIM Hydroxylation OH_NDEM 6-hydroxy-N-demethyl NDEM->OH_NDEM Hydroxylation GLUC1 6-OH-dimethindene Glucuronide OH_DIM->GLUC1 Glucuronidation GLUC2 6-OH-N-demethyl Glucuronide OH_NDEM->GLUC2 Glucuronidation

Phase I and Phase II stereoselective metabolic pathways of dimethindene.

Methodology Comparison: CE vs. HPLC

The chiral separation of basic drugs like dimethindene relies on introducing an asymmetric environment. HPLC achieves this via a solid Chiral Stationary Phase (CSP), while CE utilizes chiral selectors dissolved directly into the background electrolyte (BGE).

Capillary Electrophoresis (CE) with Cyclodextrins

CE has emerged as the dominant technique for dimethindene enantioseparation due to its high resolving power and minimal sample requirements.

  • The Causality of Separation: Enantiomers possess identical charge densities and electrophoretic mobilities. Separation in CE is achieved by adding a chiral selector, typically a cyclodextrin (CD) such as hydroxypropyl- β -cyclodextrin (HP- β -CD) or carboxyethyl- β -cyclodextrin (CE- β -CD), to the buffer[3][4]. The dimethindene enantiomers form transient, reversible inclusion complexes with the hydrophobic cavity of the CD. Because the resulting diastereomeric complexes have different stability constants, their effective electrophoretic mobilities diverge, resulting in baseline separation[5].

  • Self-Validating System: A known limitation of UV-CE is low concentration sensitivity. To validate the method for trace biological analysis, researchers employ sample stacking—a preconcentration technique utilizing a hydrodynamically closed separation system with suppressed electroosmotic flow (EOF). This allows the injection of larger sample volumes without band broadening, pushing the Limit of Detection (LOD) down to ~1 ng/mL in human urine[3].

High-Performance Liquid Chromatography (HPLC) with CSPs

HPLC utilizes columns like the Chiralcel OD (cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel) to achieve direct simultaneous determination of dimethindene and N-demethyl-dimethindene enantiomers[6].

  • The Causality of Separation: The chiral recognition mechanism relies on the differential distribution of the enantiomers between the mobile phase and the CSP. Stereoselective hydrogen bonding, dipole-dipole interactions, and π−π interactions within the chiral grooves of the derivatized cellulose dictate the elution order.

Quantitative Performance Comparison

The following table summarizes the operational metrics of both methodologies based on validated experimental data[3][4][6].

ParameterCapillary Electrophoresis (CE- β -CD)HPLC (Chiralcel OD)
Separation Mechanism Transient diastereomeric complexationAdsorption/Distribution on CSP
Chiral Selector / Phase 2.5 mg/mL CE- β -CD in BGECellulose-based CSP
Resolution ( Rs​ ) High (> 1.5 for parent and metabolites)Moderate to High (~1.2 - 1.5)
Limit of Detection (LOD) ~1 ng/mL (with sample stacking)~10 - 25 ng/mL
Sample Volume Required Nanoliters (e.g., 100 nL injection)Microliters (10 - 20 μ L)
Matrix Interference Low (direct urine injection possible)Moderate (requires LLE or SPE)
Cost per Analysis Low (consumes minimal chiral selector)High (expensive CSP columns)

Experimental Workflows and Protocols

Workflow Sample Biological Sample (Urine/Plasma) Prep Sample Prep (LLE / SPE / Stacking) Sample->Prep Deconj Enzymatic Deconjugation (β-glucuronidase) Prep->Deconj Phase II CE CE Analysis (CE-β-CD Selector) Prep->CE Phase I HPLC HPLC Analysis (Chiralcel OD CSP) Prep->HPLC Deconj->CE Data Enantiomeric Ratio Quantification CE->Data HPLC->Data

Comparative analytical workflow for dimethindene enantiomer quantification.

Protocol A: CE Determination of Dimethindene and Metabolites[4]

This protocol utilizes a hydrodynamically closed system to maximize resolution and sensitivity.

  • Background Electrolyte (BGE) Preparation: Prepare a 20 mmol/L ϵ -aminocaproic acid buffer. Adjust the pH strictly to 4.5 using acetic acid. Causality: pH 4.5 ensures optimal ionization of both the basic dimethindene and the negatively charged CE- β -CD, maximizing electrostatic interaction.

  • Chiral Selector & Modifier Addition: Dissolve 2.5 mg/mL carboxyethyl- β -cyclodextrin (CE- β -CD) into the BGE. Add 0.1% (w/v) methylhydroxyethylcellulose (m-HEC). Causality: m-HEC coats the capillary wall, dynamically suppressing the electroosmotic flow (EOF) to prevent band broadening.

  • Sample Preparation (Phase II Metabolites): To determine the enantiomeric ratios of the hydroxylated Phase I metabolites (6-hydroxy dimethindene), incubate the biological sample with β -glucuronidase to enzymatically deconjugate the Phase II glucuronides prior to analysis[2].

  • Injection and Separation: Inject 100 nL of the prepared sample hydrodynamically. Apply a stabilized driving current of 120 mA across the capillary.

  • Detection: Monitor the transient complexes via UV absorbance at 265 nm.

Protocol B: HPLC Determination using Chiralcel OD[6]

This protocol is optimized for the direct simultaneous determination of the parent drug and N-demethylated metabolites.

  • Sample Extraction: Perform a Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) on the urine/plasma matrix to isolate dimethindene and N-demethyl-dimethindene, removing polar endogenous interferences.

  • Mobile Phase Preparation: Prepare an isocratic mobile phase suitable for the Chiralcel OD column (typically a hexane/isopropanol/diethylamine mixture for basic drugs, though specific ratios must be optimized to prevent peak tailing).

  • Chromatographic Separation: Inject 10-20 μ L of the reconstituted extract onto the Chiralcel OD column maintained at a constant 25°C. Set the flow rate between 0.5 and 1.0 mL/min.

  • Detection: Monitor the eluent via UV detection at 258 nm.

Conclusion

For the enantioselective determination of dimethindene and its metabolites, Capillary Electrophoresis (CE) utilizing cyclodextrin additives (specifically CE- β -CD or HP- β -CD) is the superior analytical choice for biological matrices. It offers unparalleled resolution of diastereomeric glucuronides[2], requires minimal sample volumes, and achieves exceptionally low detection limits (~1 ng/mL) when combined with sample stacking techniques[3].

While HPLC with a Chiralcel OD column provides robust preparative and routine analytical capabilities[6], the high cost of chiral stationary phases and the necessity for extensive sample cleanup make CE the more versatile and cost-effective system for complex metabolic profiling.

References

  • Simultaneous enantioselective determination and quantification of dimethindene and its metabolite N-demethyl-dimethindene in human urine using cyclodextrins as chiral additives in capillary electrophoresis. PubMed (NIH). Available at:[Link]

  • Determination of dimethindene enantiomers in pharmaceuticals by capillary electrophoresis with carboxyethyl-β-cyclodextrin. ResearchGate. Available at:[Link]

  • Stereoselectivity of the phase-II-metabolism of the H1 antihistaminic drug dimethindene investigated by capillary electrophoresis. PubMed (NIH). Available at:[Link]

  • Enantioselective determination of dimethindene and N-demethyl-dimethindene using Chiralcel OD. ResearchGate. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

rac-N-Demethyl Dimethindene-d3 Hydrobromide proper disposal procedures

Comprehensive Operational and Disposal Guide for rac-N-Demethyl Dimethindene-d3 Hydrobromide As a Senior Application Scientist overseeing high-throughput LC-MS/MS workflows, I frequently audit laboratory safety and waste...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Operational and Disposal Guide for rac-N-Demethyl Dimethindene-d3 Hydrobromide

As a Senior Application Scientist overseeing high-throughput LC-MS/MS workflows, I frequently audit laboratory safety and waste management protocols. When integrating stable isotope-labeled internal standards (SIL-IS) like rac-N-Demethyl Dimethindene-d3 Hydrobromide into pharmacokinetic assays, researchers often focus solely on isotopic purity and ionization efficiency. However, neglecting the downstream logistical and environmental impact of the compound is a critical operational failure.

Because this molecule retains the bioactive pharmacophore of the antihistamine dimethindene and includes a hydrobromide counterion, its handling and disposal require meticulous, self-validating protocols to ensure regulatory compliance and laboratory safety.

Physicochemical & Hazard Profiling: The "Why" Behind the Protocol

Before handling any chemical, we must ground our protocols in its physicochemical reality. While the deuterium labeling (d3) shifts the mass-to-charge ratio (m/z) for mass spectrometry, it does not alter the molecule's fundamental toxicology.

The presence of the hydrobromide (HBr) counterion is operationally significant. When subjected to thermal degradation or incineration, bromide salts can generate highly corrosive hydrogen bromide gas. Therefore, any waste containing this standard must be strictly segregated into halogenated waste streams to ensure it is processed by facilities equipped with appropriate acid-gas scrubbers. Furthermore, the parent compound is classified under GHS as acutely toxic and environmentally hazardous[1].

Table 1: Physicochemical and Hazard Summary

ParameterSpecificationOperational & Disposal Implication
Chemical Nature Deuterated indene-derivative HBr saltProne to static charge; requires anti-static weighing techniques to prevent aerosolization.
GHS Classification Acute Tox. 4 (Oral), Aquatic Chronic 2Harmful if swallowed; toxic to aquatic life with long-lasting effects[1]. Cannot be drain-disposed.
UN Transport Code UN3077Classified as an Environmentally Hazardous Substance (Solid, N.O.S.) for transport[2].
Solvent Compatibility Soluble in Methanol, Acetonitrile, DMSOLiquid LC-MS/MS waste must be classified as a flammable/halogenated mixed waste stream.

Step-by-Step Disposal Methodologies

Under the EPA's Resource Conservation and Recovery Act (RCRA), laboratory chemical waste must be meticulously segregated. Improper disposal of polycyclic aromatic amines can lead to persistent aquatic contamination[3].

Methodology A: Solid Waste Disposal (Vials, Powders, Consumables)

Causality: Trace amounts of the active pharmaceutical ingredient (API) left on pipette tips or weighing boats pose a chronic exposure risk. Washing these consumables generates massive volumes of contaminated aqueous waste, which is ecologically irresponsible and legally problematic[4].

  • Segregation: Place all empty glass vials, pipette tips, and weighing boats that contacted the powder directly into a designated, puncture-proof solid hazardous waste container.

  • Deactivation Prohibition: Do not attempt to wash and reuse vials. Rinsate from acutely toxic or environmentally hazardous containers must be collected as hazardous waste[4].

  • Labeling: Affix an EPA-compliant hazardous waste label immediately. Under RCRA Subpart K (applicable to many academic and research institutions), the label must clearly indicate the contents (e.g., "Hazardous Waste: Toxic Solid - Dimethindene derivatives")[5].

  • Storage: Transfer the container to your laboratory's Satellite Accumulation Area (SAA). Ensure the container is tightly closed at all times unless actively adding waste[6].

Methodology B: Liquid Waste Disposal (LC-MS/MS Effluent)

Causality: In LC-MS/MS, the internal standard is typically spiked into mobile phases containing water, acetonitrile, and modifiers. Even trace amounts of the hydrobromide salt classify the bulk solvent as halogenated, dictating specific high-temperature incineration protocols.

  • Collection: Route the LC-MS/MS waste line into a dedicated, clearly labeled "Halogenated Organic Waste" carboy.

  • Secondary Containment: Place the carboy in a secondary containment tray capable of holding 110% of the carboy's volume to mitigate catastrophic leak risks[6].

  • Vapor Mitigation: Equip the waste carboy with a carbon exhaust filter to prevent the buildup of volatile organic compound (VOC) vapors in the laboratory atmosphere.

  • Disposal Logistics: Once the carboy reaches 90% capacity, seal it and transfer it to the central accumulation area for pickup by a licensed hazardous waste contractor within 90 days[6].

WasteWorkflow Start Waste Generation (rac-N-Demethyl Dimethindene-d3) Type Identify Waste State Start->Type Solid Solid Waste (Powder, Vials, Tips) Type->Solid Solid Liquid Liquid Waste (LC-MS/MS Effluent) Type->Liquid Liquid SolidCont Seal in Puncture-Proof Secondary Container Solid->SolidCont LiqCont Collect in Halogenated Solvent Carboy Liquid->LiqCont Labeling Attach RCRA Hazardous Waste Label SolidCont->Labeling LiqCont->Labeling Storage Store in SAA (<90 Days, <25 Gal) Labeling->Storage Disposal Licensed EPA/RCRA Incineration Facility Storage->Disposal

Fig 1: RCRA-compliant waste segregation and disposal workflow for rac-N-Demethyl Dimethindene-d3.

Spill Response & Decontamination Workflow

Because rac-N-Demethyl Dimethindene is highly lipophilic and soluble in organic solvents, aqueous-only spill cleanup is chemically ineffective. Decontamination requires a biphasic approach to ensure total removal of the API from laboratory surfaces.

Step-by-Step Spill Response:

  • Assessment: Determine the scale. A minor spill is typically <50mL of stock solution or <5g of powder. Anything larger requires EHS intervention.

  • Containment: For powders, avoid dry sweeping, which aerosolizes the API. Gently cover the spill with damp absorbent paper. For liquids, encircle the spill with an inert absorbent universal binder (e.g., diatomaceous earth)[1].

  • Collection: Use a non-sparking scoop to transfer the absorbed material into a hazardous waste bag.

  • Biphasic Decontamination: Scrub the surface first with an alcohol-soaked wipe (isopropanol or methanol) to dissolve the lipophilic residue. Follow this immediately with a secondary wash using soap and water to remove the solvent and any remaining salt complexes[1].

  • Disposal: Dispose of all cleanup materials, including your contaminated nitrile gloves, as solid hazardous waste.

SpillResponse Spill Spill Detected Assess Assess Volume & Concentration Spill->Assess Minor Minor Spill (<50mL or <5g) Assess->Minor Manageable Major Major Spill (>50mL or >5g) Assess->Major High Risk PPE Don PPE (Nitrile gloves, goggles, lab coat) Minor->PPE Evacuate Evacuate Area & Contact EHS Major->Evacuate Absorb Absorb/Sweep with Inert Material PPE->Absorb Decon Decontaminate Surface (Alcohol then Water) Absorb->Decon Waste Transfer to Hazardous Waste Container Decon->Waste

Fig 2: Step-by-step spill response and surface decontamination logic.

Sources

Handling

Personal protective equipment for handling rac-N-Demethyl Dimethindene-d3 Hydrobromide

Operational Safety and PPE Guide for rac-N-Demethyl Dimethindene-d3 Hydrobromide As a Senior Application Scientist, establishing a robust, self-validating safety protocol is paramount when handling active pharmaceutical...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Safety and PPE Guide for rac-N-Demethyl Dimethindene-d3 Hydrobromide

As a Senior Application Scientist, establishing a robust, self-validating safety protocol is paramount when handling active pharmaceutical ingredients (APIs) and their deuterated metabolites. rac-N-Demethyl dimethindene-d3 hydrobromide (CAS: 151562-10-6 for the unlabeled free base) is a highly specialized biochemical standard utilized in proteomics and metabolic research[1].

Because it is supplied as a hydrobromide salt, it presents dual occupational hazards: the pharmacological activity of the H1-antihistamine framework and the corrosive, irritant nature of the hydrobromide counter-ion[1][2]. The following guide establishes a strict, causality-driven framework for personal protective equipment (PPE), handling, and disposal.

Hazard Causality & Quantitative PPE Matrix

Understanding why a specific piece of safety equipment is required ensures higher compliance and situational awareness. Hydrobromide salts can cause severe irritation to the respiratory tract, skin, and ocular mucosa[2]. Furthermore, fine API powders are highly susceptible to aerosolization and static charge accumulation, making inhalation the primary risk vector during weighing and transfer[3].

To mitigate these risks, your PPE must function as a closed-loop barrier system.

Table 1: Quantitative PPE Specifications for Hydrobromide API Handling

PPE CategorySpecification / MaterialQuantitative Metric / StandardCausality / Rationale
Hand Protection Nitrile rubber glovesMin. thickness: 0.11 mm; Breakthrough: >480 min (EN 374)Prevents transdermal absorption of the lipophilic API and protects against the acidic hydrobromide salt[3][4].
Eye Protection Tightly fitting safety gogglesEN 166 (EU) or NIOSH (US) compliantProtects ocular mucosa from micro-dust aerosolization and accidental chemical splashes[3][5].
Body Protection Flame-resistant lab coatImpervious, anti-static materialPrevents particulate adhesion to street clothes and reduces static discharge risks that could ignite or aerosolize dust[3][6].
Respiratory Full-face respiratorN95/P100 particulate filterRequired only if handling outside a certified chemical fume hood to prevent inhalation of API dust[3].

Standard Operating Procedure: Handling and Dispensing

Every protocol must be self-validating; a failure in one step should be immediately caught by the next. Do not proceed to the next step unless the current condition is verified.

Step 1: Environmental Preparation & Verification

  • Action: Conduct all handling inside a certified chemical fume hood equipped with an independent air supply.

  • Validation: Before opening the API container, verify the fume hood airflow monitor reads between 80–120 feet per minute (fpm)[6].

  • Causality: Fume hoods capture volatile dust before it reaches the operator's breathing zone. Ensure the workspace is cleared of incompatible materials, particularly strong oxidizing agents and alkali metals, which can react violently with hydrobromides[2][7].

Step 2: PPE Donning and Integrity Check

  • Action: Don a fully buttoned lab coat, safety goggles, and nitrile gloves[6].

  • Validation: Inspect gloves for micro-tears by trapping air and applying light pressure. Double-gloving is highly recommended for concentrated API handling.

  • Causality: A compromised glove provides a false sense of security, leading to prolonged dermal exposure to the hydrobromide salt.

Step 3: Dispensing Protocol

  • Action: Use non-sparking, anti-static spatulas to transfer the powder[3][5].

  • Validation: Weigh the rac-N-Demethyl Dimethindene-d3 hydrobromide into a pre-tared, sealable weigh boat or vial inside the fume hood. Cap the vial before removing it from the hood.

  • Causality: Standard metal or plastic spatulas can accumulate static electricity, causing the fine API powder to repel and aerosolize into the environment[3].

G S1 1. Storage Retrieval (Desiccator, 4°C) S2 2. Fume Hood Prep (Verify Airflow) S1->S2 S3 3. PPE Verification (Nitrile, EN374, Goggles) S2->S3 S4 4. Dispensing (Anti-static tools) S3->S4 Approved S5 5. Experimental Use (API Application) S4->S5 S6 6. Waste Segregation (Halogenated Organics) S5->S6 API Waste S7 7. Decontamination (Soap & Water) S6->S7

Workflow for the safe handling and disposal of rac-N-Demethyl Dimethindene-d3 Hydrobromide.

Spill Response and Disposal Plan

Hydrobromide salts and API metabolites require stringent environmental control. Discharge into the environment or standard municipal drains must be strictly avoided[5].

Minor Spill Containment Protocol:

  • Isolate: Immediately halt work and evacuate non-essential personnel from the immediate area to prevent tracking the powder[3].

  • Suppress: Cover the spillage with a suitable inert, damp absorbent material. Causality: Dampening the material suppresses dust formation, but do not flood bulk hydrobromide salts with water as splattering may result[2].

  • Collect: Sweep up the dampened material using non-sparking tools and place it in a chemically compatible, sealable container[5].

  • Decontaminate: Wash the affected surface with copious amounts of soap and water for at least 15 minutes to neutralize residual acidity.

Waste Disposal Protocol:

  • Segregation: Place all contaminated consumables (gloves, weigh boats, absorbent materials) into a designated hazardous waste container clearly labeled for "Halogenated Organic API Waste"[2].

  • Regulatory Compliance: Never dispose of API powders or hydrobromic acid residues down the sink. Dispose of contents and containers at an approved, licensed waste disposal facility in accordance with local and federal environmental regulations[3].

Sources

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